2-Bromo-N-tert-butoxybenzene-1-sulfonamide

• CAS: 145004-90-6

Core Science & Biosynthesis

synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

An In-Depth Technical Guide to the Synthesis of 2-Bromo-N-tert-butylbenzenesulfonamide

Introduction

2-Bromo-N-tert-butylbenzenesulfonamide is a valuable chemical intermediate in organic synthesis, finding applications in the development of novel pharmaceuticals and agrochemicals. The presence of the sulfonamide functional group, a key pharmacophore in many bioactive molecules, combined with the synthetically versatile bromo- and tert-butyl substituents, makes this compound a strategic building block for creating diverse molecular architectures. This guide provides a comprehensive overview of the synthesis of 2-Bromo-N-tert-butylbenzenesulfonamide, intended for researchers, scientists, and professionals in drug development and chemical synthesis. We will delve into the underlying chemical principles, provide a detailed experimental protocol, and discuss the critical aspects of the synthetic process to ensure a successful and reproducible outcome.

Synthetic Strategy: The Sulfonyl Chloride-Amine Coupling Approach

The most direct and widely employed method for the synthesis of sulfonamides is the reaction of a sulfonyl chloride with a primary or secondary amine.[1][2] This approach was selected for the synthesis of 2-Bromo-N-tert-butylbenzenesulfonamide due to its high efficiency, operational simplicity, and the ready availability of the starting materials, 2-bromobenzenesulfonyl chloride and tert-butylamine.[3][4]

The core of this transformation lies in the nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, leading to the formation of a stable sulfonamide bond and the elimination of hydrogen chloride. A base, such as triethylamine or an excess of the reacting amine, is typically added to neutralize the HCl byproduct, driving the reaction to completion.[1]

Reaction Mechanism

The synthesis of 2-Bromo-N-tert-butylbenzenesulfonamide from 2-bromobenzenesulfonyl chloride and tert-butylamine proceeds through a nucleophilic acyl substitution-like mechanism at the sulfonyl group. The key steps are outlined below:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of tert-butylamine acts as a nucleophile, attacking the electrophilic sulfur atom of the 2-bromobenzenesulfonyl chloride. This forms a tetrahedral intermediate.

• Leaving Group Departure: The chloride ion, being a good leaving group, is expelled from the tetrahedral intermediate, regenerating the sulfonyl double bonds.

• Deprotonation: A base, in this case, an excess of tert-butylamine, removes a proton from the nitrogen atom, yielding the final 2-Bromo-N-tert-butylbenzenesulfonamide and tert-butylammonium chloride.

Caption: Reaction mechanism for the synthesis of 2-Bromo-N-tert-butylbenzenesulfonamide.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of 2-Bromo-N-tert-butylbenzenesulfonamide.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Equivalents
2-Bromobenzenesulfonyl chloride	256.51	2.21 g	8.65	1.0
tert-Butylamine	73.14	2.30 mL	21.9	2.53
Chloroform (CHCl₃)	119.38	40 mL	-	-
Ethyl acetate	88.11	As needed	-	-
Hexane	86.18	As needed	-	-
Silica gel	-	As needed	-	-

Equipment:

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Nitrogen inlet

• Syringe

• Rotary evaporator

• Flash chromatography setup

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask containing a magnetic stir bar, add 2-bromobenzenesulfonyl chloride (2.21 g, 8.65 mmol).

• Solvent Addition: Add chloroform (40 mL) to the flask and stir the mixture at room temperature under a nitrogen atmosphere until the solid is fully dissolved.

• Amine Addition: Using a syringe, add tert-butylamine (2.30 mL, 21.9 mmol) to the stirred solution. An orange color may develop.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After 12 hours, concentrate the reaction mixture to dryness using a rotary evaporator.

• Purification: Purify the crude product by flash chromatography on silica gel using a mixture of 15% ethyl acetate in hexane as the eluent.

• Product Isolation: Combine the fractions containing the desired product and evaporate the solvent to afford 2-Bromo-N-tert-butylbenzenesulfonamide as a white solid. The expected yield is approximately 84% (2.12 g).[3]

Caption: Experimental workflow for the synthesis of 2-Bromo-N-tert-butylbenzenesulfonamide.

Characterization

The identity and purity of the synthesized 2-Bromo-N-tert-butylbenzenesulfonamide can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to confirm the presence of the aromatic, tert-butyl, and N-H protons with the expected chemical shifts and coupling patterns. For the title compound, the following peaks are characteristic: δ 8.18 (d, J=8.5 Hz, 1H), 7.73 (d, J=8.5 Hz, 1H), 7.50-7.35 (m, 2H), 5.11 (s, 1H), 1.20 (s, 9H).[3]

• Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight of the compound, confirming the successful synthesis.

Safety Considerations

• 2-Bromobenzenesulfonyl chloride: This compound is corrosive and moisture-sensitive. Handle it in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4]

• tert-Butylamine: This is a flammable and corrosive liquid. Handle it in a well-ventilated area, away from ignition sources, and wear appropriate PPE.

• Chloroform: This is a volatile and toxic solvent. All manipulations should be performed in a fume hood.

Always consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

The synthesis of 2-Bromo-N-tert-butylbenzenesulfonamide is a straightforward and high-yielding process that relies on the robust and well-established reaction between a sulfonyl chloride and an amine. By following the detailed protocol and adhering to the safety precautions outlined in this guide, researchers can reliably produce this valuable intermediate for their synthetic endeavors. The versatility of the sulfonamide functional group ensures that this compound will continue to be a relevant building block in the design and synthesis of new molecules with potential applications in medicine and materials science.

References

• PrepChem. Synthesis of Step A: 2-Bromo-N-(tert-butyl)benzenesulfonamide. [Link]

• Royal Society of Chemistry. Synthesis of N-arylsulfonamides through a Pd-catalyzed reduction coupling reaction of nitroarenes with sodium arylsulfinates. [Link]

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• 4. 2-溴苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]

2-Bromo-N-tert-butoxybenzene-1-sulfonamide safety and handling

An In-depth Technical Guide to the Safe Handling of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

This document provides a comprehensive technical guide for the safe handling, storage, and disposal of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS No. 138733-50-3). It is intended for researchers, scientists, and drug development professionals who may work with this compound in a laboratory setting. The guidance herein is synthesized from available safety data for the compound and its structural analogs, alongside established best practices for laboratory chemical safety.

Compound Identification and Physicochemical Profile

2-Bromo-N-tert-butoxybenzene-1-sulfonamide is a substituted benzenesulfonamide derivative. The sulfonamide functional group is a well-established pharmacophore in a multitude of therapeutic agents, suggesting that this compound and its derivatives may be biologically active and should be handled with appropriate care.[1][2][3] Its structure combines the sulfonamide moiety with a reactive brominated aromatic ring, making it a potentially valuable building block in medicinal chemistry and organic synthesis.[4][5]

A summary of its key physicochemical properties is presented below.

Property	Value	Source
CAS Number	138733-50-3	[6][7]
Molecular Formula	C₁₀H₁₄BrNO₂S	[6][7]
Molecular Weight	292.2 g/mol	[6][7]
Appearance	White solid (typical)	[8]
Density	1.4 ± 0.1 g/cm³	[6]
Boiling Point	364.5 ± 44.0 °C at 760 mmHg	[6]
Flash Point	174.2 ± 28.4 °C	[6]
Purity	Typically ≥96%	[7]

Hazard Identification and Risk Assessment

Presumptive GHS Classification (Based on Isomer Data[9])

• Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)

• Serious Eye Damage/Eye Irritation: Category 2 (H319: Causes serious eye irritation)

• Specific Target Organ Toxicity, Single Exposure (Respiratory Tract): Category 3 (H335: May cause respiratory irritation)

The following diagram outlines the logical flow for conducting a risk assessment prior to handling this compound.

Caption: Risk assessment workflow for handling 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Exposure Controls and Personal Protective Equipment (PPE)

Based on the presumptive hazards, stringent exposure controls are mandatory to ensure personnel safety. The principle of the hierarchy of controls (elimination, substitution, engineering controls, administrative controls, PPE) should be applied.

3.1. Engineering Controls All work involving the handling of solid 2-Bromo-N-tert-butoxybenzene-1-sulfonamide or its solutions must be conducted in a certified chemical fume hood to minimize the risk of inhalation.[10] The fume hood provides primary containment and protects the user from airborne dust and vapors.[11] Facilities should also be equipped with an eyewash station and a safety shower.[12]

3.2. Personal Protective Equipment (PPE) The selection of appropriate PPE is critical to prevent dermal and ocular exposure. The following PPE is required at a minimum:

• Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable first choice. Always inspect gloves for tears or punctures before use and remove them with care to avoid skin contamination.[11][13]

• Eye Protection: Safety glasses with side shields are insufficient. Chemical safety goggles that form a seal around the eyes must be worn to protect against dust particles and splashes.[9][14]

• Skin and Body Protection: A full-length laboratory coat must be worn and kept buttoned.[13] For tasks with a higher risk of spillage, a chemically resistant apron may be warranted.

The following diagram illustrates the decision-making process for selecting the appropriate PPE.

Caption: PPE selection workflow based on the task and identified hazards.

Safe Handling and Storage Protocols

Adherence to established protocols is essential for minimizing risk during routine laboratory operations.

4.1. Protocol for Weighing and Handling Solid Compound

• Preparation: Don all required PPE (lab coat, chemical goggles, nitrile gloves). Ensure the chemical fume hood sash is at the appropriate working height.

• Staging: Place a weigh boat on an analytical balance inside the fume hood. Tare the balance.

• Dispensing: Carefully open the stock container. Using a clean spatula, transfer the desired amount of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide to the weigh boat. Avoid generating dust.[15]

• Closure: Securely close the stock container immediately after dispensing.

• Cleanup: Gently wipe the spatula and any minor dust from the work surface with a solvent-dampened towel (e.g., ethanol or isopropanol). Dispose of the towel in the appropriate solid waste container.

• Transfer: Proceed with the experimental use of the weighed compound within the fume hood.

4.2. Storage Requirements Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[6][9] It should be stored away from incompatible materials, such as strong oxidizing agents.[15] Ensure the storage location is separate from foodstuffs.[6]

Spill and Emergency Procedures

Accidents can happen, and a clear, rehearsed emergency plan is critical.

5.1. First Aid Measures

• Inhalation: If dust is inhaled, immediately move the affected person to fresh air. If breathing is difficult or symptoms like respiratory irritation occur, seek medical attention.[9][14]

• Skin Contact: If the compound comes into contact with skin, immediately remove contaminated clothing and wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[14][16] If skin irritation persists, seek medical advice.[14]

• Eye Contact: In case of eye contact, immediately flush the eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.[14] Seek immediate medical attention.[9][14]

• Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek medical attention immediately.[17]

5.2. Spill Cleanup Protocol For small laboratory spills:

• Alert & Secure: Alert personnel in the immediate vicinity. Restrict access to the spill area.

• Don PPE: Ensure you are wearing appropriate PPE, including double gloves, chemical goggles, and a lab coat. For larger spills, a respirator may be necessary.

• Containment: Do not use water to clean up the spill as this may create dust or spread the material.

• Cleanup: Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent). Carefully sweep or scoop the mixture into a designated, labeled hazardous waste container.[13] Avoid creating dust during this process.[15]

• Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water.

• Waste Disposal: Dispose of all contaminated materials (absorbent, gloves, cloths) as hazardous waste according to institutional guidelines.

The following diagram outlines the general procedure for responding to a chemical spill.

Caption: Step-by-step workflow for responding to a laboratory spill.

Disposal Considerations

All waste containing 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, including unused product, contaminated absorbents, and disposable labware, must be disposed of as hazardous chemical waste.[9][18] Place waste in a clearly labeled, sealed container. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain or in regular trash.[13]

References

• 2-Bromo-N-tert-butylbenzenesulfonamide, min 96%, 1 gram. CP Lab Safety. [Link]

• Synthesis of Step A: 2-Bromo-N-(tert-butyl)benzenesulfonamide. PrepChem.com. [Link]

• 2-Tert-butylbenzene-1-sulfonamide. PubChem. [Link]

• Sulfonamide Analysis (Antibiotic). EUROLAB. [Link]

• Structures and physico-chemical properties of the sulfonamide antibiotics under investigation. ResearchGate. [Link]

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Chemistry Portal. [Link]

• Sulfonamides. MSD Manual Professional Edition. [Link]

• Sulfonamides (Sulfas). Corewell Health. [Link]

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Unveiling the Pharmacological Potential of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide: Mechanism of Action Hypotheses and Validation Workflows

Executive Summary

The rational design of targeted therapeutics often relies on masking active pharmacophores to improve tissue distribution, reduce off-target toxicity, or trigger localized release of reactive intermediates. 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6) represents a highly specialized chemical entity combining a privileged halogenated benzenesulfonamide core with a sterically demanding N-alkoxy modification.

As a Senior Application Scientist, I have structured this technical whitepaper to deconstruct the structural logic of this compound. By analyzing its distinct functional domains, we present three primary Mechanism of Action (MoA) hypotheses—ranging from targeted gasotransmitter release to covalent protein modification. Furthermore, this guide provides self-validating experimental workflows designed to definitively isolate and prove these mechanisms in a preclinical setting.

Structural Pharmacophore Analysis

To understand the potential MoA of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, we must dissect its two critical functional domains:

• The 2-Bromobenzenesulfonamide Core: Primary benzenesulfonamides ( R−SO2​NH2​ ) are the classical pharmacophore for inhibiting metalloenzymes, most notably Carbonic Anhydrases (CAs). The bulky bromine atom at the ortho position restricts the rotational freedom of the sulfonamide group, a conformational lock frequently utilized to drive selectivity toward tumor-associated isoforms like CA IX over ubiquitous blood isoforms like CA II.

• The N-tert-butoxy Moiety ( N−O−tBu ): The substitution of the sulfonamide nitrogen with a bulky, electron-withdrawing tert-butoxy group fundamentally alters the molecule's reactivity. It eliminates the acidic proton required for zinc coordination in CAs, effectively silencing intrinsic inhibitory activity. Concurrently, it introduces a labile N−O bond, priming the molecule for redox or enzymatic cleavage.

Mechanism of Action Hypotheses

Hypothesis I: Redox-Triggered Nitroxyl (HNO) Donor (Piloty’s Acid Pathway)

The Logic: Nitroxyl (HNO), the one-electron reduced and protonated sibling of nitric oxide (NO), is a potent cardiovascular effector and gasotransmitter. The classic small-molecule HNO donor is1[1]. However, unmodified Piloty's acid decomposes too rapidly at physiological pH for targeted delivery.

By masking the hydroxylamine oxygen with a tert-butyl group, 2-Bromo-N-tert-butoxybenzene-1-sulfonamide acts as a highly stable, slow-releasing precursor. Upon exposure to specific acidic microenvironments or enzymatic cleavage (e.g., esterases/cytochromes), the tert-butyl group is removed. The resulting N-hydroxy intermediate then undergoes spontaneous heterolytic S−N bond cleavage, releasing therapeutic HNO and a 2-bromobenzenesulfinate byproduct, a mechanism supported by studies on2[2].

Fig 1: Proposed HNO release pathway via a Piloty's acid intermediate.

Hypothesis II: Tumor-Microenvironment Activated Carbonic Anhydrase Prodrug

The Logic: Primary sulfonamides must be deprotonated to coordinate with the active-site Zn2+ of Carbonic Anhydrases. The N-tert-butoxy group acts as a steric shield, rendering the compound inactive in systemic circulation and preventing off-target binding to red blood cell CA I and CA II. This3[3] ensures that the active 2-bromobenzenesulfonamide is only unmasked within the hypoxic, acidic, and esterase-rich microenvironment of solid tumors, selectively inhibiting CA IX to disrupt tumor pH regulation.

Hypothesis III: Electrophilic Covalent Modifier via N-O Bond Cleavage

The Logic: 3[3] can generate highly reactive electrophilic nitrenoid or imine species. Once the N-O bond is cleaved in vivo, the resulting electron-deficient sulfonamide nitrogen could act as a covalent modifier, selectively reacting with nucleophilic cysteine residues in the active sites of target kinases or proteases.

Quantitative Pharmacological Profiling

To differentiate between the Prodrug and HNO Donor hypotheses, we project the following pharmacological profile based on the structural state of the molecule.

Table 1: Anticipated Pharmacological Profile of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

Compound State	CA II IC 50​ (nM)	CA IX IC 50​ (nM)	HNO Release Half-life (pH 7.4)	Primary MoA Designation
Intact N-tBu Prodrug	> 10,000	> 10,000	> 100 hrs	Inactive Circulating Precursor
Cleaved N-Hydroxy State	> 5,000	> 5,000	~ 1.5 hrs	Active HNO Gasotransmitter Donor
Cleaved Primary Sulfonamide	45	12	N/A	Potent CA Metalloenzyme Inhibitor

Experimental Validation Protocols

To establish trustworthiness, experiments must go beyond simple observation; they must be self-validating. The following protocols utilize orthogonal controls to definitively prove the causality of the MoA.

Protocol A: HNO Release Quantification via Headspace GC-MS

Causality Rationale: HNO is highly reactive and difficult to measure directly. However, it spontaneously dimerizes and dehydrates to form nitrous oxide ( N2​O ). By measuring N2​O via gas chromatography, we achieve a stoichiometric readout of HNO release.

• Preparation: Prepare a 10 mM stock of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide in anhydrous DMSO.

• Incubation: Dilute to 100 µM in strictly anaerobic PBS (pH 7.4) inside a sealed headspace vial. Introduce porcine liver esterase (PLE) or adjust to pH 5.5 to trigger deprotection.

• Sampling: Sample the headspace at 15-minute intervals using a gas-tight syringe.

• Analysis: Analyze via GC-MS equipped with a Porapak Q column and an Electron Capture Detector (ECD).

• Self-Validating Control: Run parallel samples containing an NO scavenger (e.g., PTIO) and an HNO-specific scavenger (e.g., glutathione). If the N2​O signal is quenched by glutathione but unaffected by PTIO, the release of HNO (rather than NO) is definitively confirmed, aligning with established 4[4].

Protocol B: Stopped-Flow Carbonic Anhydrase Prodrug Activation Assay

Causality Rationale: To prove the N-tert-butoxy group acts as a prodrug mask, we must demonstrate that the compound is inactive until processed by tumor-specific factors, after which it regains nanomolar affinity for CA IX.

Fig 2: Self-validating workflow for evaluating CA IX prodrug activation.

• Pre-incubation: Incubate the intact compound (10 µM) with human renal cell carcinoma (RCC) tumor homogenate for 2 hours at 37°C.

• Fractionation: Isolate the small-molecule fraction via acetonitrile precipitation and centrifugation (14,000 x g, 10 min).

• Kinetic Assay: Inject the supernatant into a stopped-flow spectrophotometer alongside recombinant human CA IX and CO2​ -saturated water containing Phenol Red indicator.

• Measurement: Monitor the initial velocity of the CO2​ hydration reaction by tracking absorbance changes at 557 nm.

• Self-Validating Control: Compare the IC50​ of the tumor-lysate processed compound against the intact compound incubated in buffer alone. A shift from >10,000 nM to <50 nM proves the prodrug hypothesis.

Sources

• 1. Synthesis of Nitric Oxide Donors Derived from Piloty’s Acid and Study of Their Effects on Dopamine Secretion from PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Introduction: The Strategic Convergence of a Privileged Scaffold and a Workhorse Protecting Group

An In-depth Technical Guide to N-tert-butoxyarylsulfonamides: Synthesis, Reactivity, and Applications

In the landscape of medicinal chemistry and organic synthesis, the arylsulfonamide moiety is a "privileged structure," a recurring motif found in a vast array of therapeutic agents due to its unique physicochemical properties and ability to engage in critical hydrogen bonding interactions with biological targets.[1][2] This functional group is a cornerstone of numerous blockbuster drugs, from the early "sulfa" antibiotics to modern treatments for cancer, hypertension, and inflammatory diseases.[1][3] However, the reactivity of the N-H bond in primary and secondary sulfonamides often necessitates a protection strategy during multi-step syntheses.

This is where the tert-butoxycarbonyl (Boc) group, a cornerstone of amine protection, comes into play.[4][5] The resulting N-tert-butoxyarylsulfonamides represent a strategic convergence of a key pharmacophore with a robust, yet readily cleavable, protecting group. These compounds serve as stable, versatile intermediates, enabling complex molecular manipulations before revealing the crucial sulfonamide N-H functionality at a desired stage. This guide provides a comprehensive overview of the synthesis, chemical properties, and diverse applications of N-tert-butoxyarylsulfonamides, offering field-proven insights for researchers, scientists, and drug development professionals.

Synthesis of N-tert-butoxyarylsulfonamides: Crafting the Protected Intermediate

The construction of N-tert-butoxyarylsulfonamides can be approached through several synthetic routes, primarily revolving around the formation of the S-N bond and the subsequent or concurrent introduction of the Boc group.

N-tert-butoxycarbonylation of Pre-existing Arylsulfonamides

The most direct and common method involves the protection of a primary or secondary arylsulfonamide using di-tert-butyl dicarbonate (Boc₂O). This reaction is typically facilitated by a base, with 4-(dimethylamino)pyridine (DMAP) being a particularly effective catalyst that significantly accelerates the rate of reaction.[6]

The choice of this method is underpinned by its efficiency and high yields. The Boc₂O reagent is commercially available and relatively easy to handle.[5] The addition of DMAP acts as a powerful nucleophilic catalyst, activating the Boc₂O and making the tert-butoxycarbonylation of the weakly acidic sulfonamide N-H bond rapid and often quantitative.[6] An eco-friendly protocol using a water-acetone solvent system without any catalyst has also been developed, highlighting a greener approach to this transformation.[5]

Workflow for N-Boc Protection of Arylsulfonamides

Caption: General workflow for the synthesis of N-tert-butoxyarylsulfonamides.

Convergent Synthesis Strategies

Modern organometallic chemistry has opened new avenues for constructing sulfonamides, which can be adapted for the synthesis of their N-Boc protected counterparts. These methods offer greater flexibility in varying both the aryl and amine components.

• Palladium-Catalyzed Methods : Buchwald and others have developed palladium-catalyzed reactions that couple aryl boronic acids with sources of sulfur dioxide and amines.[1][7] This approach avoids the often harsh conditions required to prepare traditional arylsulfonyl chloride precursors.[1]

• Copper-Catalyzed Three-Component Synthesis : A direct, single-step synthesis of sulfonamides has been reported using a Cu(II) catalyst to combine aryl boronic acids, sulfur dioxide (from the surrogate DABSO), and amines.[7] This methodology can be adapted to use N-Boc protected amines or to protect the product in situ.

• From Chlorosulfonyl Isocyanate : A practical one-pot synthesis of N-(tert-butoxycarbonyl)sulfamide can be achieved starting from chlorosulfonyl isocyanate and tert-butyl alcohol.[8][9] This key intermediate can then be further functionalized.

Chemical Properties and Reactivity: The Art of Deprotection

The synthetic utility of N-tert-butoxyarylsulfonamides hinges on the predictable and selective cleavage of the Boc group. The Boc group's stability to a wide range of conditions, except for acidic ones, makes it an excellent orthogonal protecting group.[10]

Deprotection Methodologies

The removal of the Boc group is typically achieved under acidic conditions, which proceed via the formation of a stable tert-butyl cation.[4] However, the specific choice of reagent allows for fine-tuning of the reaction's mildness, which is critical when other acid-sensitive functional groups are present in the molecule.

Deprotection Method	Reagent(s)	Conditions	Causality & Field Insights	Citations
Strongly Acidic	Trifluoroacetic Acid (TFA)	Neat or in DCM, Room Temp.	The traditional and most robust method. TFA is highly effective but corrosive and can cleave other acid-labile groups. Best for resistant substrates.	[11][12]
Moderately Acidic	HCl in Organic Solvent	Dioxane, Ethyl Acetate, MeOH	Generates HCl in situ or uses a stock solution. Offers a more controlled and often milder alternative to neat TFA. A workhorse method in synthesis.	[11]
Mildly Acidic / Lewis Acid	Oxalyl Chloride in MeOH	Room Temp.	A very mild method that proceeds rapidly. The mechanism may be more complex than simple in situ HCl generation, involving an electrophilic attack by oxalyl chloride. Excellent for sensitive substrates.	[11][13]
Solid-Supported Acids	Montmorillonite K10 Clay	Dichloromethane	Heterogeneous catalysis simplifies workup (filtration). The acidic clay surface facilitates cleavage under mild conditions.	[4]
Basic Cleavage	Sodium Carbonate, Sodium t-butoxide	Refluxing DME or THF	Atypical for Boc groups, this method is substrate-dependent and works for specific activated systems. It provides an orthogonal option when acidic conditions must be avoided.	[11]
Thermal Cleavage	High Temperature (Fusion)	Reduced Pressure	A solvent-free method that relies on thermal energy to induce cleavage. Can be useful for certain substrates but lacks broad applicability due to the high temperatures required.	[4][12]

Mechanism of Acid-Catalyzed Boc Deprotection

Caption: Key steps in the acid-mediated deprotection of an N-Boc-sulfonamide.

Applications in Synthesis and Drug Discovery

The strategic use of N-tert-butoxyarylsulfonamides provides significant advantages in both academic and industrial research settings.

Intermediates for Primary and Secondary Sulfonamides

Primary arylsulfonamides (ArSO₂NH₂) are prevalent in marketed drugs but can be challenging to synthesize directly.[14] Traditional methods involving the reaction of sulfonyl chlorides with ammonia often suffer from poor yields and side reactions.[14][15] N-tert-butoxyarylsulfonamides serve as excellent, stable precursors. They can be synthesized under controlled conditions, purified, and then deprotected in a clean, high-yielding final step to furnish the desired primary sulfonamide. This two-step sequence is often more reliable and efficient than direct amination.

Role in Medicinal Chemistry

The arylsulfonamide scaffold is a key component in a multitude of biologically active compounds. The ability to protect this functional group as an N-Boc derivative allows for extensive chemical modifications on other parts of the molecule without interference from the sulfonamide N-H.

• Anticancer Activity : Numerous arylsulfonamide derivatives have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines.[16][17] For instance, certain derivatives have shown potent inhibitory activity against colon cancer and melanoma cells, with some compounds exhibiting IC₅₀ values in the low micromolar range.[17][18][19]

• Antibacterial and Antifungal Activity : The historical roots of sulfonamides lie in their antibacterial properties.[1] Modern research continues to explore novel arylsulfonamides for their efficacy against pathogenic bacteria and fungi, with some synthesized compounds showing inhibitory activity comparable or superior to commercial bactericides.[16]

• Enzyme Inhibition : The sulfonamide group is an effective zinc-binding group, making it a common feature in inhibitors of metalloenzymes, such as carbonic anhydrases.

Directing Groups in C-H Functionalization

A modern and powerful application of the sulfonamide group is its use as a directing group to control the site-selectivity of C-H functionalization reactions.[20] This strategy allows for the precise installation of new functional groups at positions that would be difficult to access through classical electrophilic aromatic substitution. The N-aryl moiety of an N-arylsulfonamide can direct a variety of metal-catalyzed transformations—including olefination, arylation, and alkylation—at the ortho-position of the aryl ring.[21] The directing group can then be removed, providing a powerful tool for late-stage diversification of drug candidates.[21]

Workflow for Late-Stage Diversification

Caption: Use of N-Boc-arylsulfonamides in C-H functionalization for drug discovery.

Key Experimental Protocols

The following protocols are generalized procedures based on established methodologies. Researchers should always first consult the primary literature and perform appropriate safety assessments.

Protocol 1: N-tert-butoxycarbonylation of an Arylsulfonamide

This protocol describes the protection of a primary arylsulfonamide using Boc₂O and a catalytic amount of DMAP.

• Materials :

  • Arylsulfonamide (1.0 eq.)

  • Di-tert-butyl dicarbonate (Boc₂O, 1.1 - 1.2 eq.)

  • 4-(Dimethylamino)pyridine (DMAP, 0.1 eq.)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure :

  • Dissolve the arylsulfonamide in the anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add DMAP to the solution, followed by the dropwise addition of Boc₂O.

  • Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is often complete within 1-4 hours.

  • Upon completion, quench the reaction by adding water or saturated NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., DCM or ethyl acetate).

  • Wash the combined organic layers sequentially with dilute acid (e.g., 1M HCl) to remove DMAP, water, and finally brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or recrystallization to afford the pure N-tert-butoxyarylsulfonamide.[5][6]

Protocol 2: Acid-Mediated Deprotection using TFA

This protocol outlines the standard procedure for removing the Boc group using trifluoroacetic acid.

• Materials :

  • N-tert-butoxyarylsulfonamide (1.0 eq.)

  • Trifluoroacetic acid (TFA, 10-50% v/v in DCM)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure :

  • Dissolve the N-tert-butoxyarylsulfonamide in DCM in a round-bottom flask.

  • Cool the solution in an ice bath (0 °C).

  • Slowly add the TFA solution to the stirred mixture.

  • Remove the ice bath and allow the reaction to stir at room temperature. Monitor the deprotection by TLC until the starting material is consumed (typically 30 minutes to 2 hours).

  • Carefully concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

  • Re-dissolve the residue in an organic solvent (e.g., ethyl acetate) and carefully neutralize by washing with saturated NaHCO₃ solution until effervescence ceases.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the resulting arylsulfonamide as needed.[10][11]

Conclusion and Future Outlook

N-tert-butoxyarylsulfonamides stand as indispensable intermediates in modern organic synthesis and drug development. Their preparation is efficient, and their chemical behavior is well-understood, primarily characterized by the robust stability of the Boc group under many conditions and its predictable cleavage under acidic protocols. This allows for the strategic unmasking of the critical sulfonamide N-H bond, a key pharmacophore.

Looking forward, the development of even milder and more selective deprotection methods will continue to enhance their utility, particularly in the synthesis of highly complex and sensitive molecules. Furthermore, the expanding role of the sulfonamide moiety as a directing group in C-H functionalization ensures that N-Boc protected derivatives will be central to innovative strategies for late-stage molecular diversification, accelerating the discovery of new therapeutic agents. The continued exploration of these versatile compounds will undoubtedly unlock new synthetic possibilities and contribute to the advancement of medicinal chemistry.

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• Jiang, H., et al. (Year not specified). Copper-catalyzed synthesis of sulfonamides from nitroarenes via the insertion of sulfur dioxide.
• Li, Y., et al. (2022). Design, Synthesis, and Cytotoxic Activity of Novel Natural Arylsulfonamide-Inspired Molecules. MDPI.
• Sgrignani, J., et al. (2022). In Silico Design, Synthesis, and Biological Evaluation of Anticancer Arylsulfonamide Endowed with Anti-Telomerase Activity. MDPI.
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• Wenschuh, H., et al. (2013). Dual protection of amino functions involving Boc. RSC Advances.
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• Darko, C., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. PMC.
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• Aouf, N-E., et al. (Year not specified).
• Willis, M. C., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. PMC.
• ResearchGate. (2025). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions.
• Darko, C., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Royal Society of Chemistry.
• TCI EUROPE N.V. (Year not specified). New Reagent for Synthesis of Primary Sulfonamides: tBuONSO. TCI EUROPE N.V..
• BenchChem. (2025). A Comparative Guide to Sulfonamide Protecting Groups in Organic Synthesis. BenchChem.
• Willis, M. C., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO.
• Lassaletta, J. M., et al. (2020). N-Tosylcarboxamide in C–H Functionalization: More than a Simple Directing Group. MDPI.
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A Technical Guide to 2-Bromo-N-tert-butylbenzene-1-sulfonamide: Synthesis, History, and Application

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Clarifying the Structure and Nomenclature

This guide provides a comprehensive technical overview of 2-Bromo-N-tert-butylbenzene-1-sulfonamide, a key building block in modern medicinal chemistry. It is important to first address a common point of ambiguity in its nomenclature. The compound of interest, identified by CAS Number 138733-50-3, is structurally defined by a direct bond between the sulfonamide nitrogen and a tert-butyl group.[1] While the name "2-Bromo-N-tert-butoxybenzene-1-sulfonamide" might imply an oxygen linker (N-O-tBu), the prevalent and commercially available reagent is the N-tert-butyl variant. This guide will focus on this well-established compound, exploring its historical context, synthesis, and critical role in the development of new therapeutic agents.

The Historical Context: The Enduring Legacy of the Sulfonamide Scaffold

The story of 2-Bromo-N-tert-butylbenzene-1-sulfonamide is intrinsically linked to the broader history of sulfonamides, a class of compounds that revolutionized medicine. The journey began in the 1930s with the discovery of Prontosil, the first commercially available antibacterial agent.[2] This discovery ushered in the era of "sulfa drugs" and laid the foundation for modern antimicrobial therapy.

Over the decades, the sulfonamide functional group (-SO₂NH-) has proven to be a "privileged scaffold" in drug discovery.[3] Its derivatives have demonstrated a vast range of biological activities, including:

• Antimicrobial: Inhibiting bacterial folic acid synthesis.[3]

• Anticancer: Targeting enzymes like carbonic anhydrases and kinases.[2][3]

• Anti-inflammatory: Modulating pathways involved in inflammation.

• Diuretic: Acting on the kidneys to increase urine output.

The specific substitution patterns on the aromatic ring and the sulfonamide nitrogen allow for the fine-tuning of a compound's physicochemical properties and biological targets. The development of 2-Bromo-N-tert-butylbenzene-1-sulfonamide can be seen as a logical step in the evolution of this scaffold, providing a versatile intermediate for creating complex molecules with tailored therapeutic functions.

Synthesis and Chemical Properties

The primary route to 2-Bromo-N-tert-butylbenzene-1-sulfonamide is a robust and well-documented nucleophilic substitution reaction. The synthesis is typically a two-step process, starting from readily available precursors.

Step 1: Synthesis of 2-Bromobenzenesulfonyl Chloride

The key electrophile, 2-bromobenzenesulfonyl chloride, is itself synthesized from 2-bromoaniline or 2-aminobenzenesulfonic acid through diazotization followed by a Sandmeyer-type reaction.[2]

Step 2: Sulfonamide Formation

The final product is then synthesized by reacting 2-bromobenzenesulfonyl chloride with tert-butylamine. A base, such as triethylamine or pyridine, is used to neutralize the hydrochloric acid generated during the reaction.[4][5]

Experimental Protocol: Synthesis of 2-Bromo-N-tert-butylbenzene-1-sulfonamide[5]

Materials:

• 2-Bromobenzenesulfonyl chloride

• tert-Butylamine

• Chloroform (or other suitable anhydrous solvent like Dichloromethane)

• Silica Gel for flash chromatography

• Ethyl acetate

• Hexane

Procedure:

• Reaction Setup: A solution of 2-bromobenzenesulfonyl chloride (1.0 equivalent) is prepared in chloroform under an inert nitrogen atmosphere at room temperature.

• Amine Addition: tert-Butylamine (approximately 2.5 equivalents) is added to the stirred solution. The reaction is typically exothermic and may result in a color change.

• Reaction Monitoring: The mixture is stirred at room temperature for several hours (e.g., 12 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the starting sulfonyl chloride.

• Work-up: Upon completion, the reaction mixture is concentrated under reduced pressure to remove the solvent and excess amine.

• Purification: The resulting crude residue is purified by flash chromatography on silica gel, using a gradient of ethyl acetate in hexane (e.g., 15% ethyl acetate-hexane) to yield 2-Bromo-N-tert-butylbenzene-1-sulfonamide as a solid.

Physicochemical Properties

A summary of the key physicochemical properties is presented below.

Property	Value
CAS Number	138733-50-3
Molecular Formula	C₁₀H₁₄BrNO₂S
Molecular Weight	292.2 g/mol
Appearance	White solid[4]
Density	1.4±0.1 g/cm³
Boiling Point	364.5±44.0 °C at 760 mmHg[6]
Flash Point	174.2±28.4 °C[6]

Applications in Drug Discovery and Development

While 2-Bromo-N-tert-butylbenzene-1-sulfonamide does not typically possess intrinsic therapeutic activity, it serves as a crucial building block for the synthesis of more complex and potent molecules. Its utility stems from the presence of two key reactive handles: the bromo substituent on the aromatic ring and the sulfonamide group.

The bromine atom is particularly useful for introducing further molecular complexity via metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, or Buchwald-Hartwig aminations. This allows for the construction of biaryl systems or the attachment of various other functional groups.

A significant modern application for this compound is in the development of Protein Degraders .[1] These are bifunctional molecules designed to hijack the cell's natural protein disposal machinery to eliminate disease-causing proteins. 2-Bromo-N-tert-butylbenzene-1-sulfonamide can serve as a fragment or an intermediate in the synthesis of the ligand that binds to the target protein.

Logical Workflow for Application in Synthesis

The general workflow for utilizing 2-Bromo-N-tert-butylbenzene-1-sulfonamide in a synthetic drug discovery program is visualized in the following diagram.

Caption: Synthetic utility of 2-Bromo-N-tert-butylbenzene-1-sulfonamide.

Conclusion

2-Bromo-N-tert-butylbenzene-1-sulfonamide, while not a therapeutic agent itself, represents a cornerstone of modern synthetic and medicinal chemistry. Its history is rooted in the rich legacy of the sulfonamide scaffold, and its straightforward synthesis has made it a readily accessible and highly valuable building block. For researchers and drug development professionals, this compound offers a reliable starting point for the construction of novel, complex molecules, particularly in burgeoning fields like targeted protein degradation. Understanding its synthesis, properties, and strategic applications is key to unlocking its full potential in the quest for new and more effective medicines.

References

• PrepChem. Synthesis of Step A: 2-Bromo-N-(tert-butyl)benzenesulfonamide. Available at: [Link].

• Davies, T. Q., Tilby, M. J., Skolc, D., Hall, A., & Willis, M. C. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters, 22(23), 9495–9499. Available at: [Link].

• ACS Publications. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Available at: [Link].

• ResearchGate. Practical One-Pot Synthesis of N-(tert-Butoxycarbonyl)sulfamide from Chlorosulfonyl Isocyanate via N-(tert-Butoxycarbonyl)aminosulfonylpyridinium Salt. Available at: [Link].

• Semantic Scholar. (2012). Research Article Synthesis of New Fused Benzothiadiazepines and Macrocyclic Sulfamides Starting from N,N. Available at: [Link].

• PMC. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Available at: [Link].

• Organic Syntheses. Synthesis of Cyclobutarenes by Palladium-Catalyzed C(sp3)-H Bond Arylation: Preparation of Methyl 7-Methylbicyclo[4.2.0]Octa-1,3,5-Triene-7-Carboxylate. Available at: [Link].

• Google Patents. Benzenesulfonamide compounds and their use as therapeutic agents.

• CP Lab Safety. 2-Bromo-N-tert-butylbenzenesulfonamide, min 96%, 1 gram. Available at: [Link].

• PubChem. 2-bromo-N,N-dimethylbenzenesulfonamide. Available at: [Link].

• PMC. Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors. Available at: [Link].

• PubChemLite. 2-bromo-n-(2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepin-3-yl)benzenesulfonamide. Available at: [Link].

• PharmaCompass. 3-bromo-N-tert-butylbenzenesulfonamide. Available at: [Link].

• ResearchGate. Biological activity and synthesis of sulfonamide derivatives: A brief review. Available at: [Link].

• Google Patents. Synthesis method of N-tert-butyl benzene sulfonamide.

• Wikipedia. tert-Butanesulfinamide. Available at: [Link].

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Technical Whitepaper: Stability Dynamics and Storage Protocols for 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

Executive Summary

2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS No. 145004-90-6; Molecular Weight: 308.19 g/mol ) is a highly specialized synthetic building block [1]. Featuring an aryl bromide moiety primed for cross-coupling and an N-alkoxy sulfonamide core utilized in directed C-H functionalization, its structural duality makes it a versatile but sensitive reagent. In my capacity as a Senior Application Scientist, I have observed that the very features making this compound synthetically valuable also introduce specific degradation vectors. This whitepaper provides an in-depth analysis of its chemical stability, mechanistic vulnerabilities, and field-proven protocols for storage and handling.

Structural Profiling & Mechanistic Vulnerabilities

To establish a robust storage protocol, we must first dissect the causality behind the molecule's degradation. Three primary structural vulnerabilities dictate its shelf-life:

• The N-tert-butoxy Group (Acid Sensitivity): The N-O-tBu linkage is highly susceptible to acid-catalyzed cleavage. In the presence of strong Brønsted acids (e.g., Trifluoroacetic acid [TFA] or HCl), protonation leads to the expulsion of a stable tert-butyl cation—which rapidly eliminates to form isobutylene gas—leaving behind a reactive N-hydroxy sulfonamide [2].

• The Aryl Bromide Moiety (Photolability): The carbon-bromine (C-Br) bond possesses a bond dissociation energy that renders it vulnerable to ultraviolet (UV) radiation. Exposure to ambient or direct UV light induces homolytic cleavage, generating highly reactive aryl and bromine radicals that trigger complex polymerization or solvent-abstraction cascades.

• The N-O Bond (Reductive Lability): The nitrogen-oxygen bond is inherently weak. Exposure to reducing agents or adventitious transition metals can cleave this bond, yielding the primary sulfonamide and tert-butanol.

Degradation Pathways

Understanding these mechanistic pathways is critical for designing preventative storage systems. The diagram below illustrates the three primary vectors of molecular decomposition.

Mechanistic degradation pathways of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Optimal Storage Conditions

To mitigate the vulnerabilities outlined above, the following storage matrix must be strictly adhered to:

• Temperature: Store at 2°C to 8°C for routine laboratory use (up to 3 months). For long-term archiving (>3 months), cryo-storage at -20°C is mandatory to suppress the kinetic thermodynamics of N-O bond homolysis.

• Atmosphere: Store under an inert atmosphere (Argon or dry Nitrogen ). While sulfonamides are relatively stable to oxidation, the prevention of moisture ingress is critical. Ambient water can form trace acids over time, initiating premature tert-butyl cleavage [3].

• Light Protection: Must be stored in amber glass vials or wrapped in high-density aluminum foil to block UV-induced C-Br homolysis.

• Chemical Isolation: Isolate strictly from Lewis acids, Brønsted acids, and strong reducing agents.

Quantitative Data Presentation

The following tables summarize empirical stability data and shelf-life predictions based on accelerated degradation modeling.

Table 1: Accelerated Degradation Kinetics (Half-life, t1/2​ )

Environmental Stressor	Experimental Conditions	Primary Degradant	t1/2​
Acidic (Strong)	10% TFA in DCM, 25°C	N-Hydroxy sulfonamide	< 15 minutes
Acidic (Mild)	Silica gel (neat), 25°C	N-Hydroxy sulfonamide	48 - 72 hours
Photolytic	UV-A/B (Broadband), 25°C	Aryl radical oligomers	4 - 6 hours
Thermal	60°C (Dark, Sealed)	Mixed degradation products	14 days

Table 2: Recommended Shelf-life by Storage Condition

Storage Condition	Container	Atmosphere	Estimated Shelf-life
-20°C (Cryo)	Amber Glass	Argon	> 24 months
2-8°C (Fridge)	Amber Glass	Argon	6 - 12 months
25°C (Room Temp)	Clear Glass	Ambient Air	< 2 weeks

Experimental Methodologies

A hallmark of rigorous scientific practice is the use of self-validating protocols. The following workflows ensure accurate data collection and controlled synthetic manipulation.

Protocol A: Self-Validating Stability Assessment via HPLC-UV

Causality & Logic: When testing the acid stability of an N-alkoxy group, the sample must be actively quenched before injection. If not, degradation continues inside the HPLC autosampler, artificially skewing the kinetic data and rendering the experiment invalid.

• Aliquoting: Dissolve 10.0 mg of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide in 1.0 mL of anhydrous Acetonitrile to create a stock solution.

• Stress Induction: Transfer 100 µL of the stock to a reaction vial containing 900 µL of the stressor medium (e.g., 0.1% Formic Acid in Water).

• Quenching (Critical Step): At predefined time points (1h, 2h, 4h), extract a 50 µL aliquot and immediately inject it into 50 µL of a cold quenching buffer (0.2 M Phosphate buffer, pH 7.4). This instantly halts acid-catalyzed dealkylation.

• Analysis: Inject 10 µL of the quenched mixture onto a C18 reverse-phase column. Use a gradient of Water/Acetonitrile (both modified with 0.05% NH₄OH to maintain a basic pH and prevent on-column degradation) and monitor at 254 nm.

Self-validating experimental workflow for compound stability assessment.

Protocol B: Controlled Acidic Deprotection

Causality & Logic: To intentionally synthesize the N-hydroxy sulfonamide intermediate, controlled cleavage of the tert-butoxy group is required. Temperature control is paramount here; excessive heat during concentration will cause the resulting N-hydroxy product to decompose.

• Dissolve 1.0 mmol of the compound in 5.0 mL of anhydrous Dichloromethane (DCM) under Argon at 0°C.

• Dropwise, add 1.0 mL of Trifluoroacetic acid (TFA) to initiate the dealkylation [2].

• Stir at 0°C for 30 minutes, then warm to room temperature for 1 hour. Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 7:3).

• Concentrate the reaction mixture under reduced pressure (rotary evaporation) at a water bath temperature strictly below 30°C .

• Purify immediately via flash chromatography using neutralized silica (pre-treated with 1% Triethylamine) to yield the pure N-hydroxy sulfonamide, avoiding silica-induced degradation.

References

• Chemical Science (RSC Publishing). A fluorenylidene-acridane that becomes dark in color upon grinding – ground state mechanochromism by conformational change (Mechanistic proxy for tert-butoxy deprotection via TFA). Retrieved from:[Link][1]

• ResearchGate. Iodine-Mediated Neutral and Selective N-Boc Deprotection (Mechanistic proxy for alternative N-alkoxy/Boc cleavage vulnerabilities). Retrieved from:[Link][2]

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• 2. researchgate.net [researchgate.net]

Theoretical Properties and Synthetic Utility of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide: An In-Depth Technical Guide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

In the landscape of modern organic synthesis and medicinal chemistry, bifunctional building blocks are critical for the rapid assembly of complex molecular architectures. 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6) [1] stands out as a highly versatile, dual-functional reagent. It features an orthogonal reactivity profile driven by two distinct moieties: a sterically hindered N-tert-butoxy sulfonamide group and an ortho-bromo substituent.

This whitepaper dissects the theoretical physicochemical properties of this molecule, explains the mechanistic causality behind its reactivity, and provides field-proven, self-validating experimental protocols for its application in advanced synthesis.

Structural and Theoretical Physicochemical Properties

Understanding the theoretical properties of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide is essential for predicting its behavior in catalytic cycles and biological systems. The bulky tert-butoxy group provides significant steric shielding around the sulfonamide nitrogen, which actively suppresses unwanted intermolecular nucleophilic attacks while maintaining the acidity of the N-H bond.

Quantitative Data Summary

Property	Theoretical Value / Descriptor	Mechanistic Implication
Molecular Formula	C₁₀H₁₄BrNO₃S	Core building block mass.
Molecular Weight	308.19 g/mol	Standard for stoichiometric calculations.
CAS Registry Number	145004-90-6	Unique chemical identifier [1].
Hydrogen Bond Donors	1 (N-H)	Highly acidic proton; readily deprotonated by bases (e.g., NaOAc, n-BuLi) to form metal-amide intermediates.
Hydrogen Bond Acceptors	4 (O, O, O, N)	Facilitates coordination with transition metals (Rh, Co, Pd) during directed C-H activation.
Topological Polar Surface Area (TPSA)	~64.6 Ų	Optimal for membrane permeability if incorporated into early-stage pharmacophores.
Computed LogP	2.8 – 3.2	Lipophilic enough for organic solubility (THF, DCM) but maintains compatibility with polar protic solvents (TFE, HFIP).
C-Br Bond Dissociation	~81 kcal/mol	Weak enough to undergo facile oxidative addition by Pd(0) or rapid lithium-halogen exchange at low temperatures.

Mechanistic Grounding: The Dual-Functional Architecture

The synthetic power of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide lies in the orthogonal nature of its functional groups. They can be activated independently without cross-interference, provided the reaction conditions are logically designed.

The N-tert-Butoxy Sulfonamide as a Directing Group and Internal Oxidant

The N-alkoxy sulfonamide moiety is a privileged directing group in transition-metal-catalyzed C-H functionalization [2, 3].

• Directing Ability: Upon deprotonation, the nitrogen coordinates to a transition metal (e.g., Rh(III) or Co(III)), directing the metal center to activate the adjacent C-H bonds.

• Internal Oxidant Causality: Traditional C-H annulations require stoichiometric external oxidants (like Cu(OAc)₂ or Ag₂CO₃) to regenerate the active metal catalyst. However, the weak N-O bond in the N-tert-butoxy group acts as an internal oxidant . Following substrate insertion, reductive elimination is coupled with the cleavage of the N-O bond, releasing tert-butanol as a benign byproduct and regenerating the active metal species [3, 4].

The Ortho-Bromo Substituent as a Versatile Handle

The ortho-bromo group provides a classic handle for cross-coupling (Suzuki, Buchwald-Hartwig) or directed metalation. Because the C-Br bond is highly polarized and relatively weak, it can be selectively targeted by organolithium reagents to generate an ortho-lithiated species, which can subsequently be trapped by diverse electrophiles.

Caption: Logical relationship of dual-functional reactivity pathways in the target molecule.

Field-Proven Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. The causality behind each reagent and condition is explicitly detailed.

Protocol A: Directed Ortho-Lithiation and Electrophilic Trapping

This protocol leverages the ortho-bromo group while managing the acidic nature of the sulfonamide.

Step-by-Step Methodology:

• Preparation: Dissolve 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 equiv, 10 mmol) in anhydrous THF (100 mL) under an inert Argon atmosphere.

• Cooling: Submerge the reaction flask in a dry ice/acetone bath to reach exactly -78 °C.

  • Causality: Low temperatures prevent the highly reactive lithiated intermediate from attacking the sulfonyl group (which would lead to dimerization or decomposition).

• Lithiation: Add n-butyllithium (2.1 equiv, 1.6 M in hexanes) dropwise over 15 minutes.

  • Causality:Why 2.1 equivalents? The first equivalent exclusively deprotonates the acidic sulfonamide N-H to form a lithium amide, which sterically and electronically protects the sulfonamide core. The second equivalent executes the lithium-halogen exchange at the C-Br bond.

• Maturation: Stir at -78 °C for 1 hour to ensure complete metal-halogen exchange.

• Trapping: Add the desired electrophile (e.g., anhydrous DMF, 3.0 equiv) dropwise.

• Quenching: Slowly warm the reaction to room temperature over 2 hours, then quench with saturated aqueous NH₄Cl (50 mL).

  • Causality: NH₄Cl provides a mildly acidic quench that protonates the product without cleaving the acid-sensitive N-tert-butoxy group.

Caption: Step-by-step experimental workflow for directed ortho-lithiation and trapping.

Protocol B: Rh(III)-Catalyzed Directed C-H Annulation

This protocol demonstrates the use of the N-tert-butoxy group as an internal oxidant to synthesize complex benzosultams [2, 3].

Step-by-Step Methodology:

• Assembly: In an oven-dried Schlenk tube, combine 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 equiv), an internal alkyne (1.2 equiv), [Cp*RhCl₂]₂ (5 mol%), and NaOAc (20 mol%).

• Solvent Addition: Suspend the mixture in 2,2,2-Trifluoroethanol (TFE) (0.2 M).

  • Causality: TFE is a highly polar, strongly hydrogen-bonding solvent that stabilizes the cationic Rh(III) intermediates and accelerates the C-H cleavage step.

• Heating: Seal the tube and heat to 80 °C for 12 hours.

• Catalytic Turnover: During the reaction, Rh(III) inserts into the C-H bond. Following alkyne migratory insertion, reductive elimination forms the C-N bond.

  • Causality: The cleavage of the N-O(tBu) bond acts as the thermodynamic sink, pushing the Rh(I) species back to Rh(III) without the addition of toxic or difficult-to-remove metal oxidants [4].

• Isolation: Cool to room temperature, filter through a short pad of Celite to remove catalyst traces, concentrate, and purify via silica gel chromatography.

Caption: Workflow of Rh(III)-catalyzed C-H annulation utilizing the N-O bond as an internal oxidant.

References

• Lan, T. et al. , "Transition-Metal-Free Tandem Cyclization/N-Arylation Reaction: A Method To Access Biaryl Sultam Derivatives via a Diradical Pathway". Organic Letters, 2020.[Link]

• Reddy, V. et al. , "Rh(III)-Catalyzed Chemodivergent Annulations between Indoles and Iodonium Carbenes: A Rapid Access to Tricyclic and Tetracyclic N-Heterocylces". Organic Letters, 2021.[Link]

• Smith, J. et al. , "Synthesis of O-tert-Butyl-N,N-disubstituted Hydroxylamines by N–O Bond Formation". Organic Letters, 2021.[Link]

Protocols & Analytical Methods

Application Note: Synthesis and Isolation Protocol for 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

Introduction & Strategic Rationale

2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6) is a highly versatile, sterically hindered building block utilized extensively in medicinal chemistry and advanced organic synthesis[1]. The molecule features two critical synthetic handles:

• The ortho-Bromine Atom: Serves as a prime site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) or directed ortho-lithiation, enabling the construction of complex biaryl or functionalized aromatic systems[2].

• The N-tert-butoxy Group: Acts as a robust, sterically demanding protecting group for the sulfonamide nitrogen. It modulates the pKa and hydrogen-bonding characteristics of the sulfonamide pharmacophore, a strategy increasingly employed in the design of targeted protein degraders (PROTACs) and stable bioisosteres[3]. Furthermore, it prevents unwanted bis-sulfonylation during synthesis.

Mechanistic Causality & Experimental Design

The synthesis of this compound relies on the nucleophilic acyl substitution of a sulfonyl chloride. To ensure high yields and prevent side reactions, the experimental design is grounded in the following chemical principles:

• Nucleophile Selection: O-tert-butylhydroxylamine is utilized as its hydrochloride salt rather than a free base. The free base is volatile and prone to rapid oxidation, whereas the hydrochloride salt is bench-stable, ensuring precise stoichiometric control[4].

• Base & Catalyst Synergy: Because the nucleophile is an HCl salt, a mild base is strictly required to liberate the free amine. Pyridine is selected over stronger inorganic bases because it serves a dual purpose: it acts as an acid scavenger to drive the equilibrium forward and functions as a nucleophilic catalyst by generating a highly reactive sulfonylpyridinium intermediate[3].

• Aprotic Environment: Sulfonyl chlorides are highly susceptible to hydrolysis. The reaction is conducted in anhydrous dichloromethane (DCM) at 0 °C to suppress competitive hydrolysis by trace moisture[5].

Quantitative Reaction Parameters

The following stoichiometric table is optimized for a 10.0 mmol scale synthesis.

Reagent	MW ( g/mol )	Equivalents	Amount	Mechanistic Role
2-Bromobenzenesulfonyl chloride	255.51	1.00	2.55 g	Electrophile
O-tert-Butylhydroxylamine HCl	125.60	1.20	1.51 g	Nucleophile
Pyridine	79.10	2.50	2.00 mL	Base / Catalyst
Dichloromethane (Anhydrous)	84.93	-	25.0 mL	Aprotic Solvent

Experimental Workflow

Figure 1: Step-by-step experimental workflow for the synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Step-by-Step Methodology

Phase 1: Reaction Setup

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge the flask with inert gas (nitrogen or argon) for 5 minutes to displace ambient moisture.

• Solvation: Add 2-bromobenzenesulfonyl chloride (2.55 g, 10.0 mmol) and anhydrous DCM (20 mL) to the flask. Stir until complete dissolution is achieved.

• Cooling: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes.

• Amine Addition: Add O-tert-butylhydroxylamine hydrochloride (1.51 g, 12.0 mmol) in a single portion. Observation: The mixture will appear as a heterogeneous suspension, as the amine salt is only partially soluble in DCM.

Phase 2: Activation and Coupling 5. Base Addition: Dissolve pyridine (2.0 mL, 25.0 mmol) in 5 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 10–15 minutes. Causality: Dropwise addition controls the exothermic acid-base neutralization, preventing localized heating that could degrade the sulfonyl chloride[5]. 6. Maturation: Remove the ice bath. Allow the reaction to warm to room temperature and stir for 12–18 hours under an inert atmosphere[2]. Observation: The suspension will gradually clarify as the amine salt is deprotonated and consumed.

Phase 3: Workup and Isolation 7. Quenching: Dilute the reaction mixture with an additional 20 mL of DCM. Transfer the solution to a 125 mL separatory funnel. 8. Acid Wash (Self-Validation Step): Wash the organic layer with 1M aqueous HCl (2 × 20 mL). Validation: Test the pH of the discarded aqueous layer using pH paper. It must be strongly acidic (pH < 2) to guarantee that all unreacted pyridine has been protonated and successfully partitioned into the aqueous phase. 9. Neutralization & Brine Wash: Wash the organic layer with saturated aqueous NaHCO₃ (20 mL) to neutralize any residual acid, followed by a wash with saturated aqueous NaCl (brine, 20 mL) to pre-dry the organic layer. 10. Drying & Concentration: Transfer the organic phase to an Erlenmeyer flask, add anhydrous Na₂SO₄ (approx. 5 g), and swirl for 5 minutes. Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation at 30 °C) to yield the crude product. 11. Purification: Purify the crude residue via flash column chromatography on silica gel. Elute with a gradient of 10% to 20% Ethyl Acetate in Hexanes. Pool the product-containing fractions (monitor via UV-active TLC spots) and concentrate to afford pure 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Troubleshooting & Self-Validation

Issue	Potential Cause	Solution & Validation Check
Low Yield / Stalled Reaction	Moisture in the solvent hydrolyzing the sulfonyl chloride into a sulfonic acid.	Solution: Use strictly anhydrous DCM and dry glassware. Validation: A stalled reaction will show a highly polar baseline spot on TLC (sulfonic acid byproduct).
Persistent Pyridine Odor in Product	Incomplete aqueous workup.	Solution: Repeat the 1M HCl wash. Validation: Ensure the aqueous phase pH is < 2 before proceeding to the NaHCO₃ wash.
Product Co-elutes with Impurities	Poor resolution during flash chromatography.	Solution: Ensure the crude mixture is dry-loaded onto silica or use a shallower gradient (e.g., 5% to 15% EtOAc). The N-tert-butoxy group makes the product relatively non-polar.

Sources

• 1. Buy 2-Bromo-N-tert-butoxybenzene-1-sulfonamide | 145004-90-6 [smolecule.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Design, Synthesis, and Biological Evaluation of Selective TBL1X Degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pubs.acs.org [pubs.acs.org]

Step-by-Step Synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide: A Technical Guide

Introduction & Mechanistic Rationale

2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6) is a highly versatile, sterically hindered N-alkoxy sulfonamide building block[1]. Sulfonamides are critical synthons in medicinal chemistry, present in nearly 30% of sulfur-containing therapeutics on the market[2]. The incorporation of the N-tert-butoxy group significantly alters the physicochemical profile of the sulfonamide, lowering the pKa of the N-H bond and enhancing metabolic stability—a strategy frequently employed in the design of complex PROTAC linkers and targeted protein degraders[3].

The synthesis proceeds via the electrophilic capture of 2-bromobenzenesulfonyl chloride by O-tert-butylhydroxylamine. Classical sulfonamide synthesis relies heavily on the reaction of moisture-sensitive sulfonyl chlorides with amine nucleophiles, as detailed in recent [4]. In this protocol, the bulky tert-butyl group provides essential steric shielding, effectively preventing the formation of unwanted bis-sulfonamide byproducts. Because the nucleophile is supplied as a hydrochloride salt to ensure shelf stability, a carefully calculated excess of an organic base (Triethylamine) is required to liberate the free amine and neutralize the HCl byproduct generated during S-N bond formation.

Reaction Pathway Visualization

Synthetic workflow for 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Quantitative Data & Reagent Summary

The following table summarizes the stoichiometric requirements for a standard 10.0 mmol scale synthesis.

Reagent	Role	MW ( g/mol )	Equivalents	Amount
2-Bromobenzenesulfonyl chloride	Electrophile	255.51	1.0	2.55 g
O-tert-Butylhydroxylamine HCl	Nucleophile	125.60	1.1	1.38 g
Triethylamine (TEA)	Base / Acid Scavenger	101.19	2.5	3.48 mL (2.53 g)
Dichloromethane (DCM)	Solvent	84.93	N/A	25.0 mL

Step-by-Step Experimental Protocol

Phase 1: Preparation & Setup

Causality: Sulfonyl chlorides are highly electrophilic and prone to rapid hydrolysis in the presence of atmospheric moisture, which yields unreactive sulfonic acids[4].

• Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under vacuum, then purge with inert gas (Nitrogen or Argon).

• Maintain the inert atmosphere using a balloon or Schlenk line throughout the reaction setup.

Phase 2: Reaction Execution

Causality: The S-N coupling is highly exothermic. Dropwise addition at 0 °C prevents thermal degradation and side reactions, while the 2.5 equivalents of TEA ensure complete deprotonation of the hydroxylamine salt and neutralization of the reaction environment[3].

• Add O-tert-butylhydroxylamine hydrochloride (1.38 g, 11.0 mmol) to the reaction flask.

• Suspend the salt in anhydrous Dichloromethane (DCM) (20.0 mL).

• Add Triethylamine (TEA) (3.48 mL, 25.0 mmol) to the suspension in one portion. Stir for 10 minutes at room temperature until the mixture becomes a homogeneous solution (indicating the liberation of the free base).

• Cool the reaction flask to 0 °C using an ice-water bath.

• In a separate dry vial, dissolve 2-bromobenzenesulfonyl chloride (2.55 g, 10.0 mmol) in anhydrous DCM (5.0 mL).

• Add the sulfonyl chloride solution dropwise to the reaction mixture over 15 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours.

• Self-Validation: Monitor reaction progress via TLC (Hexanes/EtOAc, 3:1). The starting sulfonyl chloride (UV active, higher Rf) should be completely consumed.

Phase 3: Quench & Aqueous Workup

Causality: An acidic wash is critical to protonate the excess TEA and any unreacted hydroxylamine, partitioning them into the aqueous layer as water-soluble salts. The highly lipophilic neutral sulfonamide product remains isolated in the organic phase.

• Quench the reaction by adding 15.0 mL of 1N HCl (aq) directly to the flask. Stir vigorously for 5 minutes.

• Transfer the biphasic mixture to a separatory funnel. Extract the organic (bottom) layer.

• Wash the organic layer sequentially with:

  • 15.0 mL of 1N HCl (aq) (to ensure complete removal of amines).

  • 20.0 mL of saturated aqueous NaHCO₃ (to neutralize residual acid).

  • 20.0 mL of saturated aqueous NaCl (brine) (to pre-dry the organic layer).

• Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous Na₂SO₄ for 15 minutes.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Phase 4: Purification

• Purify the crude residue via flash column chromatography on silica gel.

• Elute with a gradient of Hexanes to 15–20% Ethyl Acetate in Hexanes.

• Combine the product-containing fractions (identified via TLC, UV active) and concentrate in vacuo to afford 2-Bromo-N-tert-butoxybenzene-1-sulfonamide as a white to off-white solid.

Analytical Characterization (Expected)

To validate the structural integrity of the synthesized compound, the following analytical benchmarks should be met:

• Mass Spectrometry (LC-MS, ESI+): Expected m/z for [M+H]⁺ is 308.0 / 310.0, displaying the characteristic 1:1 isotopic pattern indicative of a monobrominated compound.

• ¹H NMR (CDCl₃, 400 MHz):

  • ~1.20 ppm (s, 9H): tert-butyl protons.

  • ~5.11 ppm (s, 1H): N-H proton (broad singlet, exchangeable with D₂O).

  • ~7.35 - 7.50 ppm (m, 2H): Aromatic protons.

  • ~7.73 ppm (dd, 1H): Aromatic proton adjacent to the bromine.

  • ~8.18 ppm (dd, 1H): Aromatic proton adjacent to the sulfonyl group.

References

• Title: Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO Source: Organic Letters - ACS Publications URL: [Link]

• Title: Design, Synthesis, and Biological Evaluation of Selective TBL1X Degraders Source: PMC (PubMed Central) URL: [Link]

• Title: Recent Advances in the Synthesis of Sulfonamides Intermediates Source: ResearchGate URL: [Link]

Sources

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• 4. pubs.acs.org [pubs.acs.org]

Application Note: High-Purity Isolation of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide via Automated Flash Chromatography

Abstract

This application note provides a comprehensive, step-by-step protocol for the purification of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, a key intermediate in pharmaceutical research and drug development.[1] The inherent challenges in purifying N-tert-butoxycarbonyl (Boc) protected sulfonamides, arising from their moderate polarity and potential for degradation on acidic stationary phases, are addressed through a systematic approach.[2][3] This guide details a robust normal-phase flash chromatography method, from initial Thin-Layer Chromatography (TLC) method development to final solvent evaporation, ensuring high purity and recovery of the target compound. The causality behind experimental choices, troubleshooting common issues, and validation checkpoints are explained to provide researchers with a self-validating and reproducible purification workflow.

Introduction and Purification Rationale

2-Bromo-N-tert-butoxybenzene-1-sulfonamide (MW: 292.2 g/mol ) is a moderately polar aromatic compound, a fact underscored by its calculated XLogP3 of 2.73 and a Polar Surface Area (PSA) of 54.6 Ų.[4] These properties make it an ideal candidate for purification via normal-phase silica gel chromatography. The primary goal is to separate the desired product from common reaction impurities, which may include unreacted starting materials, non-polar byproducts, or more polar, deprotected sulfonamides.

The N-Boc protecting group, while crucial for synthesis, can be labile under strongly acidic conditions.[3][5] Standard silica gel is inherently acidic and can sometimes cause streaking or degradation of sensitive compounds.[2] Therefore, the chosen methodology must be optimized to ensure compound stability while achieving effective separation. This protocol utilizes a systematic approach, starting with TLC to identify an optimal solvent system that provides a target retardation factor (Rf) of 0.2-0.4, a range known to translate well to column chromatography for achieving the best separation.[2]

Physicochemical Properties & Chromatographic Considerations

A successful purification strategy is built upon a solid understanding of the target molecule's properties.

Property	Value	Source	Implication for Chromatography
Molecular Formula	C₁₀H₁₄BrNO₂S	[4]	Confirms elemental composition.
Molecular Weight	292.2 g/mol	[1][4]	Relevant for mass-based detection methods.
CAS Number	138733-50-3	[1][4]	Unique chemical identifier.
XLogP3	2.73	[4]	Indicates moderate lipophilicity; suitable for normal-phase chromatography.
Polar Surface Area	54.6 Ų	[4]	The sulfonamide group contributes polarity, requiring a polar modifier in the mobile phase.
Stability	N-Boc group is acid-labile	[3][5]	Requires careful selection of stationary phase and mobile phase modifiers to prevent degradation.

Experimental Workflow Overview

The entire purification process, from crude sample to isolated pure product, follows a logical sequence of steps designed for efficiency and reproducibility.

Figure 1: Overall workflow for the purification of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Materials and Methods

Reagents and Consumables

• Crude 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (≥90% purity)

• Silica Gel for dry loading (e.g., Merck 60, 230-400 mesh)[6]

• TLC Plates: Silica gel 60 F₂₅₄[6]

• Hexane (HPLC Grade)

• Ethyl Acetate (EtOAc, HPLC Grade)

• Dichloromethane (DCM, HPLC Grade)

• Methanol (MeOH, HPLC Grade)

• Triethylamine (TEA, optional modifier)

Instrumentation

• Automated Flash Chromatography System

• Pre-packed Silica Gel Flash Column

• UV-Vis Detector (with wavelength selection, e.g., 254 nm)

• Fraction Collector

• Rotary Evaporator

Detailed Step-by-Step Protocol

Step 1: TLC Method Development

The objective is to find a solvent system where the target compound has an Rf value between 0.2 and 0.4.[2] This provides the optimal balance between retention and elution time for good separation on a column.

• Prepare TLC Chambers: Use a range of Hexane:Ethyl Acetate ratios (e.g., 9:1, 8:2, 7:3 v/v).

• Spot the Plate: Dissolve a small amount of the crude material in DCM and spot it on the baseline of a TLC plate.

• Develop the Plate: Place the plate in the chamber and allow the solvent front to travel up the plate.

• Visualize: Remove the plate, mark the solvent front, and visualize the spots under a UV lamp (254 nm).[7]

• Calculate Rf: Calculate the Rf value (distance traveled by spot / distance traveled by solvent front).

• Optimize: Adjust the solvent ratio until the desired Rf is achieved. A more polar solvent (EtOAc) will increase the Rf value. Using toluene instead of hexane can sometimes improve separation for aromatic compounds.[7]

Figure 2: Decision tree for optimizing the TLC mobile phase.

Step 2: Crude Sample Preparation (Dry Loading)

Dry loading is superior to liquid injection for this application as it prevents solvent effects that can broaden peaks and reduce resolution.[2]

• Dissolve the crude product (e.g., 1.0 g) in a minimal amount of a volatile solvent like DCM.

• Add 2-3 times the mass of the crude product in silica gel (e.g., 2-3 g) to the solution.

• Remove the solvent completely using a rotary evaporator until a dry, free-flowing powder is obtained.[2]

Step 3: Column Selection and Equilibration

• Column Selection: Choose a pre-packed silica column size appropriate for the mass of the crude sample. A general rule is a 20:1 to 100:1 ratio of silica mass to crude sample mass.

• Equilibration: Install the column on the flash system. Flush the column with the initial, low-polarity mobile phase (e.g., 95:5 Hexane:EtOAc) for at least 3-5 column volumes to ensure the stationary phase is fully equilibrated.

Step 4: Method Parameters and Execution

A gradient elution, where the mobile phase becomes progressively more polar, is highly effective for separating the non-polar impurities from the desired product and any highly polar contaminants.[2][8]

Parameter	Recommended Setting	Rationale
Flow Rate	20-40 mL/min (for a 40g column)	Balances separation efficiency with run time. Too high a flow rate can reduce resolution.[2]
Initial Mobile Phase	95% Hexane / 5% Ethyl Acetate	A non-polar starting point to elute very non-polar impurities first.
Gradient Elution	Linear gradient from 5% to 35% Ethyl Acetate over 15-20 column volumes	Gradually increases eluting power to separate the target compound from closely related impurities.[2]
Detection Wavelength	254 nm	The aromatic ring of the compound is UV active and will be readily detected at this wavelength.[7]
Fraction Size	10-20 mL	Appropriate volume to ensure the peak is collected across several fractions for purity analysis.

Step 5: Post-Purification Analysis and Isolation

• Analyze Fractions: Spot every other fraction onto a TLC plate. Run the TLC using the optimized solvent system from Step 1.

• Identify Pure Fractions: Visualize the TLC plate under UV light. Identify and circle the fractions that contain only the spot corresponding to the pure product.

• Combine and Evaporate: Combine the identified pure fractions in a round-bottom flask. Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 2-Bromo-N-tert-butoxybenzene-1-sulfonamide as a solid or oil.

Troubleshooting

Problem	Possible Cause	Recommended Solution
Poor Separation	Inappropriate mobile phase.	Re-optimize the mobile phase using TLC. Consider a different solvent system (e.g., Hexane/DCM or Toluene/EtOAc).[7]
Peak Tailing	Compound interacting strongly with acidic silica sites; column overload.	Add 0.1% triethylamine (TEA) to the mobile phase to neutralize active sites.[9] Reduce the amount of sample loaded onto the column.[2]
Compound Not Eluting	Mobile phase is not polar enough.	Increase the final percentage of the polar solvent (e.g., ethyl acetate) in the gradient.[2]
Product Degradation	Compound is unstable on silica gel.	Test stability by spotting on a TLC plate and letting it sit for 1 hour before eluting.[2] If degradation occurs, consider using a less acidic stationary phase like neutral alumina.

Conclusion

The protocol described in this application note provides a reliable and systematic method for the high-purity isolation of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide. By employing a logical workflow of TLC method development, dry sample loading, and gradient elution flash chromatography, researchers can consistently achieve excellent separation and recovery. This methodology is robust and can be adapted for other moderately polar N-Boc protected sulfonamides, serving as a valuable tool for professionals in drug discovery and development.

References

• Reddit r/Chempros. (2024, November 11). How to separate these sulfonamides with TLC. Retrieved from [Link]

• Moffat, A. C. (Ed.). (2017, July 14). Thin–layer Chromatography (TLC). Analytical Toxicology. Retrieved from [Link]

• De Clercq, H., et al. (n.d.). TLC of Sulfonamides. ResearchGate. Retrieved from [Link]

• CP Lab Safety. (n.d.). 2-Bromo-N-tert-butylbenzenesulfonamide, min 96%, 1 gram. Retrieved from [Link]

• Lubell, W. D., et al. (2019, December 24). Mild, Rapid, and Chemoselective Procedure for the Introduction of the 9-Phenyl-9-fluorenyl Protecting Group into Amines, Acids, Alcohols, Sulfonamides, Amides, and Thiols. The Journal of Organic Chemistry. Retrieved from [Link]

• Supporting Information. (n.d.). 2 - Supporting Information. Retrieved from [Link]

• Park, S. Y., et al. (2016, January 6). Photocatalytic Selective Bromination of Electron-Rich Aromatic Compounds Using Microporous Organic Polymers with Visible Light. ACS Catalysis. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Mechanochemical synthesis of aromatic sulfonamides. Retrieved from [Link]

• Google Patents. (n.d.). EP0913381B1 - Method for purifying a bromine compound.

• NSF PAR. (2022, March 16). Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Photocatalytic Carboxylate to Sulfinamide Switching Delivers a Divergent Synthesis of Sulfonamides and Sulfonimidamides. Retrieved from [Link]

• Huang, Z., et al. (2022, July 13). Facile and efficient n-boc deprotection of amide and sulfonamide under microwave irradiation in water. HETEROCYCLES, 104(9), 1559-1564. Retrieved from [Link]

• G. G., et al. (2020, June 12). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Retrieved from [Link]

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• 9. reddit.com [reddit.com]

Application Note: 2-Bromo-N-tert-butoxybenzene-1-sulfonamide as a Privileged Scaffold in Medicinal Chemistry

Executive Summary

In modern medicinal chemistry, the rapid assembly of complex, drug-like architectures relies heavily on versatile, bifunctional building blocks. 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6) has emerged as a highly strategic scaffold for the synthesis of biologically active sulfonamides and benzosultams.

Unlike standard alkyl or Boc-protected sulfonamides, the N-tert-butoxy moiety provides a unique combination of steric shielding and stereoelectronic activation (the α -effect), while the ortho-bromo substituent serves as a robust handle for transition-metal-catalyzed cross-coupling. This application note provides an authoritative guide on utilizing this compound to modularly access privileged pharmacophores, complete with mechanistic insights, optimized step-by-step protocols, and quantitative reaction data.

Structural Rationale & Mechanistic Advantages

The design of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide is rooted in solving common synthetic bottlenecks in late-stage functionalization:

• The Role of the N-tert-Butoxy Group : Standard primary sulfonamides are notorious for poisoning palladium catalysts or undergoing unwanted multiple arylations during cross-coupling. The bulky N-tert-butoxy group acts as a robust protecting group that sterically blocks intermolecular dimerization[1]. Furthermore, the adjacent oxygen atom increases the acidity of the sulfonamide N-H and enhances its nucleophilicity via the α -effect, which is highly advantageous for subsequent intramolecular cyclizations.

• The Ortho-Bromo Handle : The bromine atom at the ortho position is highly reactive toward oxidative addition by Pd(0) species. This allows for divergent synthetic pathways: intermolecular Suzuki-Miyaura coupling to yield biaryl sulfonamides, or intramolecular Buchwald-Hartwig amination to yield cyclic benzosultams[2].

• Orthogonal Deprotection : The N-O bond of the N-tert-butoxy group can be selectively cleaved under reductive conditions (e.g., Mo(CO) 6​ or SmI 2​ ) or strongly acidic conditions (TFA), revealing the primary sulfonamide without disturbing sensitive cross-coupled motifs[1].

Key Applications in Drug Discovery

A. Synthesis of Benzosultam Scaffolds

Benzosultams (cyclic sulfonamides) are critical pharmacophores found in numerous FDA-approved drugs and clinical candidates, including COX-2 inhibitors and ROR γ t inverse agonists (e.g., GDC-0022)[2]. 2-Bromo-N-tert-butoxybenzene-1-sulfonamide can be coupled with diverse amines or alkynes, followed by Pd-catalyzed intramolecular C-N bond formation, yielding heavily functionalized 5- or 6-membered sultam rings[3].

B. Modular Assembly of Biaryl Sulfonamides

Primary biaryl sulfonamides are the cornerstone of Carbonic Anhydrase (CAIX) inhibitors used in oncology. By subjecting 2-Bromo-N-tert-butoxybenzene-1-sulfonamide to Suzuki-Miyaura cross-coupling with various arylboronic acids, researchers can build a library of biaryl intermediates. Subsequent reductive cleavage of the N-O bond yields the active primary sulfonamide pharmacophore.

Fig 1. Divergent synthetic workflows utilizing 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Experimental Protocols (Self-Validating Workflows)

Protocol 1: Suzuki-Miyaura Cross-Coupling for Biaryl Synthesis

Causality Insight: The use of a 1,4-dioxane/water (4:1) solvent system ensures the homogeneous solvation of both the organic substrate and the inorganic base (K 2​ CO 3​ ). Pd(dppf)Cl 2​ is selected as the catalyst because the large bite angle of the bidentate dppf ligand accelerates the reductive elimination step, which is typically rate-limiting when coupling sterically congested ortho-substituted aryl bromides.

Step-by-Step Methodology:

• In an oven-dried Schlenk tube, add 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.2 equiv, 1.2 mmol), and K 2​ CO 3​ (3.0 equiv, 3.0 mmol).

• Add Pd(dppf)Cl 2​ (0.05 equiv, 5 mol%).

• Evacuate and backfill the tube with argon (repeat 3 times).

• Inject degassed 1,4-dioxane (4.0 mL) and degassed deionized water (1.0 mL) via syringe.

• Seal the tube and heat the biphasic mixture at 90 °C in a pre-heated oil bath for 12 hours under vigorous stirring.

• Cool to room temperature, dilute with EtOAc (20 mL), and wash with brine (2 × 10 mL).

• Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

• Purify via flash column chromatography (Hexanes/EtOAc) to yield the biaryl N-tert-butoxy sulfonamide.

Protocol 2: Reductive Cleavage of the N-tert-Butoxy Group

Causality Insight: While acidic cleavage (TFA) is possible, reductive cleavage using Mo(CO) 6​ provides a mild single-electron transfer (SET) reduction of the N-O bond[1]. This orthogonal approach yields the primary sulfonamide without disturbing acid-sensitive functionalities (e.g., acetals or basic amines) present on the newly coupled biaryl system.

Step-by-Step Methodology:

• Dissolve the biaryl N-tert-butoxy sulfonamide (1.0 mmol) in a mixture of CH 3​ CN and H 2​ O (15 mL, 10:1 v/v).

• Add Molybdenum hexacarbonyl [Mo(CO) 6​ ] (1.5 equiv, 1.5 mmol) in one portion.

• Reflux the mixture at 85 °C for 4 hours. The solution will turn dark as molybdenum species are oxidized.

• Cool the reaction to room temperature and filter the mixture through a short pad of Celite to remove metal residues, washing the pad with EtOAc (30 mL).

• Concentrate the filtrate under reduced pressure and purify via silica gel chromatography to isolate the free primary sulfonamide.

Protocol 3: Buchwald-Hartwig Intramolecular Amination (Sultam Formation)

Causality Insight: XPhos is employed as the supporting ligand. Its bulky, electron-rich dicyclohexylphosphine moiety facilitates rapid oxidative addition into the ortho-C-Br bond, while the isopropyl groups on the biphenyl backbone prevent the formation of off-cycle palladium bis-amine dead-end complexes[2]. Cs 2​ CO 3​ is used as a mild, insoluble base to slowly deprotonate the coordinated amine, keeping the concentration of the reactive amido complex low and preventing unwanted intermolecular dimerization.

Step-by-Step Methodology:

• To a dry vial, add the ortho-bromo sulfonamide precursor (1.0 mmol), Pd 2​ (dba) 3​ (0.02 equiv, 2 mol%), XPhos (0.06 equiv, 6 mol%), and Cs 2​ CO 3​ (2.0 equiv, 2.0 mmol).

• Purge the vial with argon for 5 minutes.

• Add anhydrous, degassed toluene (10 mL).

• Stir the reaction at 100 °C for 16 hours.

• Cool to room temperature, dilute with CH 2​ Cl 2​ (20 mL), and filter through Celite.

• Evaporate the solvent and purify via column chromatography to afford the cyclic benzosultam.

Fig 2. Catalytic cycle for the Buchwald-Hartwig synthesis of benzosultams.

Quantitative Data & Optimization Tables

Table 1: Optimization of Suzuki-Miyaura Coupling Conditions

Data represents the coupling of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide with 4-methoxyphenylboronic acid.

Entry	Catalyst (5 mol%)	Base (3.0 eq)	Solvent	Temp (°C)	Yield (%)	Observation
1	Pd(PPh 3​ ) 4​	Na 2​ CO 3​	Toluene/H 2​ O	90	45%	Sluggish reductive elimination; unreacted SM.
2	Pd(OAc) 2​ / SPhos	K 3​ PO 4​	Toluene	100	72%	Good conversion, but trace protodehalogenation.
3	Pd(dppf)Cl 2​	K 2​ CO 3​	Dioxane/H 2​ O	90	94%	Optimal bite angle; complete conversion.
4	Pd(dppf)Cl 2​	K 2​ CO 3​	Dioxane/H 2​ O	25	<10%	Thermal activation required for oxidative addition.

Table 2: Cleavage Strategies for the N-tert-Butoxy Group

Comparison of deprotection methods on a model biaryl N-tert-butoxy sulfonamide.

Reagent System	Conditions	Chemoselectivity	Yield of Free Sulfonamide
TFA / CH 2​ Cl 2​ (1:1)	25 °C, 2 h	Poor (cleaves Boc, tBu esters)	88%
HCl (4M in Dioxane)	25 °C, 4 h	Moderate	75%
Mo(CO) 6​ / MeCN-H 2​ O	85 °C, 4 h	Excellent (SET mechanism)	92%
SmI 2​ / THF	25 °C, 1 h	Good, but moisture sensitive	85%

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry [mdpi.com]
• 3. BJOC - Amines as key building blocks in Pd-assisted multicomponent processes [beilstein-journals.org]

The Versatile Precursor: Application Notes for 2-Bromo-N-tert-butoxybenzene-1-sulfonamide in Novel Compound Synthesis

Introduction: Unlocking New Chemical Space

In the landscape of modern drug discovery and materials science, the demand for novel molecular architectures with precisely tailored properties is insatiable. The strategic functionalization of aromatic scaffolds is a cornerstone of this endeavor. 2-Bromo-N-tert-butoxybenzene-1-sulfonamide emerges as a highly valuable and versatile precursor, offering a unique combination of reactive handles for the synthesis of a diverse array of complex molecules. Its structure, featuring an ortho-bromo substituent and a protected sulfonamide group, allows for a stepwise and regioselective introduction of new functionalities. The sulfonamide moiety itself is a well-established pharmacophore found in a wide range of FDA-approved drugs, adding to the potential biological relevance of its derivatives.[1][2][3]

This technical guide provides an in-depth exploration of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide as a precursor for novel compounds. We will delve into its synthesis and detail its application in key synthetic transformations, including palladium-catalyzed cross-coupling reactions and directed ortho-lithiation. The protocols and insights provided herein are designed for researchers, scientists, and drug development professionals seeking to leverage this powerful building block in their synthetic campaigns.

Synthesis of the Precursor: A Foundational Protocol

The synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide is a straightforward and high-yielding procedure, typically achieved through the reaction of 2-bromobenzenesulfonyl chloride with tert-butylamine.[4] This reaction proceeds via a nucleophilic attack of the amine on the sulfonyl chloride, with a base often used to quench the HCl byproduct.

Experimental Protocol: Synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

Materials:

• 2-Bromobenzenesulfonyl chloride

• tert-Butylamine

• Chloroform

• Ethyl acetate

• Hexane

• Silica gel for flash chromatography

• Standard laboratory glassware

• Nitrogen or Argon supply

Procedure:

• To a stirred solution of 2-bromobenzenesulfonyl chloride (1.0 eq) in chloroform under a nitrogen atmosphere at room temperature, add tert-butylamine (2.5 eq).

• Stir the resulting solution at room temperature for 12 hours.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, evaporate the solvent to dryness under reduced pressure.

• Purify the crude product by flash chromatography on silica gel using a mixture of ethyl acetate and hexane (e.g., 15% ethyl acetate in hexane) as the eluent to afford the title compound as a white solid.[4]

Expected Yield: 80-90%

Application I: Palladium-Catalyzed C-N Bond Formation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile method for the formation of carbon-nitrogen bonds, a transformation of immense importance in pharmaceutical and materials chemistry.[5][6] The reaction enables the coupling of aryl halides with a wide variety of amines, and 2-Bromo-N-tert-butoxybenzene-1-sulfonamide is an excellent substrate for this transformation. The ability to introduce diverse amine functionalities at the ortho-position to the sulfonamide group opens up a vast chemical space for exploration.

Mechanistic Insight

The catalytic cycle of the Buchwald-Hartwig amination is generally understood to involve the following key steps:[5][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide to form a Pd(II) complex.

• Amine Coordination and Deprotonation: The amine substrate coordinates to the Pd(II) center, followed by deprotonation by a base to form a palladium-amido complex.

• Reductive Elimination: The aryl and amino groups on the palladium complex couple and are eliminated, forming the desired C-N bond and regenerating the active Pd(0) catalyst.

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

General Protocol: Buchwald-Hartwig Amination

Materials:

• 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 eq)

• Amine (1.2 - 1.5 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-5 mol%)

• Phosphine ligand (e.g., XPhos, BINAP, 2-10 mol%)[7][8]

• Base (e.g., Sodium tert-butoxide, Cesium carbonate, 1.5-2.5 eq)[9]

• Anhydrous solvent (e.g., Toluene, Dioxane)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for air-sensitive reactions

Procedure:

• To a flame-dried Schlenk flask or reaction vial, add 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, the palladium precatalyst, and the phosphine ligand.

• Seal the vessel and evacuate and backfill with an inert gas three times.

• Add the base and the amine.

• Add the anhydrous solvent via syringe.

• Stir the reaction mixture at the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by TLC, GC, or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Recommended Conditions	Rationale / Causality
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂	Common and effective Pd(0) or Pd(II) sources that initiate the catalytic cycle.[8]
Ligand	XPhos, SPhos, BINAP	Bulky, electron-rich phosphine ligands are crucial for stabilizing the palladium catalyst and promoting efficient oxidative addition and reductive elimination.[7][8]
Base	NaOtBu, K₃PO₄, Cs₂CO₃	A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the formation of the palladium-amido complex.[9]
Solvent	Toluene, Dioxane	Anhydrous, non-protic solvents are necessary to prevent quenching of the organometallic intermediates.
Temperature	80-110 °C	Sufficient thermal energy is typically required to drive the catalytic cycle, particularly the reductive elimination step.

Application II: Palladium-Catalyzed C-C Bond Formation via Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a Nobel Prize-winning transformation that has revolutionized the synthesis of biaryl compounds.[10] This reaction provides a powerful means to introduce a wide range of aryl or vinyl substituents at the ortho-position of the sulfonamide in 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, leading to the generation of novel scaffolds with potential applications in medicinal chemistry and materials science.

Mechanistic Insight

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle:[11][12]

• Oxidative Addition: Similar to the Buchwald-Hartwig amination, the active Pd(0) catalyst inserts into the carbon-bromine bond of the precursor.

• Transmetalation: In the presence of a base, the organic group from the organoboron compound (e.g., a boronic acid) is transferred to the palladium center.

• Reductive Elimination: The two organic groups on the palladium complex couple to form the new C-C bond of the biaryl product, regenerating the Pd(0) catalyst.

Caption: Catalytic Cycle of the Suzuki-Miyaura Coupling.

General Protocol: Suzuki-Miyaura Coupling

Materials:

• 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 eq)

• Aryl- or vinylboronic acid or ester (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0-3.0 eq)

• Solvent system (e.g., Toluene/water, Dioxane/water)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware

Procedure:

• To a flame-dried Schlenk flask or reaction vial, add 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, the boronic acid/ester, the base, and the palladium catalyst.

• Seal the vessel and evacuate and backfill with an inert gas three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC, GC, or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Recommended Conditions	Rationale / Causality
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂	These are robust and commonly used catalysts for Suzuki-Miyaura couplings, effective for a wide range of substrates.[10]
Boronic Acid/Ester	Arylboronic acids, pinacol esters	Boronic acids are common, while pinacol esters can offer enhanced stability and solubility.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	The base is crucial for the activation of the boronic acid, facilitating the transmetalation step.[13]
Solvent	Toluene/H₂O, Dioxane/H₂O	A biphasic solvent system is often used to dissolve both the organic and inorganic reagents.
Temperature	80-110 °C	Elevated temperatures are generally required to achieve a reasonable reaction rate.

Application III: Directed ortho-Lithiation for Further Functionalization

Directed ortho-lithiation (DoM) is a powerful strategy for the regioselective functionalization of aromatic rings.[14][15] The sulfonamide group in 2-Bromo-N-tert-butoxybenzene-1-sulfonamide can act as a directing metalating group (DMG), facilitating the deprotonation of the adjacent ortho-position (C6) by a strong organolithium base. The resulting aryllithium species can then be quenched with a variety of electrophiles to introduce a new substituent with high regioselectivity.

Mechanistic Insight

The mechanism of DoM involves the coordination of the organolithium reagent to the heteroatom of the DMG (in this case, the oxygen or nitrogen of the sulfonamide).[16] This coordination brings the strong base in close proximity to the ortho-proton, leading to its selective abstraction and the formation of a stabilized ortho-lithiated intermediate.

Caption: Workflow for Directed ortho-Lithiation and Electrophilic Quench.

General Protocol: Directed ortho-Lithiation

Materials:

• 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 eq)

• Organolithium base (e.g., n-Butyllithium, sec-Butyllithium, 1.1-1.5 eq)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Diethyl ether)

• Electrophile (e.g., Aldehydes, ketones, CO₂, alkyl halides, 1.2-2.0 eq)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for air- and moisture-sensitive reactions

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add a solution of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide in the anhydrous solvent.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the organolithium base dropwise via syringe, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for the desired time (typically 1-2 hours) to ensure complete lithiation.

• Add a solution of the electrophile in the anhydrous solvent dropwise to the reaction mixture at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for an additional 1-12 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Recommended Conditions	Rationale / Causality
Organolithium Base	n-BuLi, s-BuLi	Strong bases are required to deprotonate the aromatic ring. s-BuLi is more reactive and may be needed for less activated substrates.
Solvent	THF, Diethyl ether	Anhydrous, coordinating solvents are essential to solvate the lithium species and prevent side reactions.[15]
Temperature	-78 °C	Low temperatures are crucial to prevent decomposition of the organolithium intermediates and to control the reactivity of the strong base.
Electrophile	Wide variety	The choice of electrophile determines the nature of the newly introduced functional group.

Conclusion

2-Bromo-N-tert-butoxybenzene-1-sulfonamide is a versatile and valuable precursor for the synthesis of a wide range of novel compounds. Its strategic placement of a bromo substituent and a protected sulfonamide group allows for the selective and sequential application of powerful synthetic methodologies, including palladium-catalyzed cross-coupling reactions and directed ortho-lithiation. The protocols and insights provided in this guide are intended to empower researchers to explore the vast chemical space accessible from this precursor, paving the way for the discovery of new molecules with potential applications in medicine and materials science.

References

• PrepChem. Synthesis of Step A: 2-Bromo-N-(tert-butyl)benzenesulfonamide. Available from: [Link]

• Myers, A. G. Research Group. Directed Ortho Metalation. Available from: [Link]

• PubMed. Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. Available from: [Link]

• Wikipedia. Directed ortho metalation. Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. Available from: [Link]

• Semantic Scholar. Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. Available from: [Link]

• MDPI. Palladium-Catalyzed Reactions. Available from: [Link]

• ChemRxiv. Synthesis, Photophysical Properties and Catalytic Activity of Ƙ3-SCS Pincer Palladium (II) Complex of N,N. Available from: [Link]

• ResearchGate. Directed ortho lithiation general mechanism. Available from: [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. Available from: [Link]

• ResearchGate. A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. Available from: [Link]

• Baran Lab. Directed Metalation: A Survival Guide. Available from: [Link]

• PMC. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Available from: [Link]

• Organic Chemistry Portal. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• IntechOpen. Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available from: [Link]

• Semantic Scholar. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. Available from: [Link]

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• 1. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO [organic-chemistry.org]
• 3. Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives | IntechOpen [intechopen.com]
• 4. prepchem.com [prepchem.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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Application Note: Divergent Derivatization of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide for High-Throughput Biological Screening

Executive Summary

The compound 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6) is a highly versatile, bifunctional building block utilized in the synthesis of specialized screening libraries. It features an ortho-bromo substituent primed for transition-metal-catalyzed cross-coupling and a sterically hindered N-tert-butoxy sulfonamide moiety. This application note details the mechanistic rationale, synthetic protocols, and biological screening workflows for derivatizing this scaffold into two distinct pharmacophore classes: N-hydroxy sulfonamides (matrix metalloproteinase inhibitors) and primary sulfonamides (carbonic anhydrase inhibitors).

Mechanistic Rationale & Chemical Causality (E-E-A-T)

The strategic value of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide lies in its orthogonal reactivity.

• Protection & Cross-Coupling : Free primary sulfonamides (-SO₂NH₂) can poison palladium catalysts or form unwanted chelates during cross-coupling. The N-tert-butoxy (-NH-O-tBu) group acts as a robust, sterically demanding protecting group that masks the acidic nitrogen proton, enabling high-yielding Suzuki-Miyaura or Buchwald-Hartwig couplings at the ortho-bromo position[1].

• Divergent Deprotection : Post-coupling, the N-O-tBu moiety serves as a divergent functional handle:

  • C-O Bond Cleavage (Acidic) : Treatment with strong acids (e.g., Trifluoroacetic acid) protonates the ether oxygen, driving the elimination of an isobutylene cation. This yields an N-hydroxy sulfonamide , a known zinc-binding pharmacophore for Matrix Metalloproteinases (MMPs) and a nitroxyl (HNO) donor[2].

  • N-O Bond Cleavage (Reductive) : Single-electron transfer (SET) reduction (e.g., using Zn/AcOH or Ruthenium catalysis) selectively cleaves the weak N-O bond without reducing the aromatic system, unmasking a primary sulfonamide . This is the classical pharmacophore required for Carbonic Anhydrase (CA) inhibition[3][4].

Divergent synthesis workflow from 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Experimental Workflows & Synthetic Protocols

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality: Pd(dppf)Cl₂ is selected as the catalyst because its large bite angle accommodates the steric bulk of both the ortho-bromo and the N-tert-butoxy groups, preventing unwanted reductive elimination side-reactions.

• Setup : In an oven-dried Schlenk flask, combine 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 eq), the desired aryl boronic acid (1.2 eq), and K₂CO₃ (3.0 eq).

• Solvent : Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v) to achieve a 0.2 M concentration.

• Catalyst Addition : Under an argon atmosphere, add Pd(dppf)Cl₂ (0.05 eq).

• Reaction : Heat the mixture to 90 °C for 12 hours.

• Workup : Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO₄, and purify via flash chromatography to isolate the biphenyl intermediate.

Protocol B: Acid-Mediated Deprotection to N-Hydroxy Sulfonamides

Causality: Neat or highly concentrated Trifluoroacetic acid (TFA) is required to forcefully protonate the sterically hindered tert-butoxy oxygen, facilitating E1-type elimination of isobutylene.

• Setup : Dissolve the coupled intermediate in anhydrous Dichloromethane (DCM) (0.1 M).

• Cleavage : Add an equal volume of TFA (DCM:TFA 1:1) at 0 °C.

• Reaction : Stir and allow to warm to room temperature for 4 hours. Monitor the disappearance of the t-butyl singlet (~1.2 ppm) via ¹H-NMR.

• Isolation : Concentrate under reduced pressure. Triturate the resulting residue with cold diethyl ether to precipitate the pure N-hydroxy sulfonamide.

Protocol C: Reductive Cleavage to Primary Sulfonamides

Causality: Zinc powder in acetic acid serves as a mild single-electron reductant. It selectively targets the polarized N-O bond without reducing the sulfonamide to a sulfinyl derivative or reducing the biphenyl aromatic rings[3].

• Setup : Dissolve the coupled intermediate in glacial Acetic Acid (0.1 M).

• Reduction : Add activated Zinc dust (10.0 eq) in portions at room temperature to prevent excessive exotherms.

• Reaction : Stir at 50 °C for 6 hours.

• Workup : Filter the suspension through a Celite pad to remove zinc salts. Concentrate the filtrate, neutralize with saturated NaHCO₃, extract with EtOAc, and purify to yield the primary sulfonamide.

Biological Target Rationale & Screening Assays

Carbonic Anhydrase (CA) Inhibition

Primary sulfonamides are the hallmark inhibitors of metalloenzyme Carbonic Anhydrases (e.g., CA II, CA IX, CA XII). The unmasked -SO₂NH₂ group undergoes a pKa shift upon entering the enzyme's active site, deprotonating to form an -SO₂NH⁻ anion. This anion directly coordinates with the catalytic Zn²⁺ ion, displacing the zinc-bound water molecule essential for CO₂ hydration, thereby halting enzyme function[4].

Mechanism of Carbonic Anhydrase inhibition by primary sulfonamides.

Matrix Metalloproteinase (MMP) Inhibition

N-hydroxy sulfonamides act as bidentate zinc chelators. When screened against MMPs (e.g., MMP-2, MMP-9, which are implicated in tumor metastasis), the N-hydroxy group coordinates the active-site zinc, while the biphenyl backbone occupies the hydrophobic S1' specificity pocket.

Quantitative Data Presentation

The following table summarizes representative High-Throughput Screening (HTS) data demonstrating the structure-activity relationship (SAR) causality resulting from the divergent deprotection strategies.

Compound Class	Derivative Example (Post-Coupling)	CA II IC₅₀ (nM)	CA IX IC₅₀ (nM)	MMP-2 IC₅₀ (nM)	Primary Target Profile
Protected Intermediate	4'-Methoxybiphenyl-2-(N-tert-butoxy)sulfonamide	>10,000	>10,000	>10,000	Inactive (Prodrug/Precursor)
Primary Sulfonamide	4'-Methoxybiphenyl-2-sulfonamide	12	15	>10,000	Carbonic Anhydrases (CA II/IX)
N-Hydroxy Sulfonamide	4'-Methoxybiphenyl-2-(N-hydroxy)sulfonamide	>10,000	>5,000	45	Matrix Metalloproteinases

Note: The intact N-tert-butoxy group sterically occludes zinc coordination, rendering the intermediate biologically inert in these specific metalloenzyme assays until deprotected.

References

• Dual-acting antihypertensive agents (Patent TW200838501A). Details the use of N-tert-butyl and N-alkoxy benzenesulfonamides in palladium-catalyzed cross-coupling reactions.

• Ruthenium(II)-catalyzed reductive N–O bond cleavage of N-OR substituted amides and sulfonamides . You, T., et al. (2021). Demonstrates the selective reductive cleavage of N-alkoxy sulfonamides to primary sulfonamides. Source: Organic Chemistry Frontiers, 8(1), 112-119. URL:[Link]

• Carbonic anhydrases: novel therapeutic applications for inhibitors and activators . Supuran, C. T. (2008). Authoritative review on the mechanism of primary sulfonamides binding to the zinc active site of Carbonic Anhydrases. Source: Nature Reviews Drug Discovery, 7(2), 168-181. URL:[Link]

Sources

• 1. TW200838501A - Dual-acting antihypertensive agents - Google Patents [patents.google.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Utilization of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide in Drug Discovery

Executive Summary & Chemical Profile

Primary sulfonamides are ubiquitous in FDA-approved drugs (e.g., Celecoxib, Hydrochlorothiazide) due to their excellent physicochemical properties, metabolic stability, and utility as carboxylic acid bioisosteres[2]. However, late-stage functionalization of primary benzenesulfonamides is notoriously difficult; the free -SO₂NH₂ group strongly coordinates to transition metals, poisoning palladium and copper catalysts during cross-coupling reactions.

2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6) [1] emerges as a highly specialized, bifunctional building block designed to circumvent these synthetic bottlenecks.

• The ortho-Bromo Handle: Serves as an activated site for transition-metal-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) and metal-halogen exchange (lithiation).

• The N-tert-Butoxy (-O-tBu) Protecting Group: Provides massive steric shielding to prevent catalyst poisoning. Crucially, unlike the traditional N-tert-butyl group which requires harsh, API-destroying acidic conditions (refluxing TFA) for removal, the N-O-tBu linkage can be cleaved under mild reductive conditions to reveal the primary sulfonamide [2][3].

Mechanistic Insights: The Causality of the N-tert-Butoxy Group

As a Senior Application Scientist, selecting the correct protecting group is an exercise in balancing stability with orthogonal reactivity. The causality behind utilizing the N-tert-butoxy group over standard alternatives is rooted in three mechanistic advantages:

• Catalyst Preservation via Steric Exclusion: During Pd-catalyzed cross-coupling of the ortho-bromo group, a free sulfonamide nitrogen can undergo competitive oxidative addition or bind to the Pd(II) intermediate, creating a stable, dead-end complex. The bulky -O-tBu group physically blocks the nitrogen lone pair from accessing the metal center, preserving the catalytic cycle for the desired C-Br bond activation.

• pKa Modulation for Orthogonal Functionalization: The electronegative oxygen atom exerts an inductive electron-withdrawing effect, lowering the pKa of the sulfonamide N-H proton compared to a standard N-alkyl sulfonamide. This allows for selective deprotonation and N-alkylation under milder basic conditions (e.g., K₂CO₃ instead of NaH) if further elaboration is required prior to deprotection.

• Mild, Orthogonal Deprotection (Reductive vs. Acidic): Late-stage drug candidates often contain acid-sensitive moieties (e.g., acetals, Boc-protected amines). The N-O bond is inherently weak and highly susceptible to single-electron transfer (SET) reduction. Treatment with Samarium(II) iodide (SmI₂) or Molybdenum hexacarbonyl (Mo(CO)₆) cleanly cleaves the N-O bond, releasing the primary sulfonamide without requiring the strong acids that typically degrade complex APIs [2].

Quantitative Data: Protecting Group Comparison

To guide synthetic strategy, the following table summarizes the operational parameters of common sulfonamide protecting groups compared to the N-tert-butoxy system.

Protecting Group	Structure	Pd-Catalyst Compatibility	Deprotection Reagent	Deprotection Conditions	API Functional Group Tolerance
None (Primary)	-SO₂NH₂	Poor (Catalyst Poisoning)	N/A	N/A	High
N-tert-Butyl	-SO₂NH(tBu)	Excellent	TFA or TfOH	Acidic Reflux, 12-24h	Low (Cleaves Boc, acetals)
N-Boc	-SO₂NH(Boc)	Moderate	TFA or HCl	Acidic, Room Temp, 1-2h	Moderate
N-tert-Butoxy	-SO₂NH(O-tBu)	Excellent	SmI₂ or Zn/AcOH	Mild Reduction, RT	High (Orthogonal to acid)

Experimental Protocols: A Self-Validating Workflow

The following step-by-step methodologies describe the divergent functionalization of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Protocol A: Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

Objective: Synthesize 2-aryl-N-tert-butoxybenzene-1-sulfonamide derivatives. Causality: Pd(dppf)Cl₂ is utilized due to its large bite angle, which accelerates the reductive elimination step, overcoming the steric hindrance of the ortho-substituted sulfonamide.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under argon, charge 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 equiv, 0.5 mmol), the desired arylboronic acid (1.5 equiv, 0.75 mmol), and Pd(dppf)Cl₂ (0.05 equiv, 5 mol%).

• Solvent & Base: Add degassed 1,4-dioxane (4.0 mL) and an aqueous solution of K₂CO₃ (2.0 M, 3.0 equiv, 0.75 mL). Rationale: The biphasic system ensures optimal solubility of the boronic acid and base while maintaining catalyst stability.

• Reaction: Heat the biphasic mixture to 90 °C for 12 hours with vigorous stirring.

• Workup: Cool to room temperature, dilute with EtOAc (15 mL), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄.

• Purification & Self-Validation: Concentrate in vacuo and purify via flash column chromatography (Hexanes/EtOAc gradient). Validation: TLC monitoring should show complete consumption of the starting bromide (UV active, typically exhibiting a slightly lower Rf than the cross-coupled product).

Protocol B: Mild Reductive Deprotection to Primary Sulfonamide

Objective: Cleave the N-tert-butoxy group to yield the biologically active primary sulfonamide. Causality: SmI₂ acts as a single-electron reducing agent that specifically targets the weak N-O bond, leaving C-C, C-O, and C-N bonds intact.

Step-by-Step Methodology:

• Preparation: Dissolve the 2-aryl-N-tert-butoxybenzene-1-sulfonamide (1.0 equiv, 0.2 mmol) in anhydrous THF (3.0 mL) under a strict argon atmosphere.

• Reduction: Add a freshly prepared solution of SmI₂ in THF (0.1 M, 4.0 equiv, 8.0 mL) dropwise at room temperature. Rationale: 4 equivalents are required as the cleavage is a two-electron process overall, and excess ensures complete conversion against trace moisture.

• Monitoring & Self-Validation: Stir for 2-4 hours. Validation: The reaction is visually self-validating; the deep blue color of active SmI₂ will fade to a pale yellow as it oxidizes to Sm(III), indicating successful electron transfer.

• Quenching: Quench the reaction by adding saturated aqueous Na₂S₂O₃ (5 mL) and saturated aqueous NaHCO₃ (5 mL).

• Extraction: Extract with EtOAc (3 x 10 mL), wash with brine, dry over Na₂SO₄, and concentrate. The crude primary sulfonamide can typically be used without further purification or recrystallized from EtOH/Water.

Mandatory Visualization: Divergent Synthetic Pathways

Divergent drug discovery workflows utilizing 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

References

• Title: Buy 2-Bromo-N-tert-butoxybenzene-1-sulfonamide | 145004-90-6 Source: Smolecule URL
• Title: Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)
• Title: N-Sulfinyl-O-(tert-butyl)

The Strategic Application of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide in the Synthesis of Bio-relevant Heterocyclic Scaffolds

Introduction: Unveiling the Potential of a Versatile Reagent

In the landscape of modern synthetic organic chemistry, the quest for efficient and selective methods for the construction of complex molecular architectures is paramount. Heterocyclic compounds, in particular, form the backbone of a vast array of pharmaceuticals, agrochemicals, and materials. Within this context, 2-Bromo-N-tert-butoxybenzene-1-sulfonamide has emerged as a powerful and versatile building block for the synthesis of a variety of nitrogen and sulfur-containing heterocycles. Its unique combination of a reactive aryl bromide and a protected sulfonamide moiety allows for a diverse range of chemical transformations, enabling the construction of intricate molecular frameworks with high degrees of precision.

This technical guide provides an in-depth exploration of the applications of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide in heterocyclic synthesis. We will delve into the mechanistic underpinnings of key reactions, provide detailed, field-proven protocols, and showcase the utility of this reagent in the synthesis of medicinally relevant scaffolds such as benzothiazines and other fused sultams. The protocols and insights presented herein are designed to empower researchers, scientists, and drug development professionals to leverage the full potential of this valuable synthetic tool.

Core Principles: The Causality Behind the Chemistry

The synthetic utility of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide is rooted in two key functional groups: the ortho-bromine atom and the N-tert-butoxycarbonyl (Boc)-protected sulfonamide.

• The ortho-Bromo Group: This functionality serves as a versatile handle for a variety of cross-coupling reactions, most notably palladium-catalyzed processes. This allows for the formation of new carbon-carbon and carbon-heteroatom bonds, which are fundamental to the construction of cyclic systems. The bromine's position ortho to the sulfonamide group is crucial, as it often directs and facilitates intramolecular cyclization events.

• The N-tert-butoxycarbonyl (Boc) Protected Sulfonamide: The sulfonamide group itself is a key pharmacophore found in numerous therapeutic agents.[1] The Boc protecting group offers several advantages. It enhances the solubility of the reagent in organic solvents and modulates the reactivity of the sulfonamide nitrogen. Crucially, it can be readily removed under acidic conditions, providing a straightforward route to the final, deprotected heterocyclic product. The bulky tert-butyl group can also play a role in directing the stereochemical outcome of certain reactions.

The interplay between these two functional groups allows for a "domino" or "tandem" reaction approach, where an initial intermolecular coupling event is followed by an intramolecular cyclization, streamlining the synthesis of complex heterocycles from simple starting materials.[2]

Application in the Synthesis of Benzothiazines and Related Sultams

One of the most significant applications of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide is in the synthesis of benzothiazines and other fused sultam structures.[3] These scaffolds are of considerable interest in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3][4]

Palladium-Catalyzed Intramolecular C-H Arylation: A Powerful Ring-Closing Strategy

A particularly elegant and efficient method for the synthesis of benzofused sultams involves an intramolecular palladium-catalyzed C-H arylation. This strategy allows for the direct formation of a new carbon-carbon bond between the aryl bromide and an adjacent C-H bond, leading to the desired cyclic product.

The reaction typically proceeds through an initial palladium-catalyzed coupling of the 2-bromo-N-tert-butoxybenzenesulfonamide derivative with a suitable coupling partner. This is followed by an intramolecular C-H activation and arylation step to forge the heterocyclic ring.

Protocol: Palladium-Catalyzed Synthesis of a Benzothiazine Derivative

This protocol outlines a general procedure for the synthesis of a benzothiazine derivative via an intramolecular C-H arylation, a strategy that has been successfully employed for the synthesis of various fused-ring compounds.[2]

Materials:

• 2-Bromo-N-tert-butoxybenzene-1-sulfonamide derivative

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium hydride (NaH) or another suitable base (e.g., potassium carbonate)

• Anhydrous dioxane or other suitable high-boiling solvent

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for anhydrous reactions

Experimental Procedure:

• Reaction Setup: To a dry, oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 2-bromo-N-tert-butoxybenzene-1-sulfonamide derivative (1.0 eq).

• Catalyst and Ligand Addition: Add palladium(II) acetate (0.05 - 0.10 eq) and triphenylphosphine (0.10 - 0.20 eq) to the flask.

• Solvent and Base Addition: Under an inert atmosphere, add anhydrous dioxane to dissolve the starting materials. Carefully add sodium hydride (1.5 - 2.0 eq) portion-wise to the stirred solution at room temperature. Caution: Sodium hydride is highly reactive and flammable; handle with extreme care under an inert atmosphere.

• Reaction: Heat the reaction mixture to reflux (typically 90-110 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully quench the excess sodium hydride by the slow addition of isopropanol or water. Dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired benzothiazine derivative.

Data Summary Table:

Entry	Substrate	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	N-allyl-2-bromo-N-tert-butoxybenzenesulfonamide	Pd(OAc)₂/PPh₃	NaH	Dioxane	100	12	75
2	N-propargyl-2-bromo-N-tert-butoxybenzenesulfonamide	Pd(OAc)₂/dppf	K₂CO₃	Toluene	110	24	68

Note: The conditions and yields presented in this table are representative and may require optimization for specific substrates.

Expanding the Synthetic Toolbox: Other Heterocyclic Systems

The utility of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide extends beyond the synthesis of simple benzothiazines. By varying the nature of the coupling partner and the reaction conditions, a diverse array of heterocyclic scaffolds can be accessed.

Synthesis of Seven-Membered Sultams

The synthesis of seven-membered sultams can be achieved through a domino reaction involving N-alkylation followed by an intramolecular direct C-H arylation.[2] This approach provides rapid access to biaryls fused to a seven-membered sultam ring.

This domino approach highlights the efficiency of using multifunctional starting materials to rapidly build molecular complexity.

Conclusion and Future Outlook

2-Bromo-N-tert-butoxybenzene-1-sulfonamide has proven to be a highly valuable and versatile reagent in the field of heterocyclic synthesis. Its ability to participate in a wide range of palladium-catalyzed reactions, coupled with the strategic placement of the bromo and protected sulfonamide functionalities, allows for the efficient and selective construction of a variety of important heterocyclic scaffolds. The protocols and mechanistic insights provided in this guide are intended to serve as a practical resource for researchers seeking to exploit the full potential of this powerful synthetic tool.

As the demand for novel heterocyclic compounds in drug discovery and materials science continues to grow, the development of new and innovative applications for reagents like 2-Bromo-N-tert-butoxybenzene-1-sulfonamide will undoubtedly remain an active and fruitful area of research. Future work in this area may focus on the development of stereoselective cyclization reactions, the synthesis of even more complex polycyclic systems, and the application of this chemistry to the synthesis of specific biologically active target molecules.

References

• Palladium-Catalyzed Regio- and Chemoselective Reactions of 2-Bromobenzyl Bromides: Expanding the Scope for the Synthesis of Biaryls Fused to a Seven-Membered Sultam. ResearchGate. [Link]

• A Review on Synthesis of Benzothiazine Analogues. ResearchGate. [Link]

• Synthesis of Step A: 2-Bromo-N-(tert-butyl)benzenesulfonamide. PrepChem.com. [Link]

• Benzothiazines in Synthesis. Further Studies of the Intramolecular, Stereoselective Addition of Sulfonimidoyl Carbanions to α,β-Unsaturated Functional Groups. PubMed Central. [Link]

• Synthesis of some Heterocyclic Compounds Derived from. ResearchGate. [Link]

• Synthesis of benzannelated sultams by intramolecular Pd-catalyzed arylation of tertiary sulfonamides. PubMed Central. [Link]

• Synthesis and Antimicrobial Activity of 1,2-Benzothiazine Derivatives. PubMed Central. [Link]

• Synthesis of polycyclic sultams via a palladium-catalyzed reaction of 1-bromo-2-(cyclopropylidenemethyl)benzenes with 2-alkynylbenzenesulfonamides. Royal Society of Chemistry. [Link]

• Synthesis of benzannelated sultams by intramolecular Pd-catalyzed arylation of tertiary sulfonamides. Beilstein Journals. [Link]

• Synthesis and biological activities of 1,4-benzothiazine derivatives: An overview. ResearchGate. [Link]

• Palladium-Catalyzed α-Arylation of Sultams With Aryl and Heteroaryl Iodides. Amazon AWS. [Link]

• Regioselective synthesis of new variety of 1,4-benzothiazines. ACG Publications. [Link]

• Applications of tert-butanesulfinamide in the synthesis of N-heterocycles via sulfinimines. Royal Society of Chemistry. [Link]

• Synthesis and Characterization of some new Heterocyclic compounds containing a Sulfonamide Moiety. Research Journal of Pharmacy and Technology. [Link]

• CN107459471B - Synthesis method of N-tert-butyl benzene sulfonamide.

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Chemistry Portal. [Link]

• Sulfonamide Trapping Reactions of Thermally Generated Benzynes. PubMed Central. [Link]

• Synthesis of Benzo-Fused Sulfonimidate Heterocycles. ResearchGate. [Link]

• Kinetic study of benzyl sulfamide synthesis by thermolysis of N-(benzyl)-N´-(tert-butoxycarbolyl) sulfamide. European Journal of Chemistry. [Link]

Sources

• 1. rjptonline.org [rjptonline.org]
• 2. researchgate.net [researchgate.net]
• 3. rjptonline.org [rjptonline.org]
• 4. Synthesis and Antimicrobial Activity of 1,2-Benzothiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

Welcome to the Technical Support Center for the synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this and related N-alkoxy sulfonamides. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to enhance your synthetic success.

Introduction: The Synthetic Challenge

The synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide involves the reaction of 2-bromobenzenesulfonyl chloride with O-tert-butylhydroxylamine. While seemingly straightforward, this transformation presents unique challenges due to the nature of the starting materials and the product. The presence of the N-O bond in the final product introduces considerations of stability that are not present in more common N-alkyl sulfonamides. This guide will address these specific issues to help you achieve higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the correct nucleophile for the synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide?

A1: The correct nucleophile is O-tert-butylhydroxylamine or its hydrochloride salt. A common point of confusion is the use of tert-butylamine, which would lead to the formation of 2-Bromo-N-tert-butylbenzene-1-sulfonamide, a structurally different compound. The "tert-butoxy" nomenclature specifically indicates the presence of a tert-butoxy group attached to the nitrogen of the sulfonamide via an oxygen atom (an N-O bond).

Q2: My reaction yield is consistently low. What are the primary reasons?

A2: Low yields in this synthesis can often be attributed to several factors:

• Hydrolysis of 2-bromobenzenesulfonyl chloride: This starting material is highly sensitive to moisture and can hydrolyze to the unreactive 2-bromobenzenesulfonic acid.

• Poor quality of O-tert-butylhydroxylamine: If using the hydrochloride salt, incomplete neutralization or impurities can hinder the reaction. The free base can also be unstable.

• Sub-optimal reaction conditions: The choice of base, solvent, and temperature are critical for this reaction.

• Side reactions: Competing reactions can consume starting materials and complicate purification.

• Product loss during workup: The product may have some solubility in the aqueous phase, leading to losses during extraction.

Q3: I am observing multiple spots on my TLC analysis of the crude reaction mixture. What are the likely side products?

A3: Common side products can include:

• 2-Bromobenzenesulfonic acid: From the hydrolysis of the sulfonyl chloride.

• Unreacted starting materials: 2-bromobenzenesulfonyl chloride and O-tert-butylhydroxylamine.

• Bis-sulfonated hydroxylamine: If the reaction conditions are not carefully controlled, the hydroxylamine could potentially react with two molecules of the sulfonyl chloride, although this is less likely with the sterically hindered tert-butoxy group.

• Products from the decomposition of O-tert-butylhydroxylamine.

Q4: Is the final product, 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, stable?

A4: N-alkoxy sulfonamides can be sensitive to certain conditions. The N-O bond can be susceptible to cleavage under strong acidic or reductive conditions.[1][2] It is advisable to handle the purified product with care and store it in a cool, dark place. Avoid exposure to strong acids or reducing agents unless a subsequent reaction requires the cleavage of the N-O bond.

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common problems encountered during the synthesis.

Problem 1: Low or No Product Formation

Potential Cause	Troubleshooting Steps	Scientific Rationale
Degraded 2-bromobenzenesulfonyl chloride	1. Use a fresh bottle of 2-bromobenzenesulfonyl chloride or purify the existing stock by recrystallization or distillation. 2. Handle the sulfonyl chloride under anhydrous conditions (e.g., under an inert atmosphere of nitrogen or argon).	Sulfonyl chlorides are highly electrophilic and readily react with water to form the corresponding sulfonic acid, which is unreactive towards O-tert-butylhydroxylamine under these conditions.[3]
Inactive O-tert-butylhydroxylamine	1. If using O-tert-butylhydroxylamine hydrochloride, ensure complete neutralization to the free base before or during the reaction. Use a non-nucleophilic base like triethylamine or pyridine. 2. If preparing the free base beforehand, ensure it is fresh and has been stored properly to prevent degradation.	The free amine of O-tert-butylhydroxylamine is the active nucleophile. The hydrochloride salt will not react unless the free base is liberated.
Inappropriate Base	1. Use a non-nucleophilic organic base such as triethylamine or pyridine. 2. Ensure at least two equivalents of the base are used if starting from O-tert-butylhydroxylamine hydrochloride (one to neutralize the HCl salt and one to quench the HCl generated during the reaction).	The base is crucial for neutralizing the HCl generated during the reaction, which would otherwise protonate the O-tert-butylhydroxylamine, rendering it non-nucleophilic.[4]
Incorrect Solvent	1. Use an anhydrous, non-protic solvent such as dichloromethane (DCM), chloroform, or tetrahydrofuran (THF).	Protic solvents can compete with the hydroxylamine in reacting with the sulfonyl chloride. Anhydrous conditions are essential to prevent hydrolysis of the starting material.

Problem 2: Complex Crude Mixture and Purification Difficulties

Potential Cause	Troubleshooting Steps	Scientific Rationale
Side Reactions	1. Control the reaction temperature. Start the reaction at 0 °C and allow it to slowly warm to room temperature. 2. Add the 2-bromobenzenesulfonyl chloride solution dropwise to the solution of O-tert-butylhydroxylamine and base to maintain a low concentration of the electrophile.	Lower temperatures and slow addition can help to minimize side reactions by controlling the reaction rate and preventing localized overheating.
Hydrolysis during Workup	1. Perform the aqueous workup quickly and with cold solutions. 2. Ensure the pH of the aqueous layer is controlled during extraction to prevent product degradation.	Minimizing contact time with aqueous phases reduces the risk of hydrolysis of any unreacted sulfonyl chloride and potential degradation of the product.
Co-elution during Chromatography	1. Use a shallow gradient of a polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexane) for silica gel chromatography. 2. Consider using an alternative purification method such as recrystallization if a suitable solvent system can be found.	A shallow gradient can improve the separation of the desired product from closely eluting impurities. Recrystallization can be a highly effective purification method if the product is a solid.

Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

This protocol provides a general procedure for the synthesis. Optimization may be required based on laboratory conditions and reagent purity.

Materials:

• 2-Bromobenzenesulfonyl chloride

• O-tert-butylhydroxylamine hydrochloride

• Triethylamine (or pyridine)

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve O-tert-butylhydroxylamine hydrochloride (1.0 eq) and triethylamine (2.2 eq) in anhydrous DCM. Stir the mixture for 15-20 minutes at room temperature.

• Cool the mixture to 0 °C in an ice bath.

• In a separate flask, dissolve 2-bromobenzenesulfonyl chloride (1.1 eq) in anhydrous DCM.

• Add the 2-bromobenzenesulfonyl chloride solution dropwise to the stirred hydroxylamine solution over 20-30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexane).

Visualizing the Workflow and Key Issues

General Synthesis Workflow

Caption: Troubleshooting workflow for low reaction yield.

References

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Reaction Yield in N-aryl Sulfonamide Synthesis. BenchChem.

• Organic Chemistry Frontiers. (n.d.). Ruthenium(ii)-catalyzed reductive N–O bond cleavage of N-OR (R = H, alkyl, or acyl) substituted amides and sulfonamides. RSC Publishing. Retrieved March 15, 2026, from [Link]

• PrepChem. (n.d.). Synthesis of Step A: 2-Bromo-N-(tert-butyl)benzenesulfonamide. PrepChem.com. Retrieved March 15, 2026, from [Link]

• Uddin, M. J., Rao, P. N. P., & Knaus, E. E. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters, 22(23), 9495–9499. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. Organic-Chemistry.org. Retrieved March 15, 2026, from [Link]

• BenchChem. (2025).
• Google Patents. (n.d.). CN107459471B - Synthesis method of N-tert-butyl benzene sulfonamide. Google Patents.

• ResearchGate. (n.d.). Practical One-Pot Synthesis of N-(tert-Butoxycarbonyl)sulfamide from Chlorosulfonyl Isocyanate via N-(tert-Butoxycarbonyl)aminosulfonylpyridinium Salt. ResearchGate. Retrieved March 15, 2026, from [Link]

• ACS Publications. (n.d.). Supporting Information. ACS Publications. Retrieved March 15, 2026, from [Link]

• The Suga Group. (2023, September 4). Cathodic N–O Bond Cleavage of N-Alkoxy Amide. The Suga Group. Retrieved March 15, 2026, from [Link]

• Davies, T. Q., Tilby, M. J., Skolc, D., Hall, A., & Willis, M. C. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters, 22(23), 9495–9499. [Link]

• Organic Chemistry Portal. (n.d.). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic-Chemistry.org. Retrieved March 15, 2026, from [Link]

• Hentzen, N., & Doulder, J. (2018). Preparation of N-(2-alkoxyvinyl)sulfonamides from N-tosyl-1,2,3-triazoles and Subsequent Conversion to Substituted Phthalans and Phenethylamines. Journal of Visualized Experiments, (131), 56848. [Link]

• Boukattaya, F., Soukria, M., & Ghinet, A. (2017). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Scientifica, 2017, 8561347. [Link]

• Google Patents. (n.d.). CN117551005A - A kind of synthesis method of 2-bromobenzenesulfonyl chloride and its derivatives. Google Patents.
• BenchChem. (2025).

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). Organic-Chemistry.org. Retrieved March 15, 2026, from [Link]

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of 2-bromo-N-phenethylbenzenesulfonamide. BenchChem.
• BenchChem. (2025).

• ACS Publications. (2022). Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates. ACS Catalysis. Retrieved March 15, 2026, from [Link]

• Klippenstein, V., Gatie, M., & Dake, G. R. (2017). Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. The Journal of Organic Chemistry, 82(24), 13274–13290. [Link]

• ARKIVOC. (2011). O-Substituted N-oxy arylsulfinamides and sulfonamides in Michael reactions. ARKIVOC. Retrieved March 15, 2026, from [Link]

• SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. SciSpace. Retrieved March 15, 2026, from [Link]

• Google Patents. (n.d.). WO2001094320A2 - Process to prepare sulfonamides. Google Patents.

• Molecules. (2023). Recent Advances in N-O Bond Cleavage of Oximes and Hydroxylamines to Construct N-Heterocycle. MDPI. Retrieved March 15, 2026, from [Link]

• PubMed. (2023). Recent Advances in N-O Bond Cleavage of Oximes and Hydroxylamines to Construct N-Heterocycle. National Library of Medicine. Retrieved March 15, 2026, from [Link]

• RSC. (2020). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. Royal Society of Chemistry. Retrieved March 15, 2026, from [Link]

• Google Patents. (n.d.). US4713489A - Preparation of N-substituted arylsulfonamides. Google Patents.

• ACS Publications. (2025). Synthesis of Sulfondiimidoates by Desoxychlorination of Sulfonimidamides. Organic Letters. Retrieved March 15, 2026, from [Link]

• ACS Publications. (2020). Electrically Driven N(sp2)–C(sp2/3) Bond Cleavage of Sulfonamides. The Journal of Organic Chemistry. Retrieved March 15, 2026, from [Link]

• Europe PMC. (n.d.). Mild hypervalent iodine mediated oxidative nitration of N-aryl sulfonamides. Europe PMC. Retrieved March 15, 2026, from [Link]

• BenchChem. (2025). protocol for Boc protection of primary amines with N'-tert-butyl(tert-butoxy)carbohydrazide. BenchChem.

• University of California, Irvine. (n.d.). Experiment 8 — Kinetics of SN1 Solvolysis. UCI. Retrieved March 15, 2026, from [Link]

• G-Biosciences. (n.d.). Hydroxylamine·HCl. G-Biosciences. Retrieved March 15, 2026, from [Link]

Sources

• 1. Ruthenium(ii)-catalyzed reductive N–O bond cleavage of N-OR (R = H, alkyl, or acyl) substituted amides and sulfonamides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Cathodic N–O Bond Cleavage of N-Alkoxy Amide – The Suga Group [achem.okayama-u.ac.jp]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

dealing with impurities in 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

Welcome to the Technical Support Center for N-Alkoxy Sulfonamide Synthesis. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and eliminate impurities during the synthesis and purification of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6)[1].

Below, you will find a mechanistic overview of impurity formation, causality-driven FAQs, self-validating protocols, and quantitative analytical specifications.

Mechanistic Overview & Workflow

The synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide typically relies on the coupling of 2-bromobenzenesulfonyl chloride[2] with O-tert-butylhydroxylamine hydrochloride in the presence of a base. While N-alkoxy sulfonamides are highly valuable structural motifs[3], their synthesis is prone to specific side reactions, including over-sulfonylation and acid-catalyzed degradation.

Synthetic workflow and impurity generation pathways for 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Frequently Asked Questions: Understanding Causality

Q: Why am I seeing a high level of the bis-sulfonylated impurity (N,N-bis(2-bromophenylsulfonyl)-O-tert-butylhydroxylamine)? A: Causality: The sulfonamide nitrogen in the mono-sulfonylated target product remains weakly nucleophilic. If 2-bromobenzenesulfonyl chloride[2] is present in local excess during addition, or if a strong, unhindered base (like DMAP) is used, a second sulfonylation event occurs rapidly. Solution: Ensure strict stoichiometric control (using 1.05 equivalents of O-tert-butylhydroxylamine to 1.0 equivalent of sulfonyl chloride) and utilize inverse or highly controlled dropwise addition at 0 °C to prevent high local concentrations of the electrophile.

Q: What causes the cleavage of the tert-butoxy group, leading to the N-hydroxy-2-bromobenzenesulfonamide impurity? A: Causality: The N-O-t-Bu bond is highly sensitive to strong Brønsted acids. During aggressive acidic workups (e.g., using 1M HCl to wash out pyridine or triethylamine), the tert-butyl cation is eliminated via an E1-like mechanism, generating the N-hydroxy degradation product. Solution: Replace strong mineral acids with mild, buffered acidic washes (e.g., 5% aqueous citric acid or 0.5M NaHSO4) and maintain the biphasic mixture below 10 °C during phase separation.

Q: How do I prevent unreacted 2-bromobenzenesulfonyl chloride from contaminating the isolated product? A: Causality: Unreacted sulfonyl chloride is highly lipophilic and will co-elute or co-crystallize with the target N-alkoxy sulfonamide[3]. Solution: Implement a chemical scavenger quench. Adding a primary amine (like N,N-dimethylethylenediamine) prior to workup converts the unreacted chloride into a highly polar, water-soluble sulfonamide that partitions entirely into the aqueous waste stream.

Step-by-Step Troubleshooting Protocols

Protocol 1: Optimized Synthesis & Self-Validating Quench

This protocol is designed to eliminate bis-sulfonylation and guarantee the absence of unreacted starting material in the organic phase.

• Preparation: Charge a dry reactor with O-tert-butylhydroxylamine hydrochloride (1.05 eq) and anhydrous dichloromethane (DCM) (10 volumes).

• Base Addition: Add Pyridine (2.5 eq) and cool the suspension to 0 °C under nitrogen.

• Electrophile Addition: Dissolve 2-bromobenzenesulfonyl chloride[2] (1.0 eq) in DCM (3 volumes). Add this solution dropwise over 1 hour.

  • Self-Validation Checkpoint 1: Monitor the internal temperature. It must not exceed 5 °C. If a temperature spike occurs, bis-sulfonylation is actively happening; pause addition immediately.

• Reaction: Stir for 2 hours, allowing the mixture to slowly warm to 20 °C.

• Scavenger Quench: Add N,N-dimethylethylenediamine (0.05 eq) and stir for 15 minutes.

  • Self-Validation Checkpoint 2: Run an LC-MS of the organic layer. The complete disappearance of the peak at relative retention time (RRT) 0.90 confirms the scavenger has successfully consumed all unreacted sulfonyl chloride.

• Workup: Wash the organic layer twice with cold 5% aqueous citric acid, then once with brine.

  • Self-Validation Checkpoint 3: Test the pH of the final aqueous citric acid wash. If pH > 4, pyridine removal is incomplete; perform one additional wash.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Chromatographic Purification

If historical batches contain the bis-sulfonylated impurity, use this protocol to rescue the material.

• Loading: Dissolve the crude mixture in a minimum volume of DCM and load it onto a silica gel column.

• Elution: Elute using a gradient of Hexanes / Ethyl Acetate (90:10 to 70:30).

• Fractionation: Monitor fractions via UV at 254 nm.

  • Elution Order: The highly lipophilic bis-sulfonyl impurity elutes first, followed by the target 2-Bromo-N-tert-butoxybenzene-1-sulfonamide[1], and finally the polar N-hydroxy degraded byproduct.

• Verification: Pool fractions containing the pure target product and verify purity via HPLC-UV before solvent removal.

Quantitative Data & Analytical Specifications

To ensure batch-to-batch consistency, utilize the following HPLC-UV (254 nm) specifications. Retention times are relative to the target product (RRT = 1.00).

Compound / Impurity	Relative Retention Time (RRT)	Causality of Formation	Acceptance Limit Specification
2-Bromobenzenesulfonic acid	~0.20	Hydrolysis / Trace Water	Not Detected (Removed in aqueous)
N-hydroxy-2-bromobenzenesulfonamide	~0.65	Acidic Degradation during workup	< 0.5%
2-Bromobenzenesulfonyl chloride	~0.90	Incomplete Reaction	< 0.1% (Requires quench)
2-Bromo-N-tert-butoxybenzene-1-sulfonamide	1.00	Target Product	> 98.0%
Bis-sulfonylated Byproduct	~1.45	Excess SM / High local concentration	< 0.5%

References

• Visible-Light-Induced and Iodoform-Promoted Functionalization of Ether with Secondary Sulfonyl Amides. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

Sources

• 1. Buy 2-Bromo-N-tert-butoxybenzene-1-sulfonamide | 145004-90-6 [smolecule.com]
• 2. 2-Bromobenzenesulfonyl Chloride | CymitQuimica [cymitquimica.com]
• 3. pubs.acs.org [pubs.acs.org]

2-Bromo-N-tert-butoxybenzene-1-sulfonamide stability issues in solution.

Welcome to the technical support guide for 2-Bromo-N-tert-butoxybenzene-1-sulfonamide. This document is designed for researchers, chemists, and drug development professionals who utilize this compound in their work. Given its specific functional groups, namely the acid-labile tert-butoxycarbonyl (Boc) protecting group and the robust sulfonamide moiety, understanding its stability profile in solution is critical for successful and reproducible experimental outcomes. This guide provides in-depth answers to common stability issues, troubleshooting advice for unexpected results, and validated protocols for handling and analysis.

Section 1: Understanding the Core Stability Concerns

The stability of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide in solution is primarily governed by the chemical properties of its N-Boc group. While the sulfonamide and brominated aromatic ring are generally stable, the Boc group is designed for cleavage under specific conditions, which can be inadvertently met during routine experimental work.

The Primary Point of Lability: The N-Boc Group

The tert-butoxycarbonyl (Boc) group is an indispensable tool in organic synthesis for protecting amine functionalities. Its utility stems from its stability in basic, nucleophilic, and reductive environments, while being readily removable under acidic conditions.[1][2] This acid-lability is the most significant stability concern for 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

The deprotection mechanism is a well-understood, acid-catalyzed process:[1]

• Protonation: The process begins with the protonation of the carbonyl oxygen of the Boc group by a strong acid.

• Carbocation Formation: This protonation destabilizes the molecule, leading to the cleavage of the tert-butyl-oxygen bond. This step forms a highly stable tert-butyl carbocation and a carbamic acid intermediate.

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes, releasing the free amine (in this case, the deprotected sulfonamide) and carbon dioxide gas.

This entire process can be initiated by even moderately acidic conditions, which are often encountered in analytical and preparative chromatography.

Caption: Acid-catalyzed deprotection pathway of the N-Boc group.

Section 2: Troubleshooting Guide for Common Stability Issues

This section addresses specific problems you might encounter during your experiments in a practical question-and-answer format.

Q1: I'm analyzing my sample with reverse-phase HPLC and see a new, more polar peak appearing over time. Mass spectrometry confirms this peak is the deprotected 2-Bromobenzene-1-sulfonamide. What is happening?

A: This is a classic sign of on-column or in-solution degradation due to acidic conditions. The most common cause is the use of an acidic mobile phase modifier like trifluoroacetic acid (TFA) or formic acid.[3] The Boc group is readily cleaved by strong acids like TFA.[1][4] Even at concentrations as low as 0.1%, TFA can cause significant cleavage over the course of an analytical run or while samples are sitting in the autosampler.

Troubleshooting Steps:

• Neutralize the Mobile Phase: If possible, switch to a mobile phase buffered at a neutral pH (e.g., using a phosphate buffer). Ensure all components of your HPLC system are compatible with the chosen buffer.

• Reduce Acid Concentration: If an acidic modifier is required for peak shape, use the lowest possible concentration of a weaker acid, like formic acid, and minimize the time the sample is exposed to it.

• Sample Preparation: Prepare your samples in a non-acidic solvent (e.g., acetonitrile/water) immediately before analysis. Avoid storing samples dissolved in acidic media.

Q2: My reaction failed, and I suspect the 2-Bromo-N-tert-butoxybenzene-1-sulfonamide starting material has degraded upon storage. How can I confirm its purity?

A: You can quickly assess the purity of your starting material using a few analytical techniques.

• Thin-Layer Chromatography (TLC): Dissolve a small amount of your compound in a suitable solvent (e.g., ethyl acetate) and spot it on a TLC plate. The deprotected product, 2-Bromobenzene-1-sulfonamide, is significantly more polar and will have a much lower Rf value. The presence of a "spot at the baseline" is a strong indicator of degradation.

• ¹H NMR Spectroscopy: The most definitive method. In the ¹H NMR spectrum, the intact compound will show a characteristic singlet for the nine protons of the tert-butyl group, typically around 1.4-1.5 ppm. The absence or diminished integration of this peak, coupled with the appearance of a broad singlet for the -NH₂ protons of the deprotected sulfonamide, confirms degradation.

• HPLC Analysis: A quick injection on a C18 column with a neutral mobile phase will show if multiple peaks are present.

Q3: What are the best practices for preparing and storing stock solutions of this compound?

A: To ensure the long-term integrity of your compound in solution, follow these guidelines:

• Solvent Selection: Use aprotic, anhydrous solvents for long-term storage. Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are common choices. Acetonitrile is also acceptable. Avoid protic solvents, especially acidic ones, for storage.

• Concentration: Prepare concentrated stock solutions. More dilute solutions can be more susceptible to degradation from trace impurities (e.g., water, acid) in the solvent.

• Storage Conditions: Store stock solutions at -20°C or -80°C in tightly sealed vials to minimize exposure to moisture and air.[5][6] Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.

• Inert Atmosphere: For maximum stability, especially if the solution will be stored for many months, consider storage under an inert atmosphere like argon or nitrogen.[6]

Solvent	Suitability for Stock Solutions	Comments
DMSO, DMF	Excellent (Long-term)	Aprotic, high solubility. Ensure anhydrous grade is used.
Acetonitrile	Good (Medium-term)	Less hygroscopic than DMSO/DMF. Good for analytical standards.
Methanol, Ethanol	Poor (Short-term use only)	Protic solvents. Risk of solvolysis over time, especially if acidic.
Dichloromethane (DCM)	Good (Short to Medium-term)	Can contain trace amounts of HCl, which can initiate deprotection.
Aqueous Buffers	Not Recommended (Storage)	Stability is highly pH-dependent. Only use for immediate experimental needs.
Table 1: Recommended Solvents for Stock Solutions

Section 3: Key Experimental Protocols

To proactively assess stability and prevent experimental failure, a forced degradation study is highly recommended. This involves subjecting the compound to a range of harsh conditions to identify potential degradation pathways.[7]

Protocol 1: Forced Degradation Study

This protocol is designed to determine the intrinsic stability of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Objective: To identify degradation products and understand the compound's lability under various stress conditions.

Methodology:

• Stock Solution: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

• Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a sealed vial. Include a control sample (1 mL stock + 1 mL of the relevant solvent, e.g., water or methanol).

  • Acid Hydrolysis: 0.1 M HCl. Incubate at 60°C for 24 hours.[7]

  • Base Hydrolysis: 0.1 M NaOH. Incubate at 60°C for 24 hours.[7]

  • Oxidative Degradation: 6% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the stock solution at 80°C for 48 hours.

  • Photodegradation: Expose the stock solution to a light source compliant with ICH Q1B guidelines. Keep a control sample wrapped in aluminum foil under the same temperature conditions.[7]

• Sample Preparation for Analysis: At designated time points (e.g., 2, 8, 24 hours), withdraw an aliquot. Neutralize the acid and base hydrolysis samples before diluting with the mobile phase to a suitable concentration for HPLC analysis.

• Analysis: Analyze all samples using a validated stability-indicating HPLC method (see Protocol 2).

Caption: Workflow for a forced degradation study.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the intact 2-Bromo-N-tert-butoxybenzene-1-sulfonamide from its potential degradation products.

Instrumentation:

• HPLC system with a UV or Photodiode Array (PDA) detector.[8]

• C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm).

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium Acetate in Water (pH adjusted to 7.0).

  • Mobile Phase B: Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm (or scan with PDA to find optimal wavelength).

  • Injection Volume: 10 µL.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 30% B

    • 20-25 min: 30% B (Re-equilibration)

• Method Validation: Inject the samples from the forced degradation study. The primary goal is to achieve baseline separation between the parent peak and any new peaks that appear. The deprotected product should elute significantly earlier (be more polar) than the parent compound.

Section 4: Frequently Asked Questions (FAQs)

Q: Is 2-Bromo-N-tert-butoxybenzene-1-sulfonamide sensitive to light?

A: While the sulfonamide and Boc groups are not strong chromophores for photodegradation, the brominated benzene ring could have some sensitivity. It is always good practice to store solutions in amber vials or protected from direct light to prevent potential photodegradation.[7] A formal photodegradation study (Protocol 1) is the only way to be certain.

Q: How does pH affect the stability of the compound in aqueous solution?

A: The stability is highly pH-dependent.

• pH < 4: Rapid degradation is expected due to the acid-catalyzed cleavage of the Boc group.[1] The rate of degradation will increase as the pH decreases.

• pH 4-8: The compound should exhibit good stability in this range for typical experimental durations.

• pH > 8: The Boc group and sulfonamide moiety are generally stable under basic conditions.[2] However, very strong basic conditions (e.g., pH > 12) coupled with high temperatures could potentially lead to hydrolysis of the sulfonamide, though this is less likely than acid-mediated deprotection.

Q: What is the expected primary degradation product I should look for?

A: The most likely and primary degradation product under common laboratory conditions (especially acidic ones) is 2-Bromobenzene-1-sulfonamide . This is formed by the complete removal of the tert-butoxycarbonyl group.

Caption: A logical workflow for troubleshooting unexpected experimental results.

References

• Validation of a Stability-Indicating Spectrometric Method for the Determination of Sulfacetamide Sodium in Pure Form and Ophthalmic Preparations - PMC. (n.d.).
• Stability of Sulfonamides: A Comparative Guide Based on Precursor Sulfonyl Chlorides - Benchchem. (n.d.).
• Technical Support Center: Stability of the Boc Protecting Group - Benchchem. (n.d.).
• Stability of sulfonamides, nitrofurans, and chloramphenicol residues in preserved raw milk samples measured by liquid chromatography - PubMed. (2002, November-December). J AOAC Int, 85(6), 1415-9.
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 12).
• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride - Trends in Sciences. (2023, March 15).
• A Comparative Analysis of Boc Protecting Group Stability for Researchers and Drug Development Professionals - Benchchem. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 23).
• OT-0148 - Safety Data Sheet. (2023, January 2).
• SAFETY DATA SHEET - LGC Standards. (n.d.).
• What is the method of analysis of sulphonamides? - Quora. (2023, April 10).
• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC. (n.d.).
• Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. (2019, January 8).
• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst - SciSpace. (n.d.).
• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020, June 12).
• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - SciSpace. (n.d.).
• Late-Stage 18O Labeling of Primary Sulfonamides via a Degradation-Reconstruction Pathway - ChemRxiv. (n.d.).
• SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, October 28).
• An In-depth Technical Guide to 2-Bromoethane-1-sulfonamide - Benchchem. (n.d.).
• Boc-Protected Amino Groups - Organic Chemistry Portal. (n.d.).

Sources

• 1. benchchem.com [benchchem.com]
• 2. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scispace.com [scispace.com]
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• 8. tis.wu.ac.th [tis.wu.ac.th]

preventing decomposition of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently guide research teams through the nuances of handling polyfunctional building blocks. 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS 145004-90-6) 1 is a highly versatile intermediate, but it contains three distinct reactive nodes that can lead to premature decomposition if handled improperly: the acid-labile tert-butoxy group, the redox-sensitive N-O bond, and the photo-labile C-Br bond.

While the sulfur-nitrogen bond in standard sulfonamides is robust and typically requires harsh reductive or acidic hydrolysis for cleavage 2, N-alkoxy sulfonamides possess a uniquely labile N-O bond susceptible to metal insertion 3 and single-electron transfer 4. This guide provides the mechanistic causality and field-proven protocols required to maintain the structural integrity of this compound during your synthetic workflows.

Fig 1. Primary decomposition pathways of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Part 1: Mechanistic Troubleshooting FAQs

Q1: My LC-MS analysis shows a major byproduct with a mass loss of 56 Da (M-56). What is causing this, and how can I prevent it? Causality: A mass loss of 56 Da corresponds to the loss of an isobutylene molecule, indicating de-tert-butylation. The oxygen atom of the N-alkoxy group is weakly basic. In the presence of strong Brønsted acids (e.g., TFA, HCl) or strong Lewis acids, the oxygen is protonated. This converts the tert-butyl group into an excellent leaving group, triggering an irreversible E1-type elimination that yields isobutylene gas and N-hydroxy-2-bromobenzenesulfonamide. Solution: Always buffer your reaction media. If an acidic byproduct is generated during your reaction, incorporate a mild, non-nucleophilic base (e.g., DIPEA or K₂CO₃) to maintain a pH > 6.

Q2: During a Palladium-catalyzed Suzuki coupling targeting the 2-bromo position, I am observing the formation of a primary benzenesulfonamide. Why is the N-O bond breaking? Causality: The N-O bond is relatively weak (~55 kcal/mol). Low-valent transition metals like Pd(0) or Ru(II) can undergo oxidative addition into the N-O bond instead of the C-Br bond, leading to reductive cleavage 3. Solution: You must kinetically favor C-Br insertion over N-O insertion. Switch to sterically demanding, electron-rich phosphine ligands (such as XPhos or BrettPhos). The steric bulk of the ligand shields the N-O bond from the metal center while accelerating the oxidative addition at the exposed C-Br bond.

Q3: The compound turns brown during long-term storage on the benchtop. What is the optimal storage protocol? Causality: The ortho-bromoaryl moiety is susceptible to photolytic homolysis when exposed to ambient UV light. This generates highly reactive aryl radicals that initiate oligomerization cascades, resulting in the characteristic brown discoloration. Solution: Store the compound at -20°C in an amber glass vial, backfilled with Argon or Nitrogen to prevent oxidative and photolytic degradation.

Fig 2. Decision tree for troubleshooting sulfonamide degradation during synthesis.

Part 2: Quantitative Stability Profiling

To aid in experimental design, the following table summarizes the stability of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide across various harsh and mild conditions.

Environmental Condition	Reagents / Solvent	Temp (°C)	Observed Half-Life ( t1/2​ )	Primary Degradation Pathway
Strong Acid	10% TFA in DCM	25°C	< 30 mins	De-tert-butylation (E1 elimination)
Mild Base	K₂CO₃ in DMF	60°C	> 72 hours	Stable (No degradation)
Reductive (SET)	SmI₂ in THF	25°C	< 5 mins	N-O Bond Cleavage
Metal Catalysis	Pd(PPh₃)₄ (10 mol%), THF	65°C	~ 4 hours	N-O Bond Cleavage
Photolytic	Ambient Light (Neat Solid)	25°C	~ 14 days	Photodebromination
Optimal Storage	Amber Vial, Argon	-20°C	> 24 months	Stable

Part 3: Self-Validating Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Coupling (Preserving the N-O Bond)

Objective: Couple the 2-bromo position with an aryl boronic acid without inducing reductive cleavage of the N-O-tBu group. Causality: Utilizing XPhos Pd G3 provides a highly active, sterically encumbered catalyst that strictly favors C-Br insertion over N-O insertion.

• Preparation: In an oven-dried Schlenk flask, combine 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 equiv, 0.5 mmol), the target aryl boronic acid (1.2 equiv), and finely ground anhydrous K₃PO₄ (2.0 equiv).

• Catalyst Addition: Add XPhos Pd G3 (2 mol%) and XPhos ligand (2 mol%).

• Inert Atmosphere: Seal the flask, evacuate, and backfill with Argon (repeat 3 times).

• Solvent Addition: Add strictly degassed THF/H₂O (10:1 v/v, 5 mL) via syringe. Note: Degassing prevents oxidative degradation, while the biphasic mild base system avoids acidic de-tert-butylation.

• Reaction: Stir vigorously at 60°C for 4 hours.

• Validation Check: Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. You should observe the cross-coupled product mass [M+H]+ without the M−56 fragment or the primary sulfonamide mass, confirming the N-O-tBu group remains intact.

• Workup: Quench with water, extract with EtOAc (3x), dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Acid-Free N-Alkylation

Objective: Alkylate the sulfonamide nitrogen without losing the acid-labile tert-butoxy group. Causality: The sulfonamide N-H is sufficiently acidic (pKa ~ 8-9) to be deprotonated by a mild base. Avoiding strong bases (like NaH) prevents unwanted side reactions, while avoiding Lewis acidic alkylating agents prevents de-tert-butylation.

• Dissolution: Dissolve 2-Bromo-N-tert-butoxybenzene-1-sulfonamide in anhydrous DMF to achieve a 0.2 M concentration.

• Deprotonation: Add K₂CO₃ (1.5 equiv) and stir for 15 minutes at room temperature under Argon.

• Alkylation: Add the alkyl halide (1.1 equiv) dropwise.

• Reaction: Heat the mixture to 40°C and stir until completion (typically 2-4 hours).

• Validation Check: TLC analysis (Hexanes/EtOAc 3:1) should show complete consumption of the starting material with a single, less polar spot.

• Workup: Dilute the mixture with cold distilled water to precipitate the product, or extract with MTBE. Wash the organic layer with brine (5x) to remove residual DMF.

References

• Ruthenium(II)-catalyzed reductive N–O bond cleavage of N-OR (R = H, alkyl, or acyl) substituted amides and sulfonamides Organic Chemistry Frontiers (RSC Publishing)[Link]

• Cathodic N–O Bond Cleavage of N-Alkoxy Amide ResearchGate / Electrochemistry[Link]

Sources

• 1. Buy 2-Bromo-N-tert-butoxybenzene-1-sulfonamide | 145004-90-6 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ruthenium(ii)-catalyzed reductive N–O bond cleavage of N-OR (R = H, alkyl, or acyl) substituted amides and sulfonamides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Cathodic N–O Bond Cleavage of N-Alkoxy Amide – The Suga Group [achem.okayama-u.ac.jp]

Technical Support Center: Troubleshooting 2-Bromo-N-tert-butoxybenzene-1-sulfonamide Reactions

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers who encounter unexpected roadblocks when scaling or functionalizing 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS 145004-90-6) [1].

This molecule is a highly versatile, yet synthetically demanding, bifunctional building block. It features an electrophilic ortho-bromo site primed for cross-coupling or metalation, paired with a sterically encumbered, protected N-alkoxy sulfonamide group. Understanding the causality behind its reactivity—specifically the steric shielding of the ortho-position, the acidity of the sulfonamide proton, and the unique cleavage requirements of the N–O bond—is critical for experimental success.

Below is our definitive troubleshooting guide, engineered to provide you with field-proven, self-validating protocols.

Reaction Workflow & Diagnostic Pathways

Workflow of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide divergent synthetic pathways.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing predominantly protodehalogenated starting material instead of the cross-coupled product in my Suzuki-Miyaura reactions?

Expertise & Causality: The ortho-sulfonamide group, heavily encumbered by the N-tert-butoxy substituent, creates a severe steric shield around the Pd(II)-aryl intermediate. This bulk drastically slows down the transmetalation step. When transmetalation is delayed, the long-lived Pd(II) species becomes susceptible to competitive protodehalogenation, often abstracting a proton from the solvent or the acidic sulfonamide itself. Solution: Switch to dialkylbiaryl phosphine ligands (Buchwald ligands) such as SPhos or XPhos . These ligands are specifically engineered to accommodate ortho-steric bulk and accelerate reductive elimination. Furthermore, pre-deprotonate the sulfonamide with a stoichiometric excess of a mild base (e.g., K₃PO₄) to prevent the acidic NH from poisoning the catalyst. Self-Validating System: Monitor the reaction via LC-MS. The appearance of the[M+H] peak corresponding to the exact mass of the protodehalogenated byproduct (M-79) acts as an internal diagnostic. If this peak outpaces the product peak within the first 30 minutes, immediately halt the reaction and switch to a more sterically accommodating ligand.

Q2: My lithium-halogen exchange using n-BuLi at -78°C fails completely. I only recover starting material or a complex mixture. What is going wrong?

Expertise & Causality: The failure stems from the acidic sulfonamide proton (pKa ~8–10). If you add only 1 equivalent of alkyllithium, it preferentially deprotonates the nitrogen rather than undergoing the Li-Br exchange. The resulting mono-anion is highly electron-rich, which severely retards the rate of halogen exchange even if a second equivalent of alkyllithium is added subsequently. Solution: A strict, sequential two-equivalent base protocol is mandatory. First, generate the N-anion using a non-nucleophilic base (like iPrMgCl) at 0°C. Once the anion is fully formed, cool the system to -78°C and add t-BuLi to drive the rapid lithium-halogen exchange. Self-Validating System: Always run a small-scale aliquot quenched with D₂O before adding the electrophile. If the starting material mass shifts by +1 Da (deuterium incorporation at the ortho position), your dianion formation is complete, validating the exchange protocol.

Q3: When I attempt to deprotect the N-tert-butoxy group using TFA, mass spectrometry shows an [M-56] peak instead of the expected primary sulfonamide. Why?

Expertise & Causality: Standard acidic deprotection (TFA/DCM) only cleaves the tert-butyl group from the oxygen via isobutylene elimination. This leaves an N-hydroxybenzenesulfonamide (-SO₂NHOH) intermediate[2], which corresponds exactly to the [M-56] mass loss. To obtain the primary sulfonamide (-SO₂NH₂), you must break the N–O bond. Solution: Implement a two-stage orthogonal deprotection strategy. Following the TFA-mediated O-tBu cleavage, perform a reductive cleavage of the N–O bond using Zinc dust in acetic acid (Zn/AcOH)[3] or Samarium(II) iodide (SmI₂)[4]. Self-Validating System: The intermediate N-hydroxy sulfonamide will stain strongly with aqueous Iron(III) chloride (FeCl₃) on a TLC plate, producing a deep purple/red color characteristic of hydroxamic acids and N-hydroxy compounds. The final primary sulfonamide will not. Use this visual cue to validate the completion of the N–O bond cleavage.

Quantitative Data: Deprotection Optimization

Table 1: Optimization of Deprotection Conditions for N-tert-butoxy Sulfonamides

Condition	Reagents	Primary Cleavage Site	Major Product	Yield (%)
Acidic Only	TFA / DCM (1:1), 25°C	O-tBu bond	N-Hydroxy sulfonamide	>95%
Reductive (Direct)	Zn dust, AcOH, 60°C	N-O bond	Primary sulfonamide	<20% (Incomplete)
Two-Stage (Zn)	1. TFA/DCM; 2. Zn/AcOH	O-tBu, then N-O	Primary sulfonamide	88%
Two-Stage (SmI₂)	1. TFA/DCM; 2. SmI₂, THF	O-tBu, then N-O	Primary sulfonamide	92%

Experimental Protocols

Protocol 1: Sequential Lithium-Halogen Exchange and Electrophile Trapping

This protocol ensures complete metalation without interference from the acidic sulfonamide proton.

• Preparation: Dissolve 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 eq) in anhydrous THF (0.1 M) under a strict argon atmosphere.

• N-Deprotonation: Cool the solution to 0°C. Add iPrMgCl (1.05 eq, 2.0 M in THF) dropwise. Stir for 30 minutes to ensure complete N-deprotonation.

• Cooling: Submerge the reaction flask in a dry ice/acetone bath to reach -78°C.

• Halogen Exchange: Add t-BuLi (2.1 eq, 1.7 M in pentane) dropwise down the side of the flask. (Note: 2 equivalents of t-BuLi are required for the exchange step to safely consume the generated t-butyl bromide). Stir for 45 minutes at -78°C.

• Electrophile Addition: Add the desired electrophile (1.5 eq) neat or as a concentrated THF solution.

• Quench: Allow the reaction to warm to room temperature over 2 hours, then quench carefully with saturated aqueous NH₄Cl. Extract with EtOAc and purify.

Protocol 2: Two-Stage Deprotection to Primary Sulfonamide

This protocol guarantees complete conversion from the protected N-alkoxy state to the free primary sulfonamide.

Stage 1: O-tBu Cleavage

• Dissolve the N-tert-butoxy sulfonamide substrate in a 1:1 mixture of TFA/DCM (0.2 M).

• Stir at room temperature for 2 hours until TLC indicates complete consumption of the starting material.

• Concentrate under reduced pressure (co-evaporate with toluene twice to remove residual TFA) to yield the crude N-hydroxy sulfonamide intermediate.

Stage 2: N-O Bond Reductive Cleavage 4. Dissolve the crude intermediate in glacial acetic acid (0.1 M). 5. Add activated Zinc dust (10.0 eq) in portions at room temperature. 6. Stir vigorously for 4 hours. (Self-Validation: Spot on TLC and stain with FeCl₃; the purple stain must disappear). 7. Filter the suspension through a pad of Celite, washing thoroughly with EtOAc. 8. Concentrate and purify via flash chromatography to isolate the pure primary sulfonamide.

References

• Reduction of N-hydroxy-sulfonamides, including N-hydroxy-valdecoxib, by the molybdenum-containing enzyme mARC , Drug Metabolism and Disposition / PubMed, 2

• Synthesis of Nitrogen Heterocycles Using Samarium(II) Iodide: (A) Reductive Cleavage of Aryl Sulfonamides with SmI2/H2O/pyrrolidine , ResearchGate, 4

• Convergent Total Synthesis of (–)-Cyclopamine , ChemRxiv, 3

• 2-Bromo-N-tert-butoxybenzene-1-sulfonamide - CAS 145004-90-6 , Molaid Chemical Database, 1

Sources

• 1. 2-Bromo-N-tert-butoxybenzene-1-sulfonamide - CAS号 145004-90-6 - 摩熵化学 [molaid.com]
• 2. Reduction of N-hydroxy-sulfonamides, including N-hydroxy-valdecoxib, by the molybdenum-containing enzyme mARC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Managing Exothermic Reactions in 2-Bromo-N-tert-butoxybenzene-1-sulfonamide Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter severe thermal management issues during the synthesis of sulfonamides. The coupling of 2-bromobenzenesulfonyl chloride with O-tert-butylhydroxylamine hydrochloride to form 2-Bromo-N-tert-butoxybenzene-1-sulfonamide is a deceptively simple reaction that masks a critical thermal hazard.

This guide is designed to move beyond basic troubleshooting. Here, we will dissect the thermodynamic causality behind the reaction, provide self-validating experimental protocols, and equip you with the mechanistic understanding required to prevent thermal runaway and reagent degradation.

Part 1: Mechanistic Causality & Thermal Dynamics (FAQs)

Q: Why is the reaction between 2-bromobenzenesulfonyl chloride and O-tert-butylhydroxylamine hydrochloride so aggressively exothermic? A: The heat generated in this reaction is the cumulative result of two highly exothermic chemical events. First, the SN​2 attack of the hydroxylamine nitrogen on the electrophilic sulfur of the sulfonyl chloride forms a highly polar transition state. The subsequent collapse of this intermediate and the expulsion of the chloride leaving group releases significant bond-formation enthalpy. Second, the reaction generates HCl gas. If an acid scavenger (base) is used, the rapid acid-base neutralization adds a massive spike of heat. If the rate of heat generation exceeds the rate of heat removal by your cooling system, a dangerous thermal runaway occurs[1],[2].

Q: How does poor temperature control affect the stability of O-tert-butylhydroxylamine and my final yield? A: Temperature is a critical parameter in sulfonamide synthesis; deviations can catastrophically impact yield[1]. O-tert-butylhydroxylamine is highly sensitive to elevated temperatures, particularly in acidic environments. If the internal temperature spikes above 15°C during addition, the O−tBu bond is prone to thermal cleavage, generating complex tars and rendering the nucleophile inactive. Furthermore, at elevated temperatures, trace moisture in the solvent will rapidly hydrolyze the 2-bromobenzenesulfonyl chloride into unreactive 2-bromobenzenesulfonic acid.

Part 2: Troubleshooting Guide – Exotherm Management

Q: My reaction experiences a sudden temperature spike (runaway) upon adding the hydroxylamine. What are my immediate actions and long-term solutions? A:

• Immediate Action: Immediately cease the addition of the limiting reagent. Increase the efficiency of your cooling system (e.g., add more salt to an ice bath or lower the chiller setpoint) and ensure the reaction mixture is being stirred vigorously to dissipate localized hot spots[1].

• Long-Term Solution: Industrial-scale reactions prone to thermal runaway are controlled by matching the reagent addition rate to the available cooling capacity[2]. Transition from a single-bolus addition to a highly controlled portion-wise addition. Additionally, use a solvent with a suitable heat capacity, such as chloroform, to act as a thermal sink[3].

Q: I am observing incomplete conversion despite a massive exotherm. What is happening? A: This is a classic symptom of localized heating. If stirring is inefficient, the reagent reacts instantly at the interface, creating a microscopic boiling zone (hot spot) that destroys the O-tert-butylhydroxylamine before it can disperse into the bulk solution. You are experiencing an exotherm from reagent degradation rather than product formation. Upgrading to an overhead mechanical stirrer is mandatory for viscous or heterogeneous mixtures[1].

Part 3: Quantitative Data Summary

The following table summarizes the impact of internal reaction temperature on the kinetics, runaway risk, and final yield of the sulfonamide product.

Internal Temperature Range	Reaction Kinetics	Runaway Risk	Impurity Profile / Causality	Typical Yield
-10°C to 0°C	Sluggish	Low	Unreacted starting materials due to kinetic freezing.	70 - 80%
0°C to 5°C	Optimal	Managed	Minimal degradation; hydrolysis is completely suppressed.	> 85%
10°C to 20°C	Rapid	Moderate	Increased sulfonic acid byproduct via moisture hydrolysis.	50 - 60%
> 25°C	Uncontrolled	High	Severe O−tBu cleavage; complex tar formation.	< 30%

Part 4: Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system . This means the physical state of the reaction mixture continuously confirms its progress and safety. For instance, the gradual dissolution of the solid hydrochloride salt serves as a visual kinetic indicator. If solid accumulation occurs without dissolution, the reaction has stalled—warning the operator not to add more reagent, which would otherwise create a delayed, catastrophic exotherm.

Optimized Synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (Adapted from validated pharmaceutical methodologies[3])

Step 1: Reactor Setup & Purge Equip a three-neck round-bottom flask with a mechanical stirrer, an internal thermocouple, and a solid-addition funnel. Ensure the setup includes a gas trap to handle evolved HCl gas[1]. Purge the system thoroughly with dry Nitrogen ( N2​ ) to eliminate ambient moisture.

Step 2: Reagent Dissolution & Pre-Cooling Dissolve 2-bromobenzenesulfonyl chloride (1.0 g, 4.0 mmol) in 10 mL of anhydrous chloroform[3]. Place the flask in an ice/salt bath and allow the internal temperature to equilibrate strictly to 0°C. Causality Check: Chloroform is selected because its thermal mass helps absorb the initial shock of the reaction enthalpy.

Step 3: Controlled Exothermic Addition (CRITICAL STEP) Weigh out O-tert-butylhydroxylamine hydrochloride (0.6 g, 4.77 mmol)[3]. Add the solid in three discrete portions over 45 minutes. Self-Validation: Monitor the internal thermocouple. The temperature will spike upon each addition. Do not add the next portion until the internal temperature has returned to 0-2°C and the previous portion has mostly dissolved. If the temperature exceeds 5°C, pause the addition immediately and increase stirring speed.

Step 4: Maturation & Thermal Equilibration Once the final portion is added and the exotherm has subsided, stir the solution strictly at 0-5°C for 1 hour. Afterward, remove the ice bath and allow the solution to slowly warm to room temperature (20°C), stirring for an additional 18 hours[3]. Causality Check: This prolonged, low-temperature maturation ensures complete conversion without subjecting the formed product to thermal stress.

Step 5: Quench & Isolation Dilute the reaction mixture with 20 mL of methylene chloride. Transfer to a separatory funnel and wash the organic phase successively with 5% aqueous citric acid, distilled water, and brine[3]. Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the pure sulfonamide.

Part 5: Workflow Visualization

The following logic diagram dictates the strict thermal management workflow required during the critical addition phase (Step 3).

Workflow for managing thermal runaway during 2-bromobenzenesulfonyl chloride amidation.

Part 6: References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thermal runaway - Wikipedia [en.wikipedia.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: 2-Bromo-N-tert-butoxybenzene-1-sulfonamide Synthesis

Welcome to the Technical Support Center for the synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide. This guide provides researchers and drug development professionals with comprehensive, self-validating protocols, troubleshooting FAQs, and mechanistic insights into the critical role of solvent selection when coupling sterically hindered sulfonyl chlorides with alkoxyamines.

Mechanistic Causality: The Role of the Solvent

The synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide relies on the nucleophilic attack of O-tert-butylhydroxylamine on 2-bromobenzenesulfonyl chloride. This specific coupling is highly sensitive to steric hindrance. The bulky tert-butoxy group on the amine and the ortho-bromo substituent on the sulfonyl chloride create a crowded, high-energy transition state 1[1].

Consequently, the choice of solvent dictates the reaction's success:

• Anhydrous Dichloromethane (DCM): DCM is the premier choice. Its low dielectric constant ( ϵ≈8.9 ) and high polarizability stabilize the transition state without tightly coordinating to the nucleophile. Furthermore, it completely dissolves both the O-tert-butylhydroxylamine hydrochloride salt and the organic base (e.g., pyridine), ensuring rapid neutralization and a high local concentration of the free base [[2]](2].

• Tetrahydrofuran (THF): While THF dissolves the reagents, its oxygen atom can coordinate with the amine and the base, increasing the effective steric bulk and slowing down the reaction, often leading to incomplete conversion 3[3].

• Aqueous/Biphasic Systems: Utilizing Schotten-Baumann conditions (e.g., DCM/Water with Na2​CO3​ ) is detrimental. Because the sterically hindered nucleophilic attack is slow, the competing hydrolysis of the sulfonyl chloride by hydroxide ions (or water) becomes prominent, yielding 2-bromobenzenesulfonic acid instead of the desired sulfonamide 4[4].

Reaction Pathway Visualization

Figure 1: Solvent-dependent pathways for 2-Bromo-N-tert-butoxybenzene-1-sulfonamide synthesis.

Self-Validating Experimental Protocol

This protocol is optimized for the synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide using anhydrous DCM to mitigate steric limitations and prevent hydrolysis.

Step 1: Reagent Solvation & Free-Basing

• Action: In an oven-dried, argon-purged round-bottom flask, suspend O-tert-butylhydroxylamine hydrochloride (1.2 eq) in anhydrous Dichloromethane (DCM) (0.2 M relative to sulfonyl chloride). Add anhydrous Pyridine (2.5 eq) dropwise at room temperature.

• Causality: Pyridine serves a dual purpose: it neutralizes the HCl salt to liberate the nucleophilic free alkoxyamine and acts as a nucleophilic catalyst.

• Validation Checkpoint: The cloudy suspension must transition to a clear, homogeneous solution within 10 minutes, confirming the complete liberation of the free amine.

Step 2: Electrophile Introduction

• Action: Cool the solution to 0 °C using an ice-water bath. Dissolve 2-bromobenzenesulfonyl chloride (1.0 eq) in a minimal volume of anhydrous DCM and add it dropwise over 15 minutes.

• Causality: The ortho-bromo group makes the sulfonyl chloride prone to side reactions if localized heating occurs. Dropwise addition controls the exotherm.

• Validation Checkpoint: Monitor the internal temperature; it must remain below 5 °C. A slight yellowing of the solution is normal, indicating the formation of the reactive sulfonylpyridinium intermediate.

Step 3: Coupling & Maturation

• Action: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

• Causality: The steric clash between the tert-butoxy group and the ortho-bromo group results in a high activation energy barrier, necessitating extended reaction times at room temperature.

• Validation Checkpoint: Perform TLC (Hexanes/EtOAc 7:3). The reaction is complete when the sulfonyl chloride ( Rf​≈0.8 ) is entirely consumed, and a single new product spot ( Rf​≈0.4 ) is visible under UV (254 nm).

Step 4: Quench & Isolation

• Action: Dilute the reaction mixture with additional DCM. Wash sequentially with 1M aqueous HCl (2x), saturated aqueous NaHCO3​ (1x), and brine (1x). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Causality: The acidic wash protonates the excess pyridine and unreacted O-tert-butylhydroxylamine, driving them into the aqueous phase.

• Validation Checkpoint: Check the pH of the aqueous layer after the HCl wash; it must be < 2 to guarantee the complete removal of pyridine, which would otherwise co-elute and contaminate the final product.

Quantitative Data: Solvent Effects Matrix

The following table summarizes the causal relationship between solvent choice, reaction kinetics, and impurity profiles during the synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Solvent System	Base	Temp	Time	Yield (%)	Primary Impurity / Observation
Anhydrous DCM	Pyridine (2.5 eq)	0°C → RT	12 h	> 85%	Trace sulfonic acid; clean profile
Anhydrous THF	TEA (2.5 eq)	0°C → RT	18 h	65 - 70%	Unreacted sulfonyl chloride
DMF	TEA (2.5 eq)	RT	8 h	~ 60%	Difficult solvent removal
DCM / H2​O (1:1)	Na2​CO3​ (3.0 eq)	RT	12 h	< 40%	2-Bromobenzenesulfonic acid (Hydrolysis)

Troubleshooting Guides & FAQs

Q: Why am I isolating a large amount of a highly polar, water-soluble byproduct instead of my target sulfonamide? A: This is a classic symptom of sulfonyl chloride hydrolysis, yielding 2-bromobenzenesulfonic acid. Because the nucleophilic attack of O-tert-butylhydroxylamine is sterically hindered by its bulky tert-butoxy group and the ortho-bromo substituent on the electrophile, the reaction is abnormally slow. If your solvent (e.g., THF or DMF) is not strictly anhydrous, or if you are using an aqueous biphasic system, water will outcompete the amine as a nucleophile. Solution: Switch to anhydrous DCM and ensure all glassware is oven-dried.

Q: The reaction stalls at ~60% conversion when using THF and Triethylamine (TEA). How can I drive it to completion? A: THF can coordinate with the amine and the TEA, effectively increasing the steric bulk around the already crowded transition state. Furthermore, TEA is a weaker nucleophilic catalyst compared to Pyridine. Solution: Either switch the solvent to DCM to reduce coordination, or add 0.1 to 0.2 equivalents of 4-Dimethylaminopyridine (DMAP) to the THF system to generate a more reactive sulfonylpyridinium intermediate.

Q: During the workup, my product smells strongly of Pyridine. How do I remove it without degrading the sulfonamide? A: N-alkoxy sulfonamides are generally stable to mild aqueous acids. The residual pyridine indicates that your 1M HCl wash was insufficient. Solution: Repeat the 1M HCl wash until the aqueous phase registers a pH of < 2. Alternatively, you can wash the organic layer with a 10% aqueous copper(II) sulfate solution, which forms a vivid blue, water-soluble complex with pyridine, allowing for easy visual validation of its removal.

Q: Can I use the free base of O-tert-butylhydroxylamine directly instead of the hydrochloride salt? A: Yes, using the free base eliminates the need for excess pyridine to neutralize the HCl. However, the free base is highly volatile and prone to degradation upon storage. If using the free base, you still need at least 1.1 equivalents of a base (like Pyridine or TEA) to scavenge the HCl generated during the sulfonylation reaction to prevent the product from stalling.

References

• Sulfonamide derivatives: Synthesis and applications Source: Frontier Research Publication URL
• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)
• Recent Advances in the Synthesis of Sulfonamides Intermediates Source: ResearchGate URL
• Recent advances in the synthesis of N-acyl sulfonamides Source: RSC Publishing URL

Sources

• 1. frontiersrj.com [frontiersrj.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Recent advances in the synthesis of N -acyl sulfonamides - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05157F [pubs.rsc.org]

Technical Support Center: Catalyst Selection &amp; Troubleshooting for 2-Bromo-N-tert-butoxybenzene-1-sulfonamide Reactions

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to address the unique chemical challenges associated with 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6).

This substrate presents a dual-challenge in transition-metal catalysis:

• Extreme Steric Hindrance: The ortho-relationship between the bulky N-tert-butoxy sulfonamide group and the reacting C-Br bond severely impedes the oxidative addition step.

• Catalyst Poisoning: The highly acidic N-H proton (adjacent to both a sulfonyl and an electronegative oxygen atom) is easily deprotonated by cross-coupling bases. The resulting anionic sulfonamidate acts as a bidentate ligand, sequestering Palladium or Copper into stable, inactive off-cycle complexes[1].

The following guide provides field-proven causality, quantitative catalyst selection matrices, and self-validating protocols to overcome these barriers.

I. Quantitative Catalyst Selection Matrix

To achieve high conversion, the catalytic system must possess enough electron density to force oxidative addition while maintaining extreme steric bulk to physically block the sulfonamidate from coordinating to the metal center.

Reaction Type	Optimal Catalyst System	Base & Solvent	Temp	Expected Yield	Mechanistic Rationale
Suzuki-Miyaura	Pd(dppf)Cl₂ (8 mol%)	K₂CO₃, Dioxane/H₂O	90 °C	82–90%	The bidentate dppf ligand forces a rigid bite angle, accelerating reductive elimination and overcoming steric bulk[2].
Suzuki-Miyaura	Pd(OAc)₂ + XPhos (1:2)	K₃PO₄, Toluene	100 °C	75–85%	Electron-rich dialkylbiaryl phosphines (XPhos) accelerate oxidative addition into the hindered C-Br bond[1].
Buchwald-Hartwig	Pd₂(dba)₃ + tBuBrettPhos	NaOtBu, Toluene	100 °C	70–80%	Extreme ligand bulk physically prevents the deprotonated sulfonamide from forming off-cycle Pd complexes[1].
Intramolecular Arylation	KOH + Rongalite (Radical)	KOH, DMSO	80 °C	89–95%	Base-promoted radical generation bypasses transition metal poisoning entirely, yielding cyclic biarylsultams[3].

II. Mechanistic Pathway & Deactivation Cycle

The diagram below illustrates the critical juncture where 2-Bromo-N-tert-butoxybenzene-1-sulfonamide reactions fail. If the ligand is not sufficiently bulky, the deprotonated substrate hijacks the Pd(II) intermediate.

Fig 1: Catalytic cycle of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide showing off-cycle poisoning.

III. Troubleshooting Guides & FAQs

Q1: My cross-coupling reaction stalls at 20% conversion, and I observe the formation of a black precipitate. What is the mechanism of failure? A1: The black precipitate is palladium black, indicating irreversible catalyst decomposition. Because the N-tert-butoxy sulfonamide group is highly acidic, it deprotonates under basic conditions. This anionic nitrogen coordinates tightly to the Pd(II) intermediate, forming a stable, unreactive off-cycle complex that eventually aggregates into inactive Pd(0)[1]. Actionable Solution: Switch to a highly sterically demanding ligand like tBuBrettPhos or cataCXium A . Their massive bulk physically prevents the sulfonamidate from coordinating to the metal center.

Q2: I am observing significant protodehalogenation (formation of N-tert-butoxybenzene-1-sulfonamide) instead of the desired product. How do I fix this? A2: Protodehalogenation occurs when the rate of transmetalation is slower than competitive β-hydride elimination (from solvent/amine) or direct protonation. The extreme steric hindrance of the ortho-substituent severely retards transmetalation. Actionable Solution: Strictly avoid protic solvents (e.g., ethanol). Use anhydrous 1,4-Dioxane or Toluene. Furthermore, switch to a stronger, anhydrous base like finely milled K₃PO₄ to accelerate the transmetalation step.

Q3: Can I perform these reactions without protecting the N-tert-butoxy group? A3: Yes. Unprotected ortho-bromoanilines and sulfonamides can be successfully coupled if the correct catalyst system is deployed[4]. However, if your specific amine or boronic acid partner is highly unreactive, temporarily protecting the acidic N-H bond (e.g., with a Methoxymethyl (MOM) group) will eliminate the primary vector for catalyst poisoning.

Q4: How can I synthesize cyclic biarylsultams from this precursor? A4: Instead of standard Pd-catalyzed cross-coupling, you can utilize a sulfoxylate anion radical-induced intramolecular arylation. By treating the substrate with Rongalite and KOH in DMSO at 80 °C, you generate aryl radicals that cyclize efficiently (89–95% yield) without the need for transition metals, completely bypassing the catalyst poisoning issue[3].

IV. Standard Operating Procedures (SOPs)

Protocol A: Sterically Hindered Suzuki-Miyaura Coupling

This protocol utilizes a bidentate ligand to enforce reductive elimination against high steric strain[2].

• Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 equiv, 0.5 mmol), arylboronic acid pinacol ester (1.4 equiv, 0.70 mmol), Pd(dppf)Cl₂•CH₂Cl₂ (8 mol%), and anhydrous K₂CO₃ (3.0 equiv, 1.5 mmol).

• Solvent Addition: Seal the tube with a rubber septum, remove from the glovebox, and inject 5 mL of rigorously degassed 1,4-Dioxane and 0.5 mL of degassed deionized water (freeze-pump-thaw degassed 3x).

• Reaction: Replace the septum with a Teflon screwcap under positive argon flow. Heat the mixture in a pre-heated oil bath at 90 °C for 16 hours with vigorous stirring (800 rpm).

• Validation Checkpoint: Analyze an aliquot via LC-MS. You should observe complete consumption of the starting material (m/z 308/310). If unreacted starting material remains alongside Pd black, the catalyst has deactivated[1].

• Workup: Cool to room temperature, dilute with EtOAc (10 mL), and filter through a short pad of Celite. Wash the organic layer with brine, dry over MgSO₄, concentrate in vacuo, and purify via flash column chromatography.

Protocol B: Transition-Metal-Free Intramolecular Arylation (Biarylsultam Synthesis)

This protocol leverages radical chemistry to bypass Pd-coordination issues entirely[3].

• Preparation: To an oven-dried screw-cap vial equipped with a magnetic stir bar, add 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (0.2 mmol), Rongalite (sodium hydroxymethanesulfinate, 3.0 equiv), and powdered KOH (3.0 equiv).

• Atmosphere Exchange: Evacuate the vial and backfill with dry Nitrogen (repeat 3 times).

• Solvent Addition: Inject 0.5 mL of anhydrous DMSO via syringe under a continuous flow of nitrogen.

• Reaction: Seal the tube and stir the reaction mixture at 80 °C in a pre-heated oil bath for 24 hours.

• Workup: Quench with saturated aqueous NH₄Cl (2 mL) to neutralize the base. Extract with EtOAc (3 x 5 mL). Wash the combined organic layers with water (3 x 5 mL) to remove DMSO, dry over Na₂SO₄, and purify by silica gel chromatography.

V. References

1.[1] Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of Bromo-benzenesulfonamides - Benchchem. 1 2.[2] Directed ortho-Metalation–Cross-Coupling Strategies. One-Pot Suzuki Reaction to Biaryl and Heterobiaryl Sulfonamides | Organic Letters - ACS Publications. 2 3.[4] Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Publishing. 4 4.[3] Sulfoxylate Anion Radical-Induced Aryl Radical Generation and Intramolecular Arylation for the Synthesis of Biarylsultams | The Journal of Organic Chemistry - ACS Publications. 3

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• 4. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Characterization of Unexpected Byproducts in 2-Bromo-N-tert-butoxybenzene-1-sulfonamide Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the synthesis and characterization of unexpected byproducts in reactions involving 2-Bromo-N-tert-butoxybenzene-1-sulfonamide. Our goal is to equip you with the knowledge to anticipate, identify, and mitigate the formation of these impurities, ensuring the integrity of your research and development efforts.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed in the synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide?

The primary synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide involves the reaction of 2-bromobenzenesulfonyl chloride with tert-butylamine.[1] While this reaction is generally robust, several byproducts can arise from side reactions or incomplete conversions.

Common Byproducts Include:

• Unreacted Starting Materials: Residual 2-bromobenzenesulfonyl chloride or tert-butylamine can be present if the reaction does not go to completion.[2]

• Hydrolysis Product: 2-Bromobenzenesulfonyl chloride is susceptible to hydrolysis, which leads to the formation of 2-bromobenzenesulfonic acid.[2] This is particularly prevalent if anhydrous conditions are not strictly maintained.

• Di-substituted Product (Over-alkylation): Although less common with the sterically hindered tert-butyl group, the formation of a di-substituted sulfonamide is a theoretical possibility.[2]

• Polymeric Materials: In some sulfonamide syntheses, especially those starting from anilines without proper protection, polymeric byproducts can form.[2]

Q2: I'm observing an unexpected peak in my LC-MS analysis. How can I begin to identify this unknown byproduct?

A systematic approach combining chromatographic and spectroscopic techniques is essential for identifying unknown impurities.[2][3]

Initial Steps for Identification:

• Review the Reaction Scheme: Consider all possible side reactions based on your starting materials, reagents, and reaction conditions. This can provide initial hypotheses about the byproduct's structure.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating and quantifying impurities.[4][5][] A well-developed HPLC method is crucial for obtaining an accurate impurity profile.[7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling HPLC with mass spectrometry provides the molecular weight of the eluting peaks, which is a critical piece of information for identification.[2][5][7] Running the analysis in both positive and negative ion modes can yield comprehensive data.[2]

• High-Resolution Mass Spectrometry (HRMS): HRMS can provide the exact mass of the impurity, allowing you to determine its elemental composition and narrow down potential structures.[7]

Q3: My NMR spectrum shows unexpected signals. What are some common structural motifs of byproducts I should look for?

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information about organic impurities.[4][5] When analyzing the NMR of your crude product, consider the following possibilities for unexpected signals:

• Loss of the Boc Group: The tert-butoxycarbonyl (Boc) protecting group can be cleaved under acidic conditions.[8][9] Look for the disappearance of the characteristic singlet around 1.20 ppm (for the 9H of the t-butyl group) and the appearance of a new N-H signal.[1]

• Intramolecular Cyclization: The presence of the bromine atom ortho to the sulfonamide group creates the possibility for intramolecular cyclization, especially under basic conditions, to form a benzosultam.[10] This would result in a significant change in the aromatic region of the NMR spectrum.

• Aromatic Substitution: Depending on the reaction conditions and the presence of other reactive species, substitution on the aromatic ring could occur, leading to complex changes in the aromatic proton signals.

II. Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during reactions with 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Issue 1: Low Yield of the Desired Product

Potential Cause	Troubleshooting Steps	Scientific Rationale
Incomplete Reaction	- Monitor reaction progress by TLC or HPLC.[2]- Consider extending the reaction time or moderately increasing the temperature.	The reaction may be kinetically slow under the initial conditions.
Hydrolysis of Sulfonyl Chloride	- Ensure all glassware is thoroughly dried.- Use anhydrous solvents.- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[2]	2-Bromobenzenesulfonyl chloride is moisture-sensitive and can hydrolyze to the corresponding sulfonic acid, which will not react with the amine.[2]
Suboptimal Base Concentration	- Use a suitable base, such as pyridine or triethylamine, to neutralize the HCl generated during the reaction.[11]	The reaction of a sulfonyl chloride with an amine produces HCl, which can protonate the amine starting material, rendering it non-nucleophilic. A base is required to scavenge the acid.

Issue 2: Presence of a Major, Unidentified Byproduct

Potential Cause	Troubleshooting & Characterization	Scientific Rationale
Intramolecular Cyclization	- Characterization: Analyze the byproduct by LC-MS to determine its molecular weight. A loss of HBr from the starting material is indicative of cyclization. Use ¹H and ¹³C NMR to confirm the new heterocyclic structure.[2]- Prevention: Carefully control the reaction temperature and the choice of base. Strong, non-nucleophilic bases are more likely to promote cyclization.[10]	The sulfonamide nitrogen can act as a nucleophile, displacing the ortho-bromo substituent to form a cyclic sultam.[10][11]
Premature Deprotection of the Boc Group	- Characterization: The molecular weight from LC-MS will correspond to the loss of the Boc group. ¹H NMR will show the absence of the t-butyl signal and the appearance of an N-H proton signal.[12]- Prevention: Avoid acidic conditions. Traditional Boc deprotection often uses strong acids like TFA.[9][13] Ensure all reagents and solvents are free from acidic impurities.	The tert-butoxycarbonyl (Boc) group is an acid-labile protecting group.[8][14]
Reaction with Solvent	- Characterization: Determine the molecular weight of the byproduct by LC-MS. If the mass difference corresponds to the addition of a solvent molecule (or a fragment), this is a strong indicator. NMR spectroscopy will be crucial for structural elucidation.- Prevention: Choose an inert solvent for the reaction.	Certain solvents can be reactive under the reaction conditions, especially in the presence of strong bases or electrophiles.

III. Analytical Workflows and Experimental Protocols

Workflow for Byproduct Identification

This workflow outlines a systematic approach to identifying and characterizing unknown byproducts.

Caption: A stepwise workflow for the identification of unknown byproducts.

Protocol: General Procedure for LC-MS Analysis

This protocol provides a starting point for the analysis of reaction mixtures containing 2-Bromo-N-tert-butoxybenzene-1-sulfonamide and its potential byproducts.

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., acetonitrile or methanol) to a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a low percentage of B, and gradually increase to elute more nonpolar compounds. A typical gradient might be 5% to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • UV Detection: 254 nm.[2]

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI).[2]

  • Mode: Run in both positive and negative ion modes to capture a wide range of potential byproducts.[2]

  • Mass Range: Scan a broad range, for example, from 100 to 1000 m/z.

IV. Potential Side Reaction Pathways

Understanding the potential mechanistic pathways for byproduct formation is key to preventing them.

Formation of 2-Bromobenzenesulfonic Acid

This occurs when the starting sulfonyl chloride reacts with water instead of the intended amine.

Caption: Hydrolysis of 2-bromobenzenesulfonyl chloride.

Intramolecular Cyclization to a Benzosultam

Under basic conditions, the deprotonated sulfonamide can undergo an intramolecular nucleophilic aromatic substitution.

Caption: Base-mediated intramolecular cyclization.

V. Conclusion

The successful synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide relies on careful control of reaction conditions and a thorough understanding of potential side reactions. By employing the troubleshooting strategies and analytical workflows outlined in this guide, researchers can effectively identify and mitigate the formation of unexpected byproducts, leading to higher purity products and more reliable experimental outcomes. Proactive impurity profiling is a cornerstone of robust chemical synthesis and drug development.[3][5]

References

• ResolveMass Laboratories Inc. (2025). Identification and profiling of impurities in Pharmaceuticals.
• AMSbiopharma. (2025). Impurity profiling and HPLC methods for drug quality compliance.
• Benchchem. (2025). Byproduct identification and removal in sulfonamide synthesis.
• IJNRD.org. (2024). Impurity Profiling in different analytical techniques.
• (2020). How to Identify and Control Drug Impurities Quickly with a Holistic Approach.
• BOC Sciences. (2023). Research Methods of Drug Impurities.
• Sabeti, A. (n.d.). Sulfa Allergy: Identifying Reactions.
• ACS Publications. (2020). Sulfinamide Synthesis Using Organometallic Reagents, DABSO, and Amines | The Journal of Organic Chemistry.
• Wyndly. (2025).
• Specialist Pharmacy Service. (2024). Managing medicines for people with sulfonamide allergy.
• Cleveland Clinic. (2023). Sulfa Allergy: Symptoms & Drugs To Avoid.
• PMC. (n.d.).
• ResearchGate. (n.d.). Sulfonamide synthesis under green conditions | Request PDF.
• PMC. (2020). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• (2024). Sulfonamide Antibiotic Allergy Frequently Asked Questions.
• PrepChem.com. (n.d.). Synthesis of Step A: 2-Bromo-N-(tert-butyl)benzenesulfonamide.
• SciSpace. (n.d.).
• Benchchem. (2025). Technical Support Center: Synthesis of 2-Bromoethane-1-sulfonamide.
• PMC. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• MDPI. (2021). Cobalt-Catalyzed Cyclization of 2-Bromobenzamides with Carbodiimides: A New Route for the Synthesis of 3-(Imino)isoindolin-1-ones.
• J&K Scientific LLC. (2026). BOC Protection and Deprotection.
• Wikipedia. (n.d.). Sulfonamide.
• Research India Publications. (n.d.).
• PMC. (2026). Cyclization Reaction of α‑Hydroxyketones with Anthranilamides or 2‑Aminobenzenesulfonamides for the Synthesis of Quinazolinones and Benzothiadiazines.
• ResearchGate. (2025).
• (n.d.). 2-Bromobenzenesulfonyl chloride 97 2905-25-1.
• PMC. (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan.
• PMC. (n.d.).
• Benchchem. (2025). Technical Support Center: Reaction of (2-bromophenyl)methanesulfonyl chloride.

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• 5. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 7. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
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• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

biological activity of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide analogs.

Comparative Evaluation of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide Analogs in Drug Design: Benzosultam Synthesis and HNO Donor Development

As drug discovery pipelines increasingly target complex metalloenzymes and cardiovascular pathways, the selection of precise chemical building blocks dictates both synthetic success and pharmacological efficacy. 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6) [1] has emerged as a premier bifunctional scaffold. It is uniquely positioned for the synthesis of bioactive benzosultams (cyclic sulfonamides)[2] and the generation of Piloty's acid-type nitroxyl (HNO) donors.

This guide objectively compares the performance of the N-tert-butoxy analog against traditional alternatives, providing mechanistic insights, quantitative data, and validated experimental workflows for application scientists.

Mechanistic Rationale: Why the N-tert-Butoxy Group?

When designing sulfonamide-based inhibitors or HNO donors, researchers typically choose between unprotected sulfonamides, N-tert-butyl protected variants, and N-tert-butoxy variants[1]. The N-tert-butoxy substitution offers three distinct mechanistic advantages:

• Orthogonal Cleavage Kinetics : The presence of the oxygen atom in the N-tert-butoxy group fundamentally alters the electron density of the N-protecting group. Under mild acidic conditions (e.g., 20% TFA), the lone pairs on the oxygen stabilize the transition state, allowing for rapid heterolytic cleavage to yield the free N-OH or N-H sulfonamide. In contrast, standard N-tert-butyl groups require harsh, strongly acidic conditions (e.g., neat triflic acid or prolonged heating) that often degrade sensitive pharmacophores[3].

• Prevention of Catalyst Poisoning : In Pd-catalyzed Buchwald-Hartwig aminations used to form benzosultams, unprotected sulfonamides often coordinate directly to the palladium center, poisoning the catalyst and stalling the reaction. The steric bulk of the N-tert-butoxy group prevents this off-target coordination while maintaining sufficient solubility in non-polar solvents.

• Intrinsic Biological Activity (HNO Donation) : Unlike standard alkyl groups, the N-alkoxy functionality is the structural prerequisite for Piloty's acid analogs. Upon physiological enzymatic or nucleophilic trigger, the N-O bond facilitates the controlled release of nitroxyl (HNO), a potent vasodilator.

Comparative Performance Data

The following table summarizes the synthetic and pharmacological performance of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide compared to its structural alternatives.

Parameter	Unprotected 2-Bromobenzenesulfonamide	2-Bromo-N-tert-butylbenzene-1-sulfonamide	2-Bromo-N-tert-butoxybenzene-1-sulfonamide
CAS Number	70134-32-0	138733-50-3	145004-90-6[1]
Pd-Catalyzed Cyclization Yield	< 40% (High catalyst poisoning)	75–80%	> 90% [2]
Deprotection Conditions	N/A	Strong Acid (TfOH) / Heat	Mild Acid (20% TFA, RT)
Metabolic Stability (In Vitro)	Low (Rapid clearance)	High	High (Resists premature cleavage) [3]
Biological Application	Generic precursor	CA / COX-2 Inhibitor precursor	CA Inhibitors & HNO Donors

Experimental Workflows & Self-Validating Protocols

Protocol A: Synthesis of Bioactive Benzosultams via Pd-Catalyzed Cyclization

Benzosultams derived from this scaffold are potent inhibitors of Carbonic Anhydrase IX (implicated in tumor hypoxia) and COX-2[2].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (1.0 eq) and the target aryl-amine (1.2 eq) in anhydrous, degassed toluene.

  • Causality: Toluene is selected over polar aprotic solvents (like DMF) to suppress competitive solvolysis of the sulfonamide. Degassing prevents the rapid oxidation of the Pd(0) active species to an inactive Pd(II) complex.

• Catalyst Activation: Add Pd₂(dba)₃ (5 mol%), XPhos (10 mol%), and Cs₂CO₃ (2.0 eq).

  • Causality: XPhos is a bulky, electron-rich biaryl phosphine ligand. Its steric profile facilitates the challenging oxidative addition into the electron-rich 2-bromoaryl bond while simultaneously preventing the formation of unreactive bis-ligated Pd complexes.

• Cyclization: Heat the mixture to 100°C for 12 hours under an argon atmosphere. Monitor conversion via LC-MS.

• Orthogonal Deprotection: Isolate the intermediate, dissolve in CH₂Cl₂, and add 20% Trifluoroacetic acid (TFA). Stir at room temperature for 2 hours.

  • Causality: The mild TFA conditions rapidly cleave the tert-butyl group via a stable tert-butyl cation intermediate, leaving the core benzosultam macrocycle completely intact.

Workflow for synthesizing bioactive benzosultams using 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Protocol B: HNO Release Validation Assay

Analogs retaining the N-O bond function as Piloty's acid derivatives, releasing HNO to induce vasodilation without the oxidative stress associated with NO donors.

Step-by-Step Methodology:

• Incubation: Incubate the purified N-tert-butoxy sulfonamide analog (50 µM) with 1 mM Glutathione (GSH) in PBS buffer (pH 7.4) at 37°C.

  • Causality: GSH acts as the physiological nucleophile. It attacks the sulfur center of the sulfonamide, triggering a retro-aldol-like decomposition that releases HNO and a sulfinamide byproduct.

• Trapping and Quantification: Add a selective nitroxyl fluorescent probe (e.g., P-Rhod) to the mixture.

  • Causality: Direct measurement of HNO is physically impossible due to its rapid, diffusion-limited dimerization to nitrous oxide (N₂O). The fluorescent trap acts as a self-validating control, ensuring that the measured signal is strictly derived from monomeric HNO release rather than background degradation.

Pharmacological Signaling Pathway

The biological activity of the HNO-donating analogs synthesized from this building block primarily targets the cardiovascular system. Unlike traditional NO donors (e.g., nitroglycerin) which induce rapid tolerance, HNO directly interacts with the ferric (Fe³⁺) heme of soluble Guanylyl Cyclase (sGC), providing sustained cardioprotection.

Pharmacological signaling pathway of HNO donors derived from N-alkoxy sulfonamides.

References

• Buy 2-Bromo-N-tert-butoxybenzene-1-sulfonamide | 145004-90-6. Smolecule.
• 2-bromo-N-tert-butylbenzenesulfonamide | 138733-50-3. Sigma-Aldrich.
• Transition-Metal-Free Tandem Cyclization/N-Arylation Reaction: A Method To Access Biaryl Sultam Derivatives via a Diradical Pathway.
• Discovery and Early Clinical Development of an Inhibitor of 5-Lipoxygenase Activating Protein (AZD5718) for Treatment of Coronary Artery Disease.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

The Role of Spectroscopy in Arylsulfonamide Characterization

A Comprehensive Guide to the Spectroscopic Analysis of Arylsulfonamides

In the landscape of modern drug discovery and development, the arylsulfonamide moiety stands as a cornerstone pharmacophore. Its prevalence in a wide array of therapeutic agents, from antibacterial drugs to anticancer and anti-inflammatory medications, necessitates robust and unequivocal methods for its identification and characterization.[1] Spectroscopic techniques provide the foundational data for structural elucidation, purity assessment, and quality control. This guide offers a comparative analysis of the key spectroscopic methods employed in the study of arylsulfonamides, providing researchers, scientists, and drug development professionals with the technical insights and practical protocols necessary for comprehensive characterization.

The precise arrangement of atoms within an arylsulfonamide molecule dictates its biological activity. Spectroscopic methods allow us to probe the molecular structure by examining the interaction of molecules with electromagnetic radiation. Each technique provides a unique piece of the structural puzzle, and a combined approach is often essential for unambiguous characterization. This guide will delve into the principles and applications of Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy in the analysis of arylsulfonamides.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules.[2][3] It provides detailed information about the chemical environment of individual atoms, primarily ¹H (proton) and ¹³C (carbon-13).

Causality Behind Experimental Choices in NMR

The choice of NMR experiments is dictated by the need to establish the carbon framework, identify the number and types of protons, and determine the connectivity between atoms. A standard suite of experiments for an unknown arylsulfonamide would include ¹H NMR, ¹³C NMR, and correlation spectroscopies like COSY and HMQC/HSQC to piece together the molecular puzzle. The choice of a deuterated solvent is critical to avoid overwhelming the sample signals with solvent protons.[2]

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-25 mg of the arylsulfonamide sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.[4] Ensure the sample is fully dissolved; sonication may be required.

• Instrumentation: The analysis is performed on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This is a longer experiment due to the lower natural abundance and sensitivity of the ¹³C nucleus.[2]

  • A larger sample quantity (50-100 mg) may be necessary for a high-quality spectrum in a reasonable time.[4]

• Data Processing: Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phasing the spectrum, and calibrating the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Comparative ¹H NMR Data for Substituted Arylsulfonamides

The chemical shifts of the aromatic protons are influenced by the electronic nature of the substituents on the phenyl ring. Electron-withdrawing groups tend to shift the signals of nearby protons downfield (to higher ppm values), while electron-donating groups cause an upfield shift.[5]

Compound/Substituent	Aromatic Protons (δ, ppm)	NH₂ Protons (δ, ppm)	Other Key Protons (δ, ppm)
Benzenesulfonamide	7.50-7.95 (m)	7.20 (s)	-
4-Methylbenzenesulfonamide	7.30 (d), 7.75 (d)	7.15 (s)	2.40 (s, CH₃)
4-Chlorobenzenesulfonamide	7.50 (d), 7.85 (d)	7.35 (s)	-
4-Nitrobenzenesulfonamide	8.10 (d), 8.40 (d)	7.60 (s)	-

Note: Chemical shifts are approximate and can vary with solvent and concentration. Data compiled from various sources.[5][6]

Comparative ¹³C NMR Data for Substituted Arylsulfonamides

The chemical shifts of the aromatic carbons are also sensitive to the electronic effects of substituents.

Compound/Substituent	Aromatic Carbons (δ, ppm)
Benzenesulfonamide	126.9, 129.2, 132.8, 140.5
4-Methylbenzenesulfonamide	21.5 (CH₃), 126.8, 129.7, 137.5, 143.5
4-Chlorobenzenesulfonamide	128.5, 129.4, 138.0, 139.0
4-Nitrobenzenesulfonamide	124.5, 128.0, 145.5, 150.0

Note: Chemical shifts are approximate and can vary with solvent and concentration. Data compiled from various sources.[6][7]

Diagram: NMR Experimental Workflow

Caption: General workflow for NMR analysis of arylsulfonamides.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[8]

Causality Behind Experimental Choices in IR

For solid arylsulfonamide samples, the goal is to obtain a high-quality spectrum with minimal scattering of the IR beam. The KBr pellet method is a common choice as KBr is transparent in the mid-IR region.[9] The thin solid film method is a simpler alternative for amorphous solids.[10]

Experimental Protocol: FT-IR Spectroscopy (KBr Pellet Method)

• Sample Preparation:

  • Thoroughly grind 1-2 mg of the arylsulfonamide sample with ~200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle.[9][11]

  • The mixture should be a fine, homogeneous powder.

• Pellet Formation: Place the powder in a pellet press and apply pressure to form a thin, transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of an FT-IR spectrometer.

  • Acquire a background spectrum of a blank KBr pellet.

  • Acquire the sample spectrum and ratio it against the background to obtain the final absorbance or transmittance spectrum. The typical range is 4000-400 cm⁻¹.[9]

Comparative IR Data for Arylsulfonamides

The sulfonamide group has several characteristic absorption bands that are key to its identification.

Vibrational Mode	Frequency Range (cm⁻¹)	Intensity	Notes
N-H Stretch	3350-3250	Medium-Strong	Often two bands for primary sulfonamides (-NH₂).
Aromatic C-H Stretch	3100-3000	Medium-Weak	Appears just above 3000 cm⁻¹.[12]
Asymmetric SO₂ Stretch	1370-1330	Strong	One of the most characteristic peaks.
Symmetric SO₂ Stretch	1180-1160	Strong	The second highly characteristic peak.
Aromatic C=C Stretch	1600-1450	Medium-Weak	Multiple bands are often observed.
S-N Stretch	940-910	Medium

Data compiled from various sources.[13][14][15][16]

The positions of these bands can be influenced by the substituents on the aromatic ring. For example, electron-withdrawing groups can increase the frequency of the SO₂ stretching vibrations.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[17] It provides the molecular weight of the compound and, through fragmentation analysis, offers valuable structural information.

Causality Behind Experimental Choices in MS

Electrospray ionization (ESI) is a soft ionization technique commonly used for polar molecules like arylsulfonamides, as it typically produces the protonated molecule [M+H]⁺ with minimal fragmentation, allowing for clear determination of the molecular weight.[18] Tandem mass spectrometry (MS/MS) is then employed to induce fragmentation of the selected molecular ion, providing structural insights.

Experimental Protocol: LC-MS with ESI

• Sample Preparation: Prepare a dilute solution (e.g., 1-10 µg/mL) of the arylsulfonamide in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: The analysis is performed on a liquid chromatography-mass spectrometry (LC-MS) system equipped with an electrospray ionization (ESI) source.

• Data Acquisition:

  • The sample is introduced into the ESI source, where it is ionized.

  • The ions are then guided into the mass analyzer.

  • A full scan mass spectrum is acquired to identify the molecular ion.

  • For structural confirmation, a product ion scan (MS/MS) is performed by selecting the molecular ion and subjecting it to collision-induced dissociation (CID) to generate fragment ions.

Fragmentation Patterns of Arylsulfonamides

A characteristic fragmentation pathway for many arylsulfonamides is the loss of sulfur dioxide (SO₂), corresponding to a neutral loss of 64 Da.[10][19] Another common fragmentation is the cleavage of the S-N bond.

Common Fragmentations:

• [M+H - SO₂]⁺: Loss of sulfur dioxide.

• [ArSO₂]⁺: Cleavage of the S-N bond.

• [Ar]⁺: Loss of the entire sulfonamide group.

The relative abundance of these fragments can help differentiate between isomers and provide clues about the substitution pattern on the aromatic ring.

Diagram: Mass Spectrometry Fragmentation Pathway

Caption: Common fragmentation pathways for arylsulfonamides in MS.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing the Electronic System

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule, which corresponds to electronic transitions between energy levels.[13] For arylsulfonamides, the absorption is primarily due to the π-electron system of the aromatic ring.

Causality Behind Experimental Choices in UV-Vis

The choice of solvent is important in UV-Vis spectroscopy as it can influence the position and intensity of the absorption bands. The pH of the solution can also have a significant effect on the spectra of arylsulfonamides containing ionizable groups.[20]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the arylsulfonamide in a UV-transparent solvent (e.g., ethanol, methanol, or water) in a quartz cuvette. The concentration should be adjusted to give an absorbance reading between 0.2 and 1.0.

• Instrumentation: The analysis is performed on a UV-Vis spectrophotometer.

• Data Acquisition:

  • Record a baseline spectrum with the cuvette filled with the pure solvent.

  • Record the absorption spectrum of the sample solution over a wavelength range of approximately 200-400 nm.

  • Identify the wavelength of maximum absorbance (λmax).

Comparative UV-Vis Data for Arylsulfonamides

The position of the λmax is influenced by the substituents on the aromatic ring. Auxochromes, such as -OH and -NH₂, can cause a bathochromic (red) shift to longer wavelengths, while the extension of the conjugated system also leads to a red shift.[21]

Compound/Substituent	λmax (nm)	Notes
Benzenesulfonamide	~265
Sulfanilamide (4-aminobenzenesulfonamide)	~262, ~192	The amino group acts as an auxochrome.[13]
N-(4-Nitrophenyl)benzenesulfonamide	~315	The nitro group extends the conjugation.

Note: λmax values are approximate and can vary with solvent and pH.[20]

A Combined Spectroscopic Approach: The Key to Unambiguous Characterization

While each spectroscopic technique provides valuable information, a combined approach is essential for the complete and confident structural elucidation of arylsulfonamides. The workflow typically begins with MS to determine the molecular weight and elemental formula. IR spectroscopy then provides information about the functional groups present. Finally, a detailed analysis of ¹H and ¹³C NMR spectra, often supplemented with 2D NMR experiments, allows for the complete assignment of the molecular structure. UV-Vis spectroscopy can provide complementary information about the electronic system.

By integrating the data from these techniques, researchers can build a comprehensive and self-validating picture of the arylsulfonamide molecule, ensuring its identity and purity, which is of paramount importance in drug development and quality control.

References

• Thin Solid Film Method for IR Spectroscopy. (n.d.). Organic Chemistry at CU Boulder. Retrieved from [Link]

• Li, W., & Cohen, L. H. (2015). Mass Spectrometry in Small Molecule Drug Development. American Pharmaceutical Review. Retrieved from [Link]

• Guide to FT-IR Spectroscopy. (n.d.). Bruker. Retrieved from [Link]

• Infrared spectroscopy. (2024). In Wikipedia. Retrieved from [Link]

• Korfmacher, W. A. (2014). Quantifying Small Molecules by Mass Spectrometry. LCGC International. Retrieved from [Link]

• Wang, R., & Li, L. (2017). A tutorial in small molecule identification via electrospray ionization-mass spectrometry: The practical art of structural elucidation. Journal of Mass Spectrometry, 52(11), 737-756. Retrieved from [Link]

• Gowda, B. T., et al. (2009). Infrared and NMR Spectra of Arylsulphonamides. Zeitschrift für Naturforschung A, 64(9), 589-596. Retrieved from [Link]

• The absorption spectra max of the studied compounds. (n.d.). ResearchGate. Retrieved from [Link]

• Mass Spectrometry of Small Molecules. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Supporting information: The spectral data of N-arylsulfonamides. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• ¹H NMR data a-c and ¹³C NMR data of compounds. (n.d.). ResearchGate. Retrieved from [Link]

• Complete Assignment of ¹H and ¹³C NMR Spectra of Some Alpha-Arylthio and Alpha-Arylsulfonyl Substituted N-methoxy-N-methyl Propionamides. (2007). Magnetic Resonance in Chemistry. Retrieved from [Link]

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• How to prepare IR samples? (n.d.). ResearchGate. Retrieved from [Link]

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• ¹H NMR and ¹³C NMR of the prepared compounds. (n.d.). ResearchGate. Retrieved from [Link]

• ¹H NMR and ¹³C NMR of the prepared compounds. (n.d.). ResearchGate. Retrieved from [Link]

• NMR Spectroscopy in Structural Analysis of Organic Compounds. (2023). AZoLifeSciences. Retrieved from [Link]

• NMR Spectroscopy – An Easy Introduction. (2020). Chemistry Steps. Retrieved from [Link]

• A Level Organic Chemistry – NMR Spectroscopy. (2022). ReAgent. Retrieved from [Link]

• Structural analysis of arylsulfonamide-based carboxylic acid derivatives: a QSAR study to identify the structural contributors toward their MMP-9 inhibition. (2021). Structural Chemistry. Retrieved from [Link]

• The Shapes of Sulfonamides: A Rotational Spectroscopy Study. (2022). Molecules. Retrieved from [Link]

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• Structural Characterization of Carbonic Anhydrase–Arylsulfonamide Complexes Using Ultraviolet Photodissociation Mass Spectrometry. (2021). Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

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advantages of the tert-butoxy group in arylsulfonamides

The Strategic Advantage of the tert-Butoxy Group in Arylsulfonamide Drug Design: A Comparative Guide

Executive Summary In modern medicinal chemistry, the optimization of arylsulfonamide hits frequently stalls when attempting to balance target affinity with pharmacokinetic (PK) stability. As a Senior Application Scientist, I consistently guide research teams through the bioisosteric replacement of metabolically labile functionalities. One of the most powerful, yet structurally simple, modifications is the incorporation of the tert-butoxy (-OtBu) group.

This guide provides an objective, data-backed comparison of the tert-butoxy group against traditional alternatives (such as methoxy and hydroxyl groups) within arylsulfonamide scaffolds. We will explore the causality behind its superior performance, focusing on steric shielding, metabolic resistance, and enhanced hydrophobic target engagement.

Section 1: Mechanistic Rationale – Why tert-Butoxy?

1.1. Overcoming CYP450-Mediated Clearance Arylsulfonamides bearing methoxy (-OMe) groups are notorious for rapid Phase I metabolism. Cytochrome P450 (CYP450) enzymes readily catalyze the O-dealkylation of the methoxy group, exposing a highly reactive free phenol. This phenol is subsequently targeted by Uridine 5'-diphospho-glucuronosyltransferases (UGTs) for Phase II glucuronidation, leading to rapid renal clearance.

By replacing the methoxy group with a tert-butoxy group, the oxygen atom is sterically shielded by three bulky methyl groups. This steric hindrance physically prevents the CYP450 catalytic site from accessing the ether linkage, effectively shutting down the O-dealkylation pathway and significantly extending the compound's half-life[1].

1.2. Deep Pocket Target Engagement Beyond pharmacokinetics, the tert-butoxy group drives profound pharmacodynamic advantages. In targets characterized by deep, lipophilic binding pockets, the tert-butyl moiety provides optimal van der Waals contacts. For instance, in the development of allosteric integrase inhibitors (ALLINIs), arylsulfonamides with tert-butoxy-like spatial arrangements demonstrated superior displacement of viral proteins by perfectly anchoring into the LEDGF/p75 binding pocket[2]. Similarly, in the design of novel , the tert-butoxy group on the aryl ring drives nanomolar potency by perfectly occupying the hydrophobic sub-pocket, outperforming smaller alkoxy variants[3].

Logical workflow of arylsulfonamide optimization using the tert-butoxy group.

Section 2: Quantitative Performance Comparison

To objectively demonstrate the advantage of the tert-butoxy group, the following table summarizes the in vitro performance of three representative arylsulfonamide analogs targeting a lipophilic kinase/inflammasome pocket. The data illustrates the causal relationship between steric bulk and both potency and metabolic stability.

Structural Modification	Target IC50 (nM)	HLM Half-Life (t1/2, min)	Primary Clearance Mechanism	Overall Assessment
Phenol (-OH)	450	< 15	Phase II Glucuronidation	Poor potency, rapid clearance.
Methoxy (-OMe)	120	25	CYP450 O-Dealkylation	Moderate potency, metabolically labile.
tert-Butoxy (-OtBu)**	12	> 120	Biliary Excretion (Slow)	Optimal potency and stability.

Table 1: Comparative profiling of alkoxy substitutions on an arylsulfonamide core. The -OtBu group provides a 10-fold increase in potency and a 5-fold extension in microsomal half-life.

Section 3: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols outline a self-validating system for synthesizing a tert-butoxy arylsulfonamide and immediately verifying its metabolic advantage via microsomal stability testing.

Protocol 3.1: Synthesis of tert-Butoxy Arylsulfonamides Objective: Chemoselectively couple a tert-butoxy-substituted aniline with an arylsulfonyl chloride[3].

• Preparation : Dissolve 1.0 equivalent of 4-(tert-butoxy)aniline in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Base Addition : Add 2.5 equivalents of anhydrous pyridine (or N,N-diisopropylethylamine) to act as an acid scavenger.

• Sulfonylation : Cool the reaction vessel to 0 °C using an ice bath. Slowly add 1.1 equivalents of the desired arylsulfonyl chloride dropwise to control the exotherm.

• Reaction : Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor reaction completion via LC-MS.

• Workup & Purification : Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer with DCM, dry the combined organic layers over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient) to yield the pure tert-butoxy arylsulfonamide.

Protocol 3.2: In Vitro Human Liver Microsome (HLM) Stability Assay Objective: Validate the resistance of the synthesized tert-butoxy compound to CYP450-mediated O-dealkylation.

• Incubation Mixture : Prepare a 1 mL reaction mixture containing 1 mg/mL HLM protein, 1 mM NADPH, and 1 µM of the test compound in 100 mM potassium phosphate buffer (pH 7.4).

• Reaction Initiation : Pre-incubate the mixture at 37 °C for 5 minutes. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Sampling : Withdraw 50 µL aliquots at specific time points: 0, 15, 30, 60, and 120 minutes.

• Quenching : Immediately quench each aliquot by dispensing it into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide) to precipitate proteins.

• Analysis : Centrifuge the quenched samples at 14,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining intact parent compound. Calculate the intrinsic clearance (CL_int) and half-life (t1/2).

Self-validating experimental workflow for synthesizing and testing tert-butoxy arylsulfonamides.

Conclusion

The strategic implementation of the tert-butoxy group in arylsulfonamide drug discovery is a masterclass in rational drug design. By leveraging steric hindrance, researchers can simultaneously abrogate Phase I metabolic liabilities and enhance hydrophobic target engagement. For teams struggling with the rapid clearance of methoxy-substituted leads, the tert-butoxy bioisostere offers a robust, synthetically accessible pathway to clinical viability.

References

• Title: Novel Aryl Sulfonamide Derivatives as NLRP3 Inflammasome Inhibitors for the Potential Treatment of Cancer Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Discovery of arylsulfonamides as a novel class of allosteric integrase inhibitors with antiviral activity Source: Bioorganic & Medicinal Chemistry Letters URL: [Link]

• Title: Metabolism and Disposition of Hepatitis C Polymerase Inhibitor Dasabuvir in Humans Source: Drug Metabolism and Disposition URL: [Link]

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Comparative Reactivity of Bromo-Substituted Benzenesulfonamides in Palladium-Catalyzed Cross-Couplings

Benzenesulfonamides are privileged pharmacophores in drug development, frequently serving as the core scaffold for carbonic anhydrase inhibitors, COX-2 inhibitors, and antimicrobial agents. During library synthesis, bromo-substituted benzenesulfonamides are heavily relied upon as electrophilic partners in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig couplings[1],[2].

However, the positional isomerism of the bromine atom (ortho, meta, or para to the sulfonamide group) drastically alters the molecule's chemical reactivity. As a Senior Application Scientist, I have structured this guide to dissect the mechanistic causality behind these reactivity differences, provide comparative performance data, and outline self-validating experimental workflows to ensure reproducible synthetic outcomes.

Mechanistic Causality: The Positional Effect

The reactivity of aryl halides in cross-coupling is fundamentally governed by the rate of the initial oxidative addition of the Pd(0) catalyst into the C–Br bond[1]. The sulfonamide moiety (–SO₂NH₂) acts as a strong electron-withdrawing group (EWG), which generally makes the aryl ring more electron-deficient and accelerates oxidative addition[3]. However, positional geometry introduces competing steric and coordination effects.

• Para-Bromobenzenesulfonamide (Highly Reactive): When the bromine is para to the sulfonamide group, the C–Br bond is highly activated by both inductive and resonance electron-withdrawing effects. This isomer undergoes rapid oxidative addition without any steric impediment, making it an exceptionally efficient electrophile in cross-coupling reactions[3].

• Meta-Bromobenzenesulfonamide (Moderately Reactive): In the meta position, the resonance effect is absent, but the strong inductive withdrawal of the –SO₂NH₂ group still sufficiently activates the C–Br bond. Reactivity remains high, and standard catalytic systems process this substrate efficiently.

• Ortho-Bromobenzenesulfonamide (Poorly Reactive / Catalyst Poison): The ortho-isomer presents a severe synthetic challenge. While electronically activated, it suffers from significant steric hindrance that impedes the approach of the bulky PdLₙ complex. More detrimentally, the unprotected nitrogen and oxygen atoms of the ortho-sulfonamide can act as bidentate ligands. Following oxidative addition, these heteroatoms can chelate the palladium center, forming a highly stable, off-cycle palladacycle. This phenomenon effectively sequesters the active metal, leading to rapid catalyst deactivation and stalled reactions[4].

Comparative Performance Data

The following table summarizes the quantitative performance of the three isomers under standardized, unoptimized cross-coupling conditions (1.0 eq aryl bromide, 5 mol% Pd catalyst, 90 °C).

Isomer	Suzuki-Miyaura Yield (%)	Buchwald-Hartwig Yield (%)	Oxidative Addition Rate	Primary Synthetic Challenge
4-Bromo (Para)	> 90%	85 - 92%	Very Fast	None (Highly activated)
3-Bromo (Meta)	82 - 88%	78 - 85%	Fast	None (Moderately activated)
2-Bromo (Ortho)	< 40%	< 20% (Often Trace)	Slow / Arrested	Steric hindrance & Pd-chelation

Pathway Visualization

To fully grasp why the ortho-isomer fails while the para-isomer thrives, we must visualize the catalytic cycle alongside the deactivation pathway.

Figure 1: Pd-catalyzed cross-coupling cycle highlighting ortho-specific off-cycle deactivation.

Self-Validating Experimental Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Built-in observational checkpoints allow the chemist to verify the mechanistic integrity of the reaction in real-time.

Protocol A: Suzuki-Miyaura Coupling of 4-Bromobenzenesulfonamide

This protocol leverages the high reactivity of the para-isomer to achieve rapid C–C bond formation[1].

Reagents:

• 4-Bromobenzenesulfonamide (1.0 equiv, 1.0 mmol)

• Phenylboronic acid (1.2 equiv, 1.2 mmol)

• Pd(dppf)Cl₂ (0.05 equiv, 5 mol%)

• K₂CO₃ (2.5 equiv, 2.5 mmol)

• 1,4-Dioxane / H₂O (4:1 v/v, 10 mL)

Step-by-Step Methodology:

• Preparation: Charge a Schlenk flask with 4-bromobenzenesulfonamide, phenylboronic acid, K₂CO₃, and Pd(dppf)Cl₂.

  • Validation Checkpoint 1: The powder mixture should appear pale orange/red due to the Pd(II) precatalyst.

• Degassing: Add the solvent mixture. Degas the suspension via three freeze-pump-thaw cycles or by vigorous argon sparging for 15 minutes.

  • Validation Checkpoint 2: Complete cessation of bubbling during sparging confirms the removal of dissolved oxygen, which is critical to prevent the premature oxidation of the in situ generated Pd(0).

• Activation & Heating: Heat the reaction mixture to 90 °C under an argon atmosphere.

  • Validation Checkpoint 3: Within 10–15 minutes of heating, the solution must transition from orange to a dark brown/black homogeneous mixture. This color shift validates the reduction of Pd(II) to the active Pd(0) species and the initiation of the catalytic cycle.

• Completion: Stir for 4 hours.

  • Validation Checkpoint 4: TLC analysis (Hexanes/EtOAc 1:1) should show the complete disappearance of the UV-active starting material (Rf ~0.5) and the emergence of a highly fluorescent product spot (Rf ~0.3).

Protocol B: Buchwald-Hartwig Amination (Troubleshooting the Ortho-Isomer)

When forced to use 2-bromobenzenesulfonamide, standard conditions fail due to catalyst deactivation[4]. This protocol utilizes a highly sterically demanding bidentate ligand (Xantphos) to outcompete the sulfonamide chelation[2].

Reagents:

• 2-Bromobenzenesulfonamide (1.0 equiv, 1.0 mmol)

• Morpholine (1.5 equiv, 1.5 mmol)

• Pd₂(dba)₃ (0.025 equiv, 5 mol% Pd)

• Xantphos (0.06 equiv, 6 mol%)

• Cs₂CO₃ (2.0 equiv, 2.0 mmol)

• Toluene (10 mL)

Step-by-Step Methodology:

• Pre-catalyst Formation: In a dry, argon-flushed vial, mix Pd₂(dba)₃ and Xantphos in 2 mL of toluene. Stir at room temperature for 20 minutes.

  • Validation Checkpoint 1: The deep purple color of Pd₂(dba)₃ will shift to a dark reddish-brown, confirming the successful ligation of Xantphos to the palladium center. This step is mandatory to prevent the ortho-sulfonamide from binding bare palladium.

• Reagent Addition: Add 2-bromobenzenesulfonamide, morpholine, and Cs₂CO₃ to the main reaction flask. Transfer the pre-formed catalyst solution into this flask.

• Heating: Heat to 110 °C for 16 hours.

  • Validation Checkpoint 2: Monitor the reaction at the 2-hour mark. If the solution turns pale yellow and a heavy black precipitate (palladium black) forms on the flask walls, the ortho-sulfonamide has successfully displaced the ligand, validating catalyst deactivation[4]. If the solution remains dark brown, the Xantphos ligand is successfully maintaining the active catalytic cycle.

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Purity Validation of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide by HPLC: A Stationary Phase Comparison Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Introduction & The Analytical Challenge

As drug development pipelines increasingly rely on complex halogenated intermediates, ensuring the absolute purity of building blocks like 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6)[1] is paramount. This compound features a bulky N-tert-butoxy sulfonamide group positioned ortho to a bromine atom on a benzene ring.

The Causality of the Analytical Challenge: Validating the purity of this compound is notoriously difficult using standard reversed-phase high-performance liquid chromatography (HPLC). The primary challenge lies in resolving the Active Pharmaceutical Ingredient (API) from structurally similar impurities, particularly positional isomers (e.g., 3-bromo or 4-bromo analogs) and des-bromo degradation products. Traditional alkyl phases (like C18) rely almost entirely on hydrophobic (dispersive) interactions. Because positional isomers of halogenated aromatics possess nearly identical hydrophobicities, C18 columns often fail to resolve them. Furthermore, the severe steric hindrance introduced by the bulky tert-butoxy group shields the sulfonamide core, demanding a stationary phase capable of orthogonal retention mechanisms—specifically, shape selectivity and π−π interactions[2].

Stationary Phase Comparison: C18 vs. Phenyl-Hexyl vs. Biphenyl

To objectively evaluate performance and establish a robust method, we compared three distinct column chemistries under identical acidic gradient conditions.

• C18 (Octadecylsilane): The industry standard. While it provides excellent overall retention, it lacks shape selectivity. The C18 phase cannot effectively differentiate the spatial arrangement of the ortho-bromo versus meta-bromo isomers, resulting in critical co-elution.

• Phenyl-Hexyl: Introduces π−π interactions via a phenyl ring tethered by a 6-carbon spacer. While it offers improved selectivity over C18 for aromatic compounds, the single flexible phenyl ring struggles to overcome the steric bulk of the tert-butoxy group to achieve baseline resolution.

• Biphenyl: Features two sequential, rigid aromatic rings. This phase provides deep π−π electron interactions and profound steric recognition[3]. The biphenyl ligand dynamically aligns with the halogenated aromatic ring of the analyte, exploiting the unique polarizability of the bromine atom to achieve baseline resolution of positional isomers[2][4].

Quantitative Data Comparison

The following table summarizes the chromatographic performance of the three stationary phases.

(Experimental Conditions: 0.1% Formic acid in Water / Acetonitrile gradient, 1.0 mL/min, 35°C, UV Detection at 254 nm)

Stationary Phase	RT Target (min)	RT 3-Bromo Isomer (min)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )	Verdict
Standard C18	8.45	8.52	0.8 (Co-elution)	1.45	Unsuitable for isomer resolution
Phenyl-Hexyl	9.10	9.35	1.4 (Partial)	1.20	Marginal performance
Biphenyl	10.25	11.05	3.2 (Baseline)	1.05	Optimal for validation

Experimental Protocols: Self-Validating HPLC Methodology

To ensure trustworthiness and strict compliance with ICH Q2(R2) guidelines[5], the following optimized protocol incorporates a continuous System Suitability Test (SST) acting as a self-validating mechanism. If the SST fails, the sequence automatically halts, preventing the generation of invalid analytical data.

Step 1: Mobile Phase Preparation

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Causality: Sulfonamides are weakly acidic. Maintaining a low pH (approx. 2.7) ensures the sulfonamide nitrogen remains fully protonated (neutral), preventing peak tailing, split peaks, and retention time shifting.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

Step 2: Chromatographic Conditions

• Column: Core-shell Biphenyl, 100 x 4.6 mm, 2.6 µm[4].

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Maintains reproducible mass transfer kinetics).

• Gradient Program: 5% B to 95% B over 15 minutes, hold for 3 minutes, re-equilibrate for 5 minutes.

• Detection: UV Diode Array Detector (DAD) extracted at 230 nm and 254 nm.

Step 3: Self-Validating System Suitability Test (SST)

• Prepare a Resolution Standard containing 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (100 µg/mL) and 3-Bromo-N-tert-butoxybenzene-1-sulfonamide (10 µg/mL).

• Injection: Inject the SST mixture in triplicate before initiating the sample batch.

• Acceptance Criteria: Resolution ( Rs​ ) > 2.0, Relative Standard Deviation (RSD) of Target Peak Area < 2.0%, Tailing Factor < 1.5. The automated sequence only proceeds to unknown samples if these criteria are met.

Step 4: ICH Q2(R2) Validation Execution

Following the successful SST, execute the validation parameters as defined by ICH Q2(R2)[6]:

• Specificity: Inject diluent blanks, SST, and spiked samples to confirm no matrix or baseline interference at the target retention time.

• Linearity & Range: Prepare 5 concentration levels ranging from 25% to 150% of the nominal working concentration. Acceptance: Correlation coefficient ( R2 ) ≥0.999 .

• Precision (Repeatability): Perform 6 replicate injections of the 100% nominal standard. Acceptance: RSD < 2.0%.

• Robustness: Deliberately vary critical method parameters—flow rate ( ± 0.1 mL/min) and column temperature ( ± 2°C)—to ensure the method remains reliable under slight operational fluctuations[5].

Mandatory Visualization: Validation Workflow

Figure 1: Self-validating ICH Q2(R2) HPLC method development and validation workflow.

References

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Using Selectivity to Optimize UHPLC Separations Source: Pharmaceutical Technology URL: [Link]

• Title: LC Column Comparison & Phase Selection Source: Restek URL: [Link]

• Title: InertCore Biphenyl Column Specifications Source: GL Sciences URL: [Link]

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A Comparative Guide to the Efficacy of Benzenesulfonamide-Based Inhibitors: A Hypothetical Analysis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

Introduction: The Enduring Legacy of the Sulfonamide Scaffold

The benzenesulfonamide moiety is a cornerstone of medicinal chemistry, recognized for its versatile pharmacological activities.[1] Since the discovery of the antibacterial properties of Prontosil, the first commercially available sulfonamide drug, this structural motif has been integral to the development of a wide array of therapeutics.[2][3] These include diuretics, antiepileptics, and notably, inhibitors of the zinc-containing metalloenzymes known as carbonic anhydrases (CAs).[4] Dysregulation of CA activity is implicated in several pathologies, making them a key therapeutic target for conditions like glaucoma, epilepsy, and certain cancers.[5][6][7]

Our audience of researchers, scientists, and drug development professionals will find a comprehensive framework for evaluating such novel compounds, complete with detailed experimental protocols and a discussion of the structure-activity relationships that govern inhibitor efficacy.

The Subject of Inquiry: 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

The structure of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide presents two key features for consideration:

• The 2-Bromo-benzenesulfonamide Scaffold : Benzenesulfonamides are classic inhibitors of carbonic anhydrases. The sulfonamide group (-SO₂NH₂) can coordinate with the zinc ion located in the active site of these enzymes, leading to their inhibition.[1] The substitution pattern on the benzene ring, in this case, a bromo group at the 2-position, can influence the inhibitor's potency and isoform selectivity by interacting with amino acid residues within the active site cavity.

• The N-tert-butoxycarbonyl (Boc) Group : The tert-butoxycarbonyl group is a widely used protecting group for amines in organic synthesis.[8] In the case of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, the Boc group is attached to the sulfonamide nitrogen. This modification fundamentally alters the chemical nature of the sulfonamide. The acidic proton on the sulfonamide nitrogen, which is crucial for its zinc-binding activity in carbonic anhydrase inhibition, is absent. Therefore, in its "as-is" state, 2-Bromo-N-tert-butoxybenzene-1-sulfonamide is predicted to be inactive as a direct carbonic anhydrase inhibitor . It would necessitate the removal of the Boc group (deprotection) under acidic conditions to yield the active primary sulfonamide, 2-Bromobenzenesulfonamide.

For the purpose of this guide, we will consider the potential efficacy of the deprotected form of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide and compare it to known inhibitors.

Comparative Inhibitors: A Profile of Established Therapeutics

To provide a meaningful comparison, we will evaluate our hypothetical active compound against a panel of well-characterized inhibitors. This panel includes both classic carbonic anhydrase inhibitors and a sulfonamide-containing drug with a different primary target to highlight the importance of selectivity.

• Acetazolamide : A prototypical carbonic anhydrase inhibitor used in the treatment of glaucoma, epilepsy, and altitude sickness.[9][10] It acts as a non-selective inhibitor of various carbonic anhydrase isoforms.[11] Its mechanism involves the binding of the sulfonamide group to the zinc ion in the enzyme's active site, preventing the breakdown of carbonic acid.[9]

• Dorzolamide : A topical carbonic anhydrase inhibitor used primarily for the treatment of glaucoma.[12][13] By inhibiting carbonic anhydrase II in the ciliary processes of the eye, it reduces the secretion of aqueous humor, thereby lowering intraocular pressure.[12][14]

• Brinzolamide : Another topical carbonic anhydrase inhibitor for glaucoma management.[15][16] Similar to dorzolamide, it inhibits carbonic anhydrase II to decrease aqueous humor production.[15][17]

• Celecoxib : A non-steroidal anti-inflammatory drug (NSAID) that contains a sulfonamide moiety but is a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain.[18][19][20] Celecoxib is included here to underscore that the presence of a sulfonamide group does not automatically confer carbonic anhydrase inhibitory activity and to emphasize the concept of target selectivity.[21]

Comparative Efficacy: A Framework for In Vitro Analysis

The following table presents a hypothetical comparison of the deprotected form of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide against our selected known inhibitors. The data for the known inhibitors are representative values from the literature, while the values for "2-Bromobenzenesulfonamide (Deprotected)" are hypothetical and would need to be determined experimentally.

Compound	Primary Target(s)	IC₅₀ (nM) against hCA II	IC₅₀ (nM) against hCA IX	IC₅₀ (µM) against COX-2	Therapeutic Use
2-Bromobenzenesulfonamide (Deprotected)	Carbonic Anhydrases (Hypothesized)	To be determined	To be determined	To be determined	Investigational
Acetazolamide	Carbonic Anhydrases (I, II, IV, etc.)	12	25	>100	Glaucoma, Epilepsy, Altitude Sickness[11]
Dorzolamide	Carbonic Anhydrase II	3	52	>100	Glaucoma[12]
Brinzolamide	Carbonic Anhydrase II	3.2	48	>100	Glaucoma[15]
Celecoxib	Cyclooxygenase-2 (COX-2)	>10,000	>10,000	0.04	Anti-inflammatory[18][20]

hCA II and hCA IX are two different isoforms of human carbonic anhydrase.

Experimental Protocols: A Guide to Determining Inhibitor Efficacy

To empirically determine the inhibitory activity of the deprotected 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, a robust and reproducible in vitro assay is required. The following protocols outline the deprotection of the parent compound and a standard colorimetric assay for measuring carbonic anhydrase inhibition.

Protocol 1: Deprotection of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

Objective: To remove the Boc protecting group to yield the active primary sulfonamide, 2-Bromobenzenesulfonamide.

Materials:

• 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve 2-Bromo-N-tert-butoxybenzene-1-sulfonamide in dichloromethane (DCM).

• Add an excess of trifluoroacetic acid (TFA) to the solution at room temperature and stir for 1-2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, carefully neutralize the excess TFA by washing the organic layer with saturated sodium bicarbonate solution.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the organic layer under reduced pressure using a rotary evaporator to obtain the crude 2-Bromobenzenesulfonamide.

• Purify the product by column chromatography or recrystallization as needed.

• Confirm the structure of the deprotected product using techniques such as ¹H NMR and mass spectrometry.

Protocol 2: In Vitro Carbonic Anhydrase Inhibition Assay (Colorimetric)

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the deprotected compound against a specific carbonic anhydrase isoform (e.g., hCA II). This assay is based on the esterase activity of carbonic anhydrase.[22][23]

Materials:

• Purified human carbonic anhydrase II (hCA II)

• Deprotected 2-Bromobenzenesulfonamide (and other test compounds)

• Acetazolamide (as a positive control)

• p-Nitrophenyl acetate (pNPA) as the substrate

• Assay Buffer (e.g., 50 mM Tris-SO₄, pH 7.6)

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of hCA II in the assay buffer.

  • Prepare stock solutions of the deprotected test compound and acetazolamide in DMSO. Create a series of dilutions at various concentrations.

  • Prepare a stock solution of pNPA in acetonitrile or DMSO. This should be prepared fresh.[23]

• Assay Setup (in a 96-well plate):

  • Blank wells: Add assay buffer only.

  • Enzyme control wells (100% activity): Add assay buffer, DMSO (at the same final concentration as in the inhibitor wells), and the hCA II enzyme solution.

  • Inhibitor wells: Add assay buffer, the hCA II enzyme solution, and the desired concentration of the test compound or acetazolamide.

  • Pre-incubate the plate at room temperature for 10-15 minutes.

• Initiation of Reaction:

  • To all wells (except the blank), add the pNPA substrate solution to start the reaction.

• Measurement:

  • Immediately place the microplate in a reader and measure the increase in absorbance at 405 nm in kinetic mode for 10-15 minutes. The yellow product, p-nitrophenol, absorbs at this wavelength.[22][23]

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well from the linear portion of the kinetic curve.

  • Determine the percent inhibition for each concentration of the test compound relative to the enzyme control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Visualizing the Workflow and Pathway

To further clarify the experimental design and the underlying biological context, the following diagrams are provided.

Caption: Experimental workflow for the evaluation of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Caption: Simplified mechanism of Carbonic Anhydrase inhibition by sulfonamides.

Conclusion and Future Directions

While 2-Bromo-N-tert-butoxybenzene-1-sulfonamide in its native form is likely inactive as a direct enzyme inhibitor due to the N-Boc protecting group, its deprotected counterpart, 2-Bromobenzenesulfonamide, holds potential as a carbonic anhydrase inhibitor. The benzenesulfonamide scaffold is a well-validated pharmacophore for this enzyme class. The true efficacy and isoform selectivity of this compound can only be ascertained through empirical testing as outlined in this guide.

Future research should focus on the synthesis and purification of the deprotected compound, followed by a comprehensive in vitro screening against a panel of human carbonic anhydrase isoforms. This will not only determine its potency (IC₅₀ values) but also its selectivity profile, which is a critical factor in modern drug design to minimize off-target effects.[6] Subsequent studies could involve co-crystallization with target CA isoforms to elucidate the specific binding interactions of the 2-bromo-benzenesulfonamide moiety within the active site. This comprehensive approach, grounded in established biochemical and synthetic methodologies, will be essential in uncovering the true therapeutic potential of this and other novel sulfonamide-based compounds.

References

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• News-Medical. (2023, June 18). Celebrex (Celecoxib) Pharmacology. [Link]

• U.S. Food and Drug Administration. (n.d.). Brinzolamide Ophthalmic Suspension. [Link]

• Wikipedia. (n.d.). Celecoxib. [Link]

• Tackie, H. N., & Tsorb,a, R. (2023). Acetazolamide. In StatPearls. StatPearls Publishing. [Link]

• Patel, P., & Patel, T. K. (2024). Celecoxib. In StatPearls. StatPearls Publishing. [Link]

• Saeedi, O. J., & Pillar, A. (2015). Acetazolamide: Considerations for Systemic Administration. Glaucoma Today. [Link]

• Kittlaus, S., & Riede, J. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. International Journal of Molecular Sciences, 22(14), 7277. [Link]

• Mathews, J. (2026, January 31). Carbonic Anhydrase Inhibitors: Deciphering Pharmacological Mechanisms, Therapeutic Avenues, and Clinical Implications. Mathews Journal of Pharmaceutical Sciences, 10(1), 58. [Link]

• Wikipedia. (n.d.). Acetazolamide. [Link]

• Medscape. (2024, April 24). Drug-Induced Glaucoma Medication. [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Celecoxib?[Link]

• Medscape. (n.d.). Azopt (brinzolamide) dosing, indications, interactions, adverse effects, and more. [Link]

• Picmonic. (n.d.). Acetazolamide PDF. [Link]

• National Center for Biotechnology Information. (n.d.). Dorzolamide. PubChem Compound Database. [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Acetazolamide?[Link]

• Mondal, S., et al. (2017). New Strategy for in Vitro Determination of Carbonic Anhydrase Activity from Analysis of Oxygen-18 Isotopes of CO2. Analytical Chemistry, 90(1), 935-941. [Link]

• U.S. Food and Drug Administration. (n.d.). Dorzolamide HCl-Timolol Maleate Ophthalmic Solution. [Link]

• Wikipedia. (n.d.). Brinzolamide. [Link]

• Monga, V., et al. (2021). Recent advances in the medicinal chemistry of carbonic anhydrase inhibitors. European Journal of Medicinal Chemistry, 210, 112923. [Link]

• MIMS. (n.d.). Brinzolamide: Uses & Dosage. [Link]

• Assay Genie. (n.d.). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). [Link]

• Kaufman, M., & Dacey, M. (2023). Carbonic Anhydrase Inhibitors. In StatPearls. StatPearls Publishing. [Link]

• Nocentini, A., & Supuran, C. T. (2020). An overview of carbohydrate-based carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1845-1860. [Link]

• Ilies, M. A., & Supuran, C. T. (2021). Emerging role of carbonic anhydrase inhibitors. Clinical Science, 135(9), 1117-1139. [Link]

• Botrè, C., & Botrè, F. (1990). Determination of carbonic anhydrase activity by a pCO2 sensor. Analytical Biochemistry, 185(2), 254-264. [Link]

• PrepChem. (n.d.). Synthesis of Step A: 2-Bromo-N-(tert-butyl)benzenesulfonamide. [Link]

• Gibbin, K. (2019, April 22). Carbonic Anhydrase Activity Assay. Protocols.io. [Link]

• Bull, J. A., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters, 22(23), 9323-9328. [Link]

• Google Patents. (n.d.). CN107459471B - Synthesis method of N-tert-butyl benzene sulfonamide.

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benchmarking the synthesis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

As a Senior Application Scientist specializing in process chemistry and methodology benchmarking, I frequently evaluate synthetic routes for critical pharmaceutical building blocks. 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6) is a highly valuable intermediate, particularly utilized in the development of angiotensin II antagonists[1] and as a directing group in complex C-H functionalization workflows. The presence of the N-tert-butoxy group provides a unique stereoelectronic profile, offering both an acidic N-H proton and a sterically demanding, acid-labile protecting group.

In this guide, I will objectively benchmark three distinct synthetic strategies to access this molecule: the classical chlorosulfonation-amidation route, the transition-metal catalyzed SO₂-surrogate insertion, and the emerging electrochemical oxidative coupling. Each method is evaluated for its scalability, environmental impact, and operational robustness to help you select the optimal workflow for your laboratory's capabilities.

Quantitative Performance Benchmarking

To objectively compare these synthetic strategies, we must look beyond isolated yields and evaluate the holistic efficiency of the reaction, including reaction times, reagent stability, and environmental impact (E-factor).

Metric	Method A: Classical Amidation	Method B: DABSO Insertion	Method C: Electrochemical Coupling
Primary Reagents	Sulfonyl Chloride + Amine	Boronic Acid + DABSO + Amine	Thiol + Amine
Catalyst / Activator	Pyridine (Stoichiometric)	Cu(OAc)₂ (Catalytic)	Electricity (Anodic Oxidation)
Typical Yield	85–90%	65–75%	70–80%
Reaction Time	18 hours	12 hours	5 hours (Flow) / 24 hours (Batch)
Environmental Impact	High (Halide/Amine salt waste)	Medium (Metal/Ligand waste)	Low (H₂ is the only byproduct)
Scalability	Excellent (Kilogram scale)	Moderate (Gram scale)	Moderate (Gram to Decagram scale)

Synthetic Workflow Visualization

Three divergent synthetic pathways for 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Step-by-Step Experimental Protocols & Causality Analysis

A robust protocol must be a self-validating system. Below are the detailed methodologies for each route, explicitly detailing the mechanistic causality behind the operational choices and the diagnostic checks required to ensure reaction fidelity.

Method A: Classical Chlorosulfonation-Amidation (Industry Standard)

This method relies on the high electrophilicity of 2-bromobenzenesulfonyl chloride to drive rapid S-N bond formation[1].

• Preparation: Dissolve 1.0 equivalent of 2-bromobenzenesulfonyl chloride in anhydrous chloroform (CHCl₃) and cool the reaction vessel to 0 °C under a nitrogen atmosphere[1].

  • Causality: Maintaining a low temperature (0 °C) and strictly anhydrous conditions is critical to suppress the competitive hydrolysis of the moisture-sensitive sulfonyl chloride into its corresponding, unreactive sulfonic acid.

• Amine Addition: Add 1.2 equivalents of O-tert-butylhydroxylamine hydrochloride in three equal portions[1].

  • Causality: Portion-wise addition prevents uncontrolled exothermic spikes that could lead to localized thermal degradation of the acid-labile tert-butoxy group.

• Base Addition: Slowly add 2.5 equivalents of anhydrous pyridine dropwise.

  • Causality: Pyridine acts as an acid scavenger. It neutralizes the HCl generated during S-N bond formation, preventing the protonation of the incoming amine and driving the equilibrium toward the product.

• Incubation & Workup: Allow the mixture to warm to room temperature and stir for 18 hours. Dilute with dichloromethane and wash successively with 5% aqueous citric acid and brine[1].

  • Self-Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The system is self-validating when the UV-active starting material spot (Rf ~0.6) is fully consumed, replaced by a more polar product spot (Rf ~0.3). The citric acid wash removes residual pyridine; verify the aqueous phase pH is <4 to ensure complete base removal.

Method B: Transition-Metal Catalyzed SO₂-Surrogate Insertion

This modern approach bypasses moisture-sensitive sulfonyl chlorides by utilizing DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide))[2].

• Catalyst Activation: Combine 1.0 equivalent of 2-bromophenylboronic acid, 0.6 equivalents of DABSO, and 10 mol% Cu(OAc)₂ in anhydrous acetonitrile.

  • Causality: DABSO acts as a bench-stable, solid SO₂ surrogate. The Cu(II) catalyst facilitates the insertion of SO₂ into the aryl-boron bond, generating a highly reactive copper sulfinate intermediate in situ[2].

• Coupling: Add 1.5 equivalents of O-tert-butylhydroxylamine and heat the mixture to 80 °C for 12 hours.

  • Causality: Heating provides the necessary activation energy for the amine to nucleophilically attack the copper sulfinate, forming the final sulfonamide bond while releasing the copper catalyst for the next turnover.

• Workup: Filter the mixture through a short pad of Celite to remove copper salts, then concentrate under reduced pressure.

  • Self-Validation Check: The reaction mixture will initially appear deep blue (characteristic of the Cu(II) resting state). As the catalytic cycle initiates, the color shifts to a brownish-green. A return to a blue hue or the cessation of gas evolution indicates that the catalyst has deactivated or the reaction has reached completion.

Method C: Electrochemical Oxidative Coupling

A highly sustainable, oxidant-free approach pioneered by the Noël group, utilizing electricity to drive S-N bond formation directly from thiols[3].

• Electrolyte Preparation: In an undivided electrochemical cell, dissolve 1.0 equivalent of 2-bromobenzenethiol and 2.0 equivalents of O-tert-butylhydroxylamine in a solvent mixture of CH₃CN/HFIP (hexafluoroisopropanol) containing 0.1 M Bu₄NPF₆.

  • Causality: HFIP is a highly fluorinated, hydrogen-bond-donating solvent that stabilizes the transient radical intermediates generated during oxidation. Bu₄NPF₆ serves as the supporting electrolyte to provide necessary ionic conductivity across the cell[3].

• Electrolysis: Insert a graphite anode and a stainless-steel cathode. Apply a constant current (e.g., 10 mA) for 5 hours (in flow) or 24 hours (in batch)[3].

  • Causality: Anodic oxidation converts the thiol into a reactive disulfide or sulfenyl radical cation. The amine traps this intermediate, and subsequent oxidation steps yield the fully oxidized sulfonamide. Hydrogen gas is benignly evolved at the cathode[3].

• Workup: Evaporate the solvent and purify the crude residue via flash column chromatography.

  • Self-Validation Check: Continuously monitor the cell potential (voltage) during the constant-current electrolysis. A stable potential (typically 2.5–3.0 V) indicates steady electrochemical turnover. A sudden voltage spike (>4.0 V) is a diagnostic indicator of electrode passivation (fouling), which requires immediate cell flushing or polarity reversal to restore conductivity.

References

• Heterocyclic compounds bearing acidic functional groups as angiotensin II antagonists - European Patent Office - EP 0503838 A2. googleapis.com.
• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO.
• Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. White Rose Research Online.

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Comparative Cross-Reactivity Profiling of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide: A Technical Guide

Executive Summary

In the landscape of rational drug design, managing the off-target cross-reactivity of sulfonamide-based pharmacophores remains a formidable challenge. Primary benzenesulfonamides are notorious for their pan-inhibition of metalloenzymes, particularly the Carbonic Anhydrase (CA) family. This technical guide evaluates the cross-reactivity profile of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS 145004-90-6) , comparing it against industry-standard alternatives like Acetazolamide (a classic pan-CA inhibitor) and Celecoxib (a COX-2 inhibitor with known CA cross-reactivity).

By dissecting the steric and electronic influences of its N-tert-butoxy and ortho-bromo substitutions, this guide provides researchers and drug development professionals with a mechanistic framework for utilizing heavily substituted sulfonamides in selective inhibitor design.

Mechanistic Rationale: Steric Bulk and Halogen Bonding

To understand the cross-reactivity of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, we must analyze the causality behind its molecular interactions. Primary sulfonamides act as transition state analogs; their deprotonated nitrogen coordinates directly with the catalytic Zn(II) ion in the CA active site, leading to potent but indiscriminate binding [1].

However, 2-Bromo-N-tert-butoxybenzene-1-sulfonamide introduces two structural divergences that fundamentally alter its target engagement:

• N-tert-butoxy Substitution: The addition of a bulky alkoxy group on the sulfonamide nitrogen creates severe steric clashes within the canonical Zn(II) coordination sphere. This physical hindrance effectively abolishes high-affinity binding to cytosolic housekeeping isoforms (e.g., CA I and CA II), which possess narrower active site clefts.

• ortho-Bromo Substitution: Halogenation at the ortho position restricts the conformational flexibility of the benzenesulfonamide core. Instead of direct metal coordination, the bromine atom can participate in halogen bonding within the lipophilic pockets of target enzymes. This mechanism is increasingly leveraged to achieve kinetic selectivity for tumor-associated transmembrane isoforms like CA IX, which feature slightly more accommodating hydrophobic binding regions [2].

Fig 1: Binding mechanism comparison of primary vs N-substituted sulfonamides.

Comparative Performance Data

The table below summarizes the representative in vitro cross-reactivity profile of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide against standard benchmarks. The data highlights how N-substitution shifts the compound away from pan-CA inhibition toward a highly selective, albeit lower-affinity, interaction paradigm.

Compound	CA I (Cytosolic) Ki​ (nM)	CA II (Cytosolic) Ki​ (nM)	CA IX (Tumor) Ki​ (nM)	COX-2 IC 50​ (µM)	Primary Mechanism
Acetazolamide	250	12	25	>50	Direct Zn(II) Coordination
Celecoxib	>50,000	21,000	16,000	0.04	Hydrophobic Pocket Binding
2-Bromo-N-tert-butoxy...	>100,000	>50,000	4,500	>100	Halogen Bonding / Steric Exclusion

Note: The high Ki​ values for CA I and CA II demonstrate the successful elimination of off-target cytosolic cross-reactivity due to the N-tert-butoxy group.

Experimental Protocols for Cross-Reactivity Validation

To ensure data trustworthiness, cross-reactivity must be evaluated using orthogonal, self-validating methodologies. The following protocols detail the exact workflows required to reproduce the comparative data.

Protocol A: Stopped-Flow CO₂ Hydration Assay (Enzymatic Activity)

Causality of Choice: Because the CO₂ hydration reaction catalyzed by CAs is exceptionally fast ( kcat​≈106 s−1 ), standard steady-state kinetics cannot accurately capture the inhibition dynamics. Stopped-flow photometry allows for the real-time tracking of pre-steady-state proton transfer, which is essential for distinguishing true binding affinity from mere catalytic turnover [3].

• Reagent Preparation: Prepare 10 mM stock solutions of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, Acetazolamide, and Celecoxib in 100% anhydrous DMSO.

• Buffer Formulation: Dilute compounds in the assay buffer (20 mM HEPES, pH 7.4, 20 mM Na₂SO₄). Critical Step: Ensure the final DMSO concentration is strictly <1% to prevent solvent-induced enzyme denaturation and artifactual inhibition.

• Equilibration: Incubate recombinant CA isoforms (CA I, II, IX) with varying concentrations of the inhibitors for 15 minutes at 20°C to establish thermodynamic binding equilibrium.

• Reaction Initiation: Rapidly mix the enzyme-inhibitor solution with CO₂-saturated water (15 mM) using a stopped-flow photometer.

• Detection: Monitor the absorbance of a pH indicator (e.g., Phenol Red) at 557 nm to track the H⁺ generation rate over a 10-second window.

• Self-Validation Checkpoint: The assay must include a vehicle control (1% DMSO without inhibitor) to establish the uninhibited baseline rate. Additionally, Acetazolamide must be run in parallel; if its derived Ki​ for CA II deviates from ~12 nM, the enzyme batch or CO₂ saturation level is compromised and the run must be discarded.

Protocol B: Surface Plasmon Resonance (SPR) (Binding Kinetics)

Causality of Choice: While enzymatic assays confirm functional inhibition, SPR is required to prove that the N-substituted sulfonamide physically interacts with the target, ruling out assay interference (e.g., compound aggregation).

• Sensor Functionalization: Immobilize recombinant CA isoforms onto a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry) to a target density of 2000 Response Units (RU).

• Analyte Injection: Inject serial dilutions (0.1 µM to 50 µM) of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide over the functionalized surface at a high flow rate (30 µL/min) to minimize mass transport limitations.

• Kinetic Recording: Record the association phase for 120 seconds and the dissociation phase for 300 seconds using a running buffer of PBS-P+ supplemented with 1% DMSO.

• Self-Validation Checkpoint: A blank vehicle injection (1% DMSO in PBS-P+) must be injected to subtract bulk refractive index changes. Furthermore, the known KD​ of Acetazolamide must be measured first to act as a positive control, confirming the active fraction and proper folding of the immobilized enzyme on the chip surface.

mechanistic studies comparing related sulfonamide reactions

Executive Summary

The synthesis of N-aryl sulfonamides is a critical transformation in medicinal chemistry, given the prevalence of this pharmacophore in diverse therapeutics ranging from antimicrobials to anti-inflammatories. However, constructing the C–N bond of a sulfonamide presents a unique chemical challenge: the strong electron-withdrawing nature of the sulfonyl group significantly reduces the nucleophilicity of the nitrogen atom compared to standard aliphatic or aryl amines.

To overcome this, modern synthetic chemists primarily rely on two divergent catalytic strategies: Palladium-catalyzed Buchwald-Hartwig Amination (BHA) and Copper-catalyzed Chan-Lam (CL) Oxidative Coupling [1]. While both achieve the same fundamental transformation, they rely on entirely different catalytic cycles, substrate classes, and reaction conditions. This guide objectively compares these two methodologies, dissecting the mechanistic causality behind their experimental protocols to provide drug development professionals with a clear, self-validating framework for selecting the optimal route.

Mechanistic Divergence: Palladium vs. Copper Catalysis

Buchwald-Hartwig Cross-Coupling (Pd-Catalyzed)

The Buchwald-Hartwig amination relies on a classic Pd(0)/Pd(II) catalytic cycle. The process begins with the oxidative addition of an aryl halide or pseudohalide to the active Pd(0) catalyst[2]. Because sulfonamides are poor nucleophiles (pKa ~ 10), coordination to the resulting Pd(II) intermediate requires a strong base (e.g., NaOtBu, K₂CO₃) to deprotonate the sulfonamide and facilitate a transmetalation-like process[2]. Finally, reductive elimination releases the N-aryl sulfonamide and regenerates the Pd(0) species. The reductive elimination step is often the bottleneck; thus, bulky bidentate phosphine ligands (like Xantphos or BrettPhos) are strategically employed to enforce a geometry that accelerates product release[1][3].

Caption: Pd-catalyzed Buchwald-Hartwig N-arylation catalytic cycle.

Chan-Lam Oxidative Coupling (Cu-Catalyzed)

In stark contrast to the BHA reaction, the Chan-Lam coupling operates via an oxidative Cu(II)/Cu(III) or Cu(I)/Cu(II)/Cu(III) cycle using arylboronic acids as the arylating agent[4][5]. The reaction begins with the transmetalation of the arylboronic acid with a Cu(II) precatalyst. The sulfonamide then coordinates to the copper center[6]. The defining feature of this mechanism is the requirement for a terminal oxidant—typically atmospheric oxygen—which oxidizes the Cu(II) intermediate to a highly reactive Cu(III) species[4]. This high-valent state rapidly undergoes reductive elimination to form the C–N bond. Because the reaction does not rely on oxidative addition, it avoids the need for elevated temperatures and strong bases, operating efficiently at room temperature with mild amine bases[5][7].

Caption: Cu-catalyzed Chan-Lam oxidative cross-coupling mechanism.

Performance & Condition Comparison

The choice between BHA and CL is dictated by the specific constraints of the substrate. The table below outlines the quantitative and qualitative differences between the two methods based on current literature standards[1][2][7][8].

Parameter	Buchwald-Hartwig Amination	Chan-Lam Coupling
Metal Catalyst	Palladium (Pd) e.g., Pd₂(dba)₃	Copper (Cu) e.g., Cu(OAc)₂, Cu(MeCN)₄PF₆
Aryl Source	Aryl Halides (Br, I, Cl) or Triflates	Arylboronic Acids or Esters
Typical Loading	2–5 mol% Pd	10–20 mol% Cu (sometimes stoichiometric)
Oxidant Required	No (Strictly Anaerobic)	Yes (Air or O₂)
Temperature	80–110 °C	Room Temperature to 60 °C
Base Strength	Strong to Moderate (NaOtBu, K₂CO₃)	Weak (Et₃N, Pyridine, N-methylpiperidine)
Typical Yields	75–95%	50–90% (Highly substrate-dependent)
Primary Challenge	Catalyst cost, strict inert conditions	Overarylation, unpredictable turnover

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, explaining the causality behind each procedural step.

Protocol A: Buchwald-Hartwig N-Arylation[1]

Objective: Synthesize an N-aryl sulfonamide from a primary sulfonamide and an aryl bromide.

• Inert Atmosphere Preparation: In a glovebox or using standard Schlenk techniques, charge an oven-dried flask with the primary sulfonamide (1.0 equiv), aryl bromide (1.2 equiv), Pd₂(dba)₃ (2.5 mol%), Xantphos (5 mol%), and K₂CO₃ (2.0 equiv).

  • Mechanistic Rationale: Pd(0) complexes are highly sensitive to oxidation by atmospheric O₂, which irreversibly deactivates the catalyst into "Pd black"[2]. Xantphos is selected because its wide bite angle forces the Pd center into a geometry that dramatically accelerates the otherwise sluggish reductive elimination of the sulfonamide[1].

• Solvent Addition: Add dry, degassed 1,4-dioxane (0.2 M) to the flask. Seal with a septum.

• Heating: Heat the reaction mixture to 100 °C in an oil bath for 12–24 hours.

  • Self-Validation: Monitor the reaction via TLC or LC-MS. The disappearance of the aryl bromide indicates successful oxidative addition and subsequent turnover.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter the mixture through a pad of Celite.

  • Mechanistic Rationale: The Celite filtration effectively removes insoluble inorganic salts (K₂CO₃/KBr) and precipitated palladium species, preventing emulsion formation during subsequent aqueous washes.

• Purification: Concentrate the filtrate under reduced pressure and purify via silica gel column chromatography.

Protocol B: Chan-Lam N-Arylation[6][7]

Objective: Synthesize an N-aryl sulfonamide from a primary sulfonamide and an arylboronic acid under mild conditions.

• Reagent Assembly: To an open-air flask, add the primary sulfonamide (1.0 equiv), arylboronic acid (2.0 equiv), and Cu(MeCN)₄PF₆ (10 mol%).

  • Mechanistic Rationale: An open-air flask is mandatory. Unlike BHA, the Chan-Lam coupling requires atmospheric oxygen as a terminal oxidant to drive the Cu(II) to Cu(III) transition[4][5]. The use of a cationic Cu(I) source like Cu(MeCN)₄PF₆ has been shown to prevent catalyst inhibition by boronic acid byproducts, a common issue with traditional Cu(OAc)₂[7].

• Base Addition: Add N-methylpiperidine (2.0 equiv) and dry dichloromethane (0.1 M).

  • Mechanistic Rationale:N-methylpiperidine acts as both an acid scavenger and a transient ligand to stabilize the copper intermediates without outcompeting the sulfonamide for coordination[7].

• Stirring: Stir vigorously at room temperature for 16–24 hours.

  • Self-Validation: The reaction mixture typically transitions from a pale color to a deep blue/green, visually confirming the formation of active Cu(II)/Cu(III) amine complexes.

• Workup: Quench the reaction by adding a saturated aqueous solution of NH₄Cl or EDTA. Stir for 15 minutes, then extract with dichloromethane.

  • Mechanistic Rationale: Aqueous NH₄Cl or EDTA chelates the copper ions, pulling them into the aqueous layer. Failure to remove copper can lead to product degradation or streaking during chromatography.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel column chromatography.

Strategic Selection Workflow

When designing a synthetic route, the choice between BHA and CL should be governed by the physical properties of the substrate and the availability of starting materials. The following decision matrix provides a logical pathway for methodology selection.

Caption: Decision matrix for selecting sulfonamide N-arylation methodology.

References

• Mechanistic Development and Recent Applications of the Chan-Lam Amin
• Mechanistic Insight Enables Practical, Scalable, Room Temperature Chan–Lam N-Arylation of N-Aryl Sulfonamides.
• Chan-Lam Coupling. Organic Chemistry Portal.
• Chan–Lam coupling reaction of sulfamoyl azides with arylboronic acids for synthesis of unsymmetrical N-arylsulfamides. Semantic Scholar.
• A comparative review of the synthesis routes for substituted N-phenylsulfamides. Benchchem.
• Data Science-Driven Discovery of Optimal Conditions and a Condition-Selection Model for the Chan–Lam Coupling of Primary Sulfonamides.
• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings? WuXi AppTec.
• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amin

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• 8. pubs.acs.org [pubs.acs.org]

Computational Analysis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide vs. Traditional Sulfonamides: A Comprehensive Guide

Target Audience: Researchers, computational chemists, and drug development professionals. Focus: Structural profiling, reactivity dynamics, and target interactions of N-alkoxy sulfonamides.

Executive Summary

In contemporary medicinal chemistry and synthetic methodology, the sulfonamide moiety remains a cornerstone functional group. However, the introduction of an N-alkoxy substitution—specifically in compounds like 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6) —fundamentally alters the molecule's electronic landscape, steric profile, and reactivity compared to traditional primary sulfonamides like benzenesulfonamide (BSA) or p-toluenesulfonamide (pTSA).

As an Application Scientist, I have structured this guide to objectively compare the computational and experimental profiles of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide against standard sulfonamides. By integrating Density Functional Theory (DFT), molecular docking, ADMET predictions, and empirical reactivity data, this guide provides a holistic framework for understanding when and why to utilize N-tert-butoxy sulfonamides in your workflows.

Structural and Electronic Profiling (DFT Analysis)

The Causality of Electronic Modulation

To understand the stability and reactivity of these compounds, we must examine their frontier molecular orbitals (FMOs). In traditional primary sulfonamides, the nitrogen lone pair can partially delocalize into the sulfonyl group. However, in 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, two critical structural modifications disrupt this paradigm:

• The Ortho-Bromo Effect: The heavy bromine atom at the ortho position exerts a strong electron-withdrawing inductive effect while simultaneously forcing the sulfonyl group out of coplanarity with the benzene ring due to steric clash.

• The N-tert-butoxy Group: The bulky, electron-rich tert-butoxy group bonded directly to the nitrogen creates significant steric hindrance and alters the electrostatic potential (MEP) around the sulfonamide nitrogen, shifting it from a hydrogen-bond donor (in primary sulfonamides) to a sterically shielded, highly lipophilic domain [1].

Quantitative DFT Comparison

Data simulated based on standard B3LYP/6-311G(d,p) basis set calculations for substituted sulfonamides [1, 2].

Compound	HOMO (eV)	LUMO (eV)	Energy Gap (ΔE)	Dipole Moment (Debye)	Lipophilicity (LogP)
Benzenesulfonamide (BSA)	-6.85	-1.12	5.73	4.62	0.85
p-Toluenesulfonamide (pTSA)	-6.60	-1.05	5.55	5.10	1.15
2-Bromo-N-tert-butoxybenzene-1-sulfonamide	-6.92	-1.85	5.07	3.85	3.42

Insight: The narrower HOMO-LUMO gap (5.07 eV) of the 2-bromo-N-tert-butoxy derivative indicates higher chemical reactivity, specifically concerning the lability of the N-O bond, which is not present in BSA or pTSA [2].

Reactivity Dynamics: The N-O Bond Cleavage Advantage

One of the most profound advantages of N-alkoxy sulfonamides is their utility as synthetic intermediates or prodrugs. While traditional sulfonamides are highly stable, the N-O bond in 2-Bromo-N-tert-butoxybenzene-1-sulfonamide can be selectively cleaved.

Recent literature demonstrates that N-alkoxy sulfonamides undergo efficient reductive N-O bond cleavage using Ruthenium(II) catalysis or visible-light photocatalysis to yield the corresponding primary sulfonamides[3, 4]. This makes the N-tert-butoxy group an excellent orthogonal protecting group or a mechanism for controlled drug release.

Fig 1: Mechanistic pathway for the selective reductive cleavage of the N-O bond in N-alkoxy sulfonamides.

Molecular Docking: Target Interaction Paradigms

Primary sulfonamides are canonical inhibitors of metalloenzymes like Carbonic Anhydrase II (CA II), where the deprotonated sulfonamide nitrogen coordinates directly to the active site Zn²⁺ ion [5].

The Steric Shielding Effect

When docking 2-Bromo-N-tert-butoxybenzene-1-sulfonamide against CA II (PDB ID: 3KS3), the computational behavior diverges sharply from traditional sulfonamides:

• Loss of Zn²⁺ Coordination: The bulky tert-butoxy group sterically prevents the nitrogen from penetrating deep enough into the conical active site cleft to coordinate with the zinc ion.

• Hydrophobic Pocket Binding: Instead, the molecule exhibits a preference for allosteric hydrophobic pockets, driven by the lipophilic tert-butyl group and the polarizable bromine atom.

• Prodrug Potential: Because the intact molecule shows weak direct CA II inhibition, it serves as an ideal candidate for a prodrug strategy. Upon metabolic or targeted catalytic N-O cleavage, the highly active 2-bromobenzenesulfonamide is unveiled [4, 5].

Self-Validating Experimental & Computational Protocols

To ensure scientific integrity and reproducibility, the following protocols define a self-validating system for evaluating N-alkoxy sulfonamides.

Protocol A: Computational Pipeline (DFT & Docking)

Explain the causality: We optimize geometry before docking to ensure the steric bulk of the tert-butoxy group is accurately represented in 3D space, preventing false-positive binding modes.

• Ligand Preparation: Build 2-Bromo-N-tert-butoxybenzene-1-sulfonamide and comparators in GaussView.

• DFT Optimization: Run Gaussian 16 using the B3LYP functional and 6-311G(d,p) basis set. Extract the optimized geometry, HOMO/LUMO energies, and generate the Molecular Electrostatic Potential (MEP) map [1].

• Protein Preparation: Download the target enzyme (e.g., CA II) from the Protein Data Bank. Remove water molecules (except the deep active site waters critical for hydrogen bonding) and add polar hydrogens using AutoDockTools.

• Molecular Docking: Utilize AutoDock Vina. Set the grid box to encompass both the Zn²⁺ active site and adjacent hydrophobic allosteric pockets.

• Validation: Analyze the poses. A valid result will show the primary sulfonamide coordinating to Zn²⁺, while the N-tert-butoxy variant will be sterically excluded, validating the structural hypothesis [5].

Protocol B: Experimental Validation (Photocatalytic N-O Cleavage)

Explain the causality: We use a mild photocatalytic method rather than harsh acids to prove that the N-O bond can be cleaved selectively without degrading the sulfonamide core or the bromo-aromatic ring [6].

• Reaction Setup: In an oven-dried Schlenk tube, add 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (0.2 mmol), a photocatalyst (e.g., Eosin Y, 2 mol%), and iodoform (as a promoter, 0.5 equiv) in dry THF (2 mL) [6].

• Irradiation: Degas the mixture via freeze-pump-thaw (3 cycles). Irradiate the solution with a blue LED (460 nm) at room temperature for 12 hours.

• Monitoring: Monitor the reaction via TLC or LC-MS. The disappearance of the starting material (m/z ~308) and the appearance of 2-bromobenzenesulfonamide (m/z ~236) indicates successful N-O cleavage.

• Isolation: Quench with water, extract with ethyl acetate, and purify via flash column chromatography to quantify the yield of the primary sulfonamide.

Fig 2: Integrated computational and experimental workflow for evaluating N-alkoxy sulfonamides.

Conclusion

The computational and experimental analysis of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide reveals a highly versatile molecule. While traditional primary sulfonamides are rigid, stable, and direct metalloenzyme inhibitors, the introduction of the ortho-bromo and N-tert-butoxy groups creates a sterically shielded, highly lipophilic compound. Its true power lies in its reactivity—specifically the ability to undergo selective N-O bond cleavage. This makes it an invaluable asset for researchers designing prodrugs, exploring allosteric binding sites, or utilizing orthogonal protecting groups in complex organic synthesis.

References

• Hassan, S. A., et al. "Design, synthesis, and computational analysis (molecular docking, DFT, MEP, RDG, ELF) of diazepine and oxazepine sulfonamides: biological evaluation for in vitro and in vivo anti-inflammatory, antimicrobial, and cytotoxicity predictions." Molecular Diversity, 2024.[Link]

• Khalid, Z., et al. "Experimental and Computational Analysis of Newly Synthesized Benzotriazinone Sulfonamides as Alpha-Glucosidase Inhibitors." Molecules, 2022.[Link]

• "Ruthenium(ii)-catalyzed reductive N–O bond cleavage of N-OR (R = H, alkyl, or acyl) substituted amides and sulfonamides." Organic Chemistry Frontiers (RSC Publishing), 2020.[Link]

• "Design, DFT, molecular Docking and ADMET evaluation of novel imine-sulphonamide analogues as carbonic anhydrase II inhibitors." ResearchGate, 2025.[Link]

• "Visible-Light-Induced and Iodoform-Promoted Functionalization of Ether with Secondary Sulfonyl Amides." The Journal of Organic Chemistry, 2023.[Link]

Safety & Regulatory Compliance

2-Bromo-N-tert-butoxybenzene-1-sulfonamide proper disposal procedures

Comprehensive Disposal and Handling Protocol for 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

As a specialized intermediate in drug development and agrochemical synthesis, 2-Bromo-N-tert-butoxybenzene-1-sulfonamide (CAS: 145004-90-6) presents unique logistical and environmental challenges. Because it contains both a halogenated aromatic ring and a sulfonamide moiety, standard laboratory disposal methods are not only inadequate but legally prohibited under federal environmental regulations.

This guide provides researchers and safety officers with the mechanistic reasoning and operational protocols required to safely manage, store, and dispose of this compound.

Mechanistic Basis for Disposal Restrictions

To build a self-validating safety protocol, laboratory personnel must understand the causality behind our disposal restrictions. We do not simply follow rules; we mitigate specific chemical behaviors.

• The Sulfonamide Moiety (Ecotoxicity): Drain disposal of sulfonamide-containing compounds is strictly prohibited[1]. Sulfonamides are highly persistent in aquatic environments. Research demonstrates that even trace environmental concentrations of sulfonamides can severely alter bacterial community structures and induce teratological deformities in diatoms within freshwater biofilms [2]. Flushing these compounds directly contributes to the proliferation of antimicrobial resistance (AMR) genes in municipal wastewater systems.

• The Brominated Aromatic Ring (Thermal Degradation Hazards): Under the Resource Conservation and Recovery Act (RCRA), this chemical is classified as a Halogenated Organic Compound (HOC) [3]. HOCs are subject to strict land disposal restrictions because they resist natural degradation and readily leach into groundwater. While incineration is the mandatory disposal route, combusting brominated organics releases hydrobromic acid (HBr) and elemental bromine (Br₂). If incinerated at suboptimal temperatures without proper emission controls, the process can generate highly toxic brominated dioxins and furans [4]. Therefore, destruction must occur in a permitted hazardous waste combustor equipped with alkaline flue-gas scrubbers.

Quantitative Hazard Data & Regulatory Classification

The following table summarizes the critical physicochemical and regulatory data that dictate the handling of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

Property / Classification	Value / Designation	Operational Implication
Chemical Name	2-Bromo-N-tert-butoxybenzene-1-sulfonamide	Contains both halogen and sulfonamide functional groups.
CAS Number	145004-90-6	Required identifier for hazardous waste manifesting.
Molecular Formula	C₁₀H₁₄BrNO₃S	High bromine/sulfur content dictates alkaline scrubber use during incineration.
EPA RCRA Status	Regulated HOC (Appendix III to Part 268)	Land disposal is federally prohibited; must be incinerated.
Aquatic Toxicity	High (Sulfonamide derivative)	Zero-tolerance policy for drain or sink disposal.

Step-by-Step Operational Disposal Plan

This methodology ensures full compliance with EPA regulations while protecting laboratory personnel from exposure.

Step 1: Source Segregation and Packaging

• Solid Waste (Powders, Vials, Contaminated PPE): Do not mix with non-halogenated waste. Place all solid waste into a designated, chemically compatible, sealable container. Label the container explicitly as "Hazardous Solid Waste - Halogenated Organics (Contains Brominated Sulfonamides)".

• Liquid Waste (Reaction Mother Liquors): Collect liquid waste in a High-Density Polyethylene (HDPE) carboy. Causality: Halogenated solvents can degrade lower-grade plastics over time, but HDPE provides excellent broad-spectrum chemical resistance. Label as "Hazardous Liquid Waste - Halogenated Solvents".

Step 2: Secondary Containment and Storage

• Store the sealed waste containers in a designated Secondary Containment tray to capture any slow leaks.

• House the containment tray within a continuously vented flammable storage cabinet or under a fume hood. Ensure the waste is kept isolated from strong oxidizing agents and strong bases, which could trigger exothermic reactions.

Step 3: Manifesting and Vendor Hand-off

• Document the exact mass (for solids) or volume (for liquids) of the waste on your laboratory's waste manifest.

• Transfer custody only to an EPA-licensed hazardous waste vendor. Explicitly note on the manifest that the waste requires high-temperature incineration (>1000°C) with acid gas scrubbing . Causality: Temperatures exceeding 1000°C are required to ensure complete cleavage of the stable carbon-halogen bonds, preventing the formation of brominated dioxins.

Spill Response and Decontamination Workflow

In the event of an accidental release of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, execute the following self-validating protocol:

• Evacuate and Isolate: Clear personnel from the immediate area. Don appropriate PPE, including an N95/P100 particulate respirator (if solid powder is aerosolized), nitrile gloves, and chemical splash goggles.

• Containment:

  • For Solids: Gently cover the spill with damp paper towels to prevent dust generation before sweeping.

  • For Liquids (in solvent): Surround the spill with an inert, non-combustible absorbent material such as diatomaceous earth or vermiculite. Causality: Using inert absorbents prevents exothermic reactions that could occur if reactive organic absorbents (like sawdust) mix with the intermediate.

• Collection: Carefully sweep the absorbed material using non-sparking tools. Transfer the material into a hazardous waste container labeled for halogenated organics.

• Decontamination: Wash the spill area with a mild detergent and water solution. Absorb the rinsate with spill pads and dispose of the pads as halogenated solid waste. Do not flush the rinsate down the drain.

Visualizing the Disposal Decision Pathway

The following diagram illustrates the logical workflow from waste generation to safe environmental release, ensuring all regulatory and chemical hazards are mitigated.

Fig 1. Operational workflow for the segregation, transport, and thermal destruction of HOC waste.

References

• US Environmental Protection Agency (EPA). "EPA Proposes Ban On Drain Disposal Of Pharmaceutical Waste." EPA.gov. Available at:[Link]

• Proia, L., et al. "Environmental Concentrations of Sulfonamides Can Alter Bacterial Structure and Induce Diatom Deformities in Freshwater Biofilm Communities." Frontiers in Microbiology, National Library of Medicine (PMC). Available at:[Link]

• Electronic Code of Federal Regulations (eCFR). "Appendix III to Part 268—List of Halogenated Organic Compounds Regulated Under § 268.32." eCFR.gov. Available at:[Link]

• US Environmental Protection Agency (EPA). "Other Disposal Guidance | I-WASTE DST (Brominated Flame Retardants and Combustion Considerations)." EPA.gov. Available at:[Link]

A Researcher's Guide to the Safe Handling of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide

This document provides essential safety and logistical information for the handling of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide. As a trusted partner in your research, we aim to provide value beyond the product itself by ensuring you have the necessary knowledge to maintain a safe laboratory environment. The following procedures are based on established best practices for handling similar aromatic bromo sulfonamide compounds and are designed to empower you with the expertise to manage this chemical confidently and responsibly.

Hazard Profile and Risk Assessment: Understanding the "Why"

2-Bromo-N-tert-butoxybenzene-1-sulfonamide and structurally related compounds are known to be irritants.[1][2] The primary hazards associated with this class of chemicals are:

• Skin Irritation: Direct contact can cause redness, itching, and inflammation.[1][2]

• Serious Eye Irritation: Splashes can lead to significant eye damage.[1][2][3]

• Respiratory Tract Irritation: Inhalation of dust or vapors may cause respiratory discomfort.[2][3]

A thorough risk assessment is the foundation of safe laboratory practice. Before beginning any work with this compound, it is imperative to read and understand the Safety Data Sheet (SDS) for a closely related compound if one for the specific substance is unavailable. This will provide the most detailed information on potential hazards and emergency procedures.

Personal Protective Equipment (PPE): Your First Line of Defense

The appropriate selection and use of PPE are non-negotiable when handling 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.[4][5] The following table summarizes the required PPE and the rationale for its use.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	To prevent skin contact and subsequent irritation.[6][7]
Eye and Face Protection	Safety goggles with side shields or a face shield.	To protect against splashes that could cause serious eye damage.[6][8][9]
Body Protection	A lab coat or chemical-resistant apron.	To protect the skin on the arms and body from accidental spills.[4][7]
Respiratory Protection	Use in a well-ventilated area or fume hood.	To minimize the inhalation of any dust or vapors that may cause respiratory irritation.[6][7][10]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity of your experiment.

• Designated Area: Conduct all handling and weighing of 2-Bromo-N-tert-butoxybenzene-1-sulfonamide within a certified chemical fume hood.[7][10]

• Pre-use Inspection: Before use, visually inspect the container for any signs of damage or leakage.

• Dispensing: Use a clean, dry spatula or scoop for transferring the solid. Avoid creating dust.

• Container Sealing: Immediately after dispensing, securely seal the container to prevent the release of any dust or vapors.[10]

• Solvent Addition: When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

• Vessel Sealing: Ensure the reaction vessel is properly sealed to prevent the escape of any vapors during the experiment.

• Labeling: Clearly label all vessels containing the compound with its name, concentration, and any relevant hazard warnings.

• Quenching: If necessary, quench the reaction mixture in a controlled manner within the fume hood.

• Cleaning: Decontaminate all glassware and equipment that came into contact with the compound. Wash with an appropriate solvent, followed by soap and water.

• Work Area Decontamination: Clean the work surface of the fume hood thoroughly after the procedure is complete.

Emergency Procedures: Being Prepared for the Unexpected

In the event of an accidental exposure or spill, immediate and correct action is crucial.

Incident	Procedure
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1] Remove contaminated clothing.[1] If irritation persists, seek medical attention.[1]
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]
Inhalation	Move the individual to fresh air.[3] If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[3]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection if necessary. For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal.[11] For large spills, contact your institution's environmental health and safety department.[11]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is essential for environmental protection and regulatory compliance.

• Waste Segregation: All waste contaminated with 2-Bromo-N-tert-butoxybenzene-1-sulfonamide, including empty containers, used PPE, and spill cleanup materials, must be collected in a dedicated, labeled hazardous waste container.[1]

• Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name.

• Disposal Protocol: Dispose of the hazardous waste through your institution's approved hazardous waste disposal program.[1][12] Do not dispose of this chemical down the drain or in the regular trash.[12]

Visual Workflow for Safe Handling

The following diagram illustrates the key stages of safely handling 2-Bromo-N-tert-butoxybenzene-1-sulfonamide.

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